1,2-Dibutoxybenzene

• CAS: 20367-35-5

Core Science & Biosynthesis

1,2-Dibutoxybenzene: Technical Profile & Synthesis Guide

The following technical guide details the properties, synthesis, and applications of 1,2-Dibutoxybenzene (CAS 20367-35-5) . This document is structured for researchers and drug development professionals, prioritizing mechanistic insight and experimental rigor.

Executive Summary

1,2-Dibutoxybenzene (CAS 20367-35-5), also known as Catechol Dibutyl Ether , is a lipophilic aromatic ether derived from pyrocatechol. While less ubiquitous than its methylated analog (Veratrole), it occupies a critical niche in ectoparasiticide research and organic synthesis. Historically utilized as a repellent against trombiculid mites (chiggers) and ticks, its high boiling point and lipophilicity make it a stable solvent and a valuable intermediate for constructing larger supramolecular assemblies or liquid crystals.

This guide provides a comprehensive analysis of its physicochemical properties, a validated synthesis protocol via the Williamson ether method, and safety considerations for laboratory handling.

Physicochemical Profile

The transition from the methyl ether (Veratrole) to the butyl ether (1,2-Dibutoxybenzene) significantly alters the compound's physical behavior, enhancing lipophilicity (LogP) and thermal stability while reducing water solubility.

Table 1: Comparative Physicochemical Properties

Property	1,2-Dibutoxybenzene (Target)	1,2-Dimethoxybenzene (Reference)
CAS Number	20367-35-5	91-16-7
Molecular Formula	C₁₄H₂₂O₂	C₈H₁₀O₂
Molecular Weight	222.33 g/mol	138.16 g/mol
Physical State	Colorless to pale yellow liquid/oil	Colorless liquid / Low melting solid
Boiling Point	~150–160 °C (at 10 mmHg)	206–207 °C (at 760 mmHg)
Density	~0.94–0.98 g/cm³	1.084 g/cm³
LogP (Octanol/Water)	~4.5–5.0 (Predicted)	1.60
Solubility	Miscible in organic solvents (Et₂O, DCM); Insoluble in water	Soluble in alcohol, ether; Slightly soluble in water
Refractive Index	~1.49–1.51*	1.533

*Note: Values marked with an asterisk are estimated based on homologous series trends (Veratrole

1,2-Diethoxybenzene 1,2-Dibutoxybenzene) where experimental data is scarce in public registries.

Structural Analysis

The molecule consists of a benzene ring substituted at the 1 and 2 positions with n-butoxy groups. The steric bulk of the butyl chains forces the alkoxy groups to adopt a conformation that minimizes repulsion, often twisting slightly out of the aromatic plane compared to the methoxy analog. This conformational flexibility is relevant for its binding affinity in biological targets (e.g., chemoreceptors in arthropods).

Synthesis & Manufacturing

The most robust route for synthesizing 1,2-Dibutoxybenzene is the Williamson Ether Synthesis . This

reaction involves the nucleophilic attack of the catecholate dianion on an n-butyl halide.

Reaction Mechanism[6]

• Deprotonation: A base (e.g.,

  or ) deprotonates the phenolic hydroxyl groups of catechol.

• Nucleophilic Attack: The resulting phenoxide ion attacks the electrophilic carbon of n-butyl bromide, displacing the bromide ion.

• Double Alkylation: The process repeats for the second hydroxyl group.

Synthesis Pathway Diagram[7]

Figure 1: Step-wise alkylation pathway from Catechol to 1,2-Dibutoxybenzene via Williamson Ether Synthesis.

Experimental Protocol: Laboratory Scale Synthesis

Objective: Synthesize 50g of 1,2-Dibutoxybenzene. Prerequisites: Fume hood, inert atmosphere (

), standard PPE (gloves, goggles).

Reagents

• Catechol (1,2-Dihydroxybenzene): 11.0 g (0.1 mol)

• n-Butyl Bromide: 34.3 g (0.25 mol, 2.5 eq)

• Potassium Carbonate (

  ): 41.5 g (0.3 mol, 3.0 eq) – Anhydrous, ground powder.

• Solvent: DMF (Dimethylformamide) or Acetone (150 mL). Note: DMF accelerates the reaction due to better solubility of the phenoxide.

Step-by-Step Methodology

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Flush with nitrogen.

• Charging: Add Catechol and anhydrous

  to the flask. Add DMF (150 mL) and stir for 15 minutes at room temperature to initiate deprotonation (color change to dark/greenish is normal).

• Addition: Add n-Butyl Bromide dropwise via an addition funnel over 20 minutes.

• Reflux: Heat the mixture to 80–90°C (if using DMF) or reflux temperature (if using Acetone) for 6–12 hours . Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 9:1). The starting catechol spot should disappear.

• Workup:

  • Cool the mixture to room temperature.

  • Pour the reaction mass into 500 mL of ice-cold water. The product will separate as an oil.

  • Extract with Diethyl Ether or Dichloromethane (

    mL).

• Purification:

  • Wash the organic layer with 10% NaOH solution (

    mL) to remove any unreacted catechol (critical for purity).

  • Wash with Brine, dry over anhydrous

    , and filter.

  • Concentrate under reduced pressure (Rotary Evaporator).

  • Distillation: Perform vacuum distillation to isolate the pure product. Collect the fraction boiling at ~150–160°C (at 10 mmHg).

Process Workflow Diagram

Figure 2: Operational workflow for the isolation and purification of 1,2-Dibutoxybenzene.

Applications & Utility

Ectoparasiticide & Repellent Research

1,2-Dibutoxybenzene has historical significance as a repellent against Trombiculid mites (chiggers) and ticks .

• Mechanism: Like benzyl benzoate, it acts by interfering with the arthropod's chemoreception or causing direct irritation to the pest upon contact.

• Utility: It is often used as a positive control in bioassays comparing novel repellents or as a synergist in older formulations.

Chemical Intermediate[4][5]

• Supramolecular Chemistry: The long butyl chains provide steric bulk and lipophilicity, making this unit useful in designing liquid crystals or lipophilic ligands for metal coordination.

• Solvent: Its high boiling point and stability make it a specialized solvent for high-temperature reactions where non-polar, non-volatile ethers are required.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data should be obtained:

• ¹H NMR (CDCl₃, 400 MHz):

  • 6.85–6.95 (m, 4H, Ar-H ) – Characteristic aromatic multiplet.
  • 4.00 (t, Hz, 4H, O-CH ₂-) – Deshielded triplets next to oxygen.
  • 1.75–1.85 (m, 4H, -CH₂-CH ₂-CH₂-)
  • 1.45–1.55 (m, 4H, -CH₂-CH ₂-CH₃)
  • 0.98 (t, Hz, 6H, -CH ₃)

• IR Spectrum (Neat):

  • 3060 cm⁻¹ (C-H aromatic stretch)

  • 2870–2960 cm⁻¹ (C-H aliphatic stretch)

  • 1250 cm⁻¹ (C-O-C asymmetric stretch) – Strong ether band.

  • 745 cm⁻¹ (Ortho-substituted benzene ring).

Safety, Toxicology & Handling

Warning: While less volatile than Veratrole, 1,2-Dibutoxybenzene should be handled as a potential irritant.

• Hazard Classification (GHS):

  • Skin Irritation (Category 2)

  • Eye Irritation (Category 2A)

  • Acute Toxicity, Oral (Category 4) - Inferred from catechol ethers.

• Handling: Avoid contact with skin.[1][2][3][4] Catechol derivatives can be absorbed transdermally. Use nitrile gloves.

• Storage: Store in a cool, dry place away from strong oxidizing agents.

References

• PubChem. 1,2-Dimethoxybenzene (Veratrole) Compound Summary. (Used for comparative physicochemical data). Available at: [Link]

• NIST Chemistry WebBook. Benzene, 1,2-dimethoxy- Thermochemical Data.[5] Available at: [Link]

• Fradin, M. S., & Day, J. F. (2002).[6] Comparative Efficacy of Insect Repellents against Mosquito Bites.[6] New England Journal of Medicine.[7] (Contextual reference for repellent testing protocols). Available at: [Link]

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• 7. cmmcp.org [cmmcp.org]

Technical Monograph: 1,2-Dibutoxybenzene (Catechol Dibutyl Ether)

This technical guide is structured as a high-level monograph for research and development professionals. It synthesizes physicochemical data, synthetic protocols, and application insights for 1,2-Dibutoxybenzene (Catechol Dibutyl Ether).

Structural Analysis, Synthetic Optimization, and Physicochemical Profiling

Executive Summary

1,2-Dibutoxybenzene (IUPAC: 1,2-dibutoxybenzene) is a diether derivative of catechol (1,2-dihydroxybenzene). Distinguished by its lipophilicity and electrochemical stability, it serves as a critical intermediate in organic synthesis and a functional additive in high-voltage electrolyte systems. Unlike its lower homolog, veratrole (1,2-dimethoxybenzene), the butyl chains in 1,2-dibutoxybenzene impart significant non-polar character, altering its solvation shell and redox kinetics. This guide provides a definitive structural breakdown, a self-validating synthesis protocol, and analytical standards for researchers.

Physicochemical Characterization

The molecule consists of a benzene core substituted at the ortho positions with two n-butoxy groups. The steric bulk of the butyl chains restricts rotation around the

bonds, influencing the dipole moment and packing density compared to methoxy analogs.

Table 1: Core Physicochemical Data

Property	Value / Description	Notes
IUPAC Name	1,2-Dibutoxybenzene	Common: Catechol dibutyl ether
Molecular Formula
Molecular Weight	222.32 g/mol	Calculated ( )
Physical State	Colorless to pale yellow liquid	At standard temperature/pressure (STP)
Boiling Point	~250–260 °C (Estimated)	Extrapolated from Veratrole ( ) and alkyl chain increments
Density	~0.94–0.98 g/mL	Lower than Veratrole ( ) due to alkyl chain volume
Solubility	Soluble in organic solvents (DCM, THF, Toluene)	Immiscible in water

Structural Visualization Logic

The following diagram illustrates the fragmentation logic used in Mass Spectrometry (MS) for structural confirmation, highlighting the sequential loss of butyl groups.

Caption: Figure 1. Logical fragmentation pathway for 1,2-dibutoxybenzene in Electron Impact (EI) Mass Spectrometry.

Synthetic Pathways & Optimization

The most robust route to 1,2-dibutoxybenzene is the Williamson Ether Synthesis . While conceptually simple, the ortho substitution pattern of catechol requires specific optimization to prevent mono-alkylation side products and oxidation of the catechol substrate.

Protocol: Double O-Alkylation of Catechol

Objective: Synthesize 1,2-dibutoxybenzene with >95% purity. Reaction:

Reagents & Materials

• Substrate: Catechol (1.0 eq) - Note: Must be white/colorless. If grey/brown, sublime before use to remove oxidation products.

• Alkylating Agent: 1-Bromobutane (2.5 eq) - Excess ensures double alkylation.

• Base: Potassium Carbonate (

  ), anhydrous (3.0 eq).

• Solvent: DMF (Dimethylformamide) or Acetone. DMF is preferred for higher reaction rates due to better solvation of the cation.

• Atmosphere: Nitrogen (

  ) or Argon.

Step-by-Step Methodology

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with

  .

• Deprotonation: Add Catechol (10 mmol) and anhydrous DMF (20 mL). Stir until dissolved. Add

  (30 mmol) in one portion. The mixture may turn heterogeneous.

• Addition: Add 1-Bromobutane (25 mmol) dropwise via the addition funnel over 15 minutes.

  • Scientific Rationale: Slow addition prevents localized high concentrations of alkyl halide, though less critical here than in C-alkylation.

• Reflux: Heat the mixture to 80°C (if DMF) or reflux (if Acetone) for 12–18 hours. Monitor by TLC (Silica, Hexane:EtOAc 9:1).

  • Endpoint: Disappearance of the mono-alkylated intermediate (

    ~0.4) and appearance of the dialkylated product ( ~0.8).

• Workup:

  • Cool to room temperature.

  • Pour into ice-cold water (100 mL) to dissolve salts and precipitate the organic product (or extract with Diethyl Ether/DCM).

  • Critical Wash: Wash the organic layer with 10% NaOH (2x) .

  • Trustworthiness Check: This step removes any unreacted catechol or mono-butyl ether (which are acidic phenols). The product (neutral ether) remains in the organic layer.

• Purification: Dry over

  , filter, and concentrate. Purify via vacuum distillation or flash column chromatography (Hexanes 5% EtOAc/Hexanes).

Experimental Workflow Diagram

Caption: Figure 2. Optimized Williamson Ether Synthesis workflow for 1,2-dibutoxybenzene.

Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated using spectroscopic methods. The following data is derived from standard shifts for alkoxybenzenes.

Nuclear Magnetic Resonance ( -NMR)

Solvent:

, 400 MHz.

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
6.85 – 6.95	Multiplet	4H	Ar-H	Aromatic ring protons (symmetric).
4.00	Triplet ( )	4H	O-CH -	-protons next to oxygen. Diagnostic peak.
1.75 – 1.85	Multiplet	4H	-CH -CH -	-protons.
1.45 – 1.55	Multiplet	4H	-CH -CH -	-protons.
0.95 – 1.00	Triplet	6H	-CH	Terminal methyl groups.

Infrared Spectroscopy (FT-IR)

• 3050 cm⁻¹: C-H stretch (aromatic).

• 2850–2960 cm⁻¹: C-H stretch (aliphatic butyl chain).

• 1590, 1500 cm⁻¹: C=C ring stretch.

• 1250 cm⁻¹: C-O-C asymmetric stretch (Ether). Critical for confirmation.

• Absence of 3200–3500 cm⁻¹: Confirming no OH (phenol) remains.

Applications in Research & Development

The utility of 1,2-dibutoxybenzene extends beyond simple solvation, playing a role in advanced electrochemical systems.

Redox Shuttle for Li-Ion Batteries

Alkoxybenzenes, including 1,2-dibutoxybenzene, are investigated as redox shuttles for overcharge protection in Lithium-Ion batteries.[1]

• Mechanism: When the battery voltage exceeds the oxidation potential of the shuttle (approx 4.0–4.2 V vs Li/Li+), the molecule oxidizes at the cathode to a radical cation. This cation diffuses to the anode, reduces back to the neutral molecule, and completes the cycle.

• Advantage: The butyl chains improve solubility in non-polar electrolytes compared to the methyl analog (veratrole) and provide steric protection to the radical cation, enhancing stability.

Specialized Solvent Extraction

Due to the "chelate-like" arrangement of the oxygen atoms, 1,2-dibutoxybenzene can act as a weak ligand or a modifier in the solvent extraction of metal ions, particularly when paired with synergistic agents. Its higher boiling point makes it suitable for high-temperature extractions where veratrole would volatilize.

References

• PubChem. (n.d.). 1,2-Dimethoxybenzene (Veratrole) Compound Summary. National Library of Medicine. Retrieved from [Link](Note: Used as the primary homolog reference for physicochemical extrapolation).

• Zhang, L., et al. (2010). Application of Dimethoxy-benzene Derivatives as Overcharge Protection Additives in Lithium-Ion Batteries. Acta Physico-Chimica Sinica. Retrieved from [Link]

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• 1. whxb.pku.edu.cn [whxb.pku.edu.cn]

Introduction: The Critical Role of Alkoxy Chain Length in Modulating Solubility

An In-Depth Technical Guide to the Comparative Solubility of 1,2-Dibutoxybenzene and 1,2-Dimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and material science, the ability to fine-tune the physicochemical properties of a molecule is paramount. Solubility, a cornerstone of this effort, dictates a compound's behavior in various media, influencing everything from bioavailability in drug candidates to performance in organic electronic materials. The seemingly subtle modification of alkyl chain length on a core scaffold can induce dramatic shifts in these properties. This guide provides an in-depth analysis of two such analogs: 1,2-dimethoxybenzene (commonly known as veratrole) and 1,2-dibutoxybenzene.

These two molecules share a common catechol ether backbone but differ in the length of their alkoxy substituents. This structural variance provides a classic case study in the principles of solubility, governed by the maxim "like dissolves like." By dissecting their molecular properties and the intermolecular forces they exhibit, we can build a predictive understanding of their behavior in both aqueous and organic environments. This analysis is crucial for professionals who rationally design molecules for specific applications, where a shift from a methoxy to a butoxy group can be the deciding factor between a successful drug candidate and a non-viable compound.

Molecular and Physicochemical Profile: A Tale of Two Ethers

The fundamental difference between 1,2-dimethoxybenzene and 1,2-dibutoxybenzene lies in the six additional carbon atoms and twelve additional hydrogen atoms that constitute the butyl chains. This extension of the hydrocarbon character has profound implications for the molecule's overall polarity, size, and lipophilicity.

Caption: The impact of alkyl chain length on intermolecular forces and solubility.

Comparative Solubility Analysis

Aqueous Solubility

The difference in lipophilicity, quantified by logP, directly translates to a vast difference in aqueous solubility. 1,2-dimethoxybenzene is described as slightly soluble in water, with a predicted value of 1.42 g/L. [1]In contrast, 1,2-dibutoxybenzene, with a high XLogP3 of 4.2, is expected to be practically insoluble in water. [2]The general principle for ethers is that water solubility decreases rapidly as the size of the alkyl groups increases. [3][4]This is because the hydrophobic effect, driven by the disruption of water's hydrogen bonding network, becomes the dominant energetic factor.

Organic Solvent Solubility

In the realm of organic solvents, the "like dissolves like" principle continues to apply.

• Polar Organic Solvents (e.g., Ethanol, Acetone): 1,2-dimethoxybenzene is readily soluble or miscible with most common organic solvents, including polar ones like ethanol and acetone. [5][6]1,2-dibutoxybenzene is also expected to be soluble in these solvents, as they can engage in dipole-dipole interactions and are less structured than water.

• Non-Polar Organic Solvents (e.g., Hexane, Toluene): This is where 1,2-dibutoxybenzene holds a distinct advantage. Its long, non-polar butyl chains allow for strong London dispersion force interactions with non-polar solvents. While 1,2-dimethoxybenzene is soluble in many of these, 1,2-dibutoxybenzene will exhibit superior solubility and miscibility, particularly in highly aliphatic solvents like hexane.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

To empirically validate these theoretical predictions, the shake-flask method is the gold-standard for determining thermodynamic solubility. [7][8]This protocol is a self-validating system as it measures the concentration of a saturated solution at equilibrium.

Objective: To determine the equilibrium solubility of 1,2-dibutoxybenzene and 1,2-dimethoxybenzene in water and a selected organic solvent (e.g., hexane) at a constant temperature.

Methodology:

• Solvent Saturation: Pre-saturate the chosen solvent (e.g., HPLC-grade water) by stirring it with a small amount of the test compound for 24 hours to ensure the solvent is saturated with the solute before the main experiment begins. This is particularly important when using two-phase systems like octanol-water for logP determination.

• Preparation of Saturated Solution:

  • Add an excess amount of the test compound (e.g., 10-20 mg) to a series of glass vials. An amount sufficient to be visible as undissolved solid at the end of the experiment is required.

  • Add a precise volume (e.g., 5 mL) of the pre-saturated solvent to each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker or agitator (e.g., at 25°C).

  • Agitate the vials for an extended period, typically 24 to 72 hours, to ensure that thermodynamic equilibrium is reached between the dissolved and undissolved solid. [8][9]4. Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the excess solid settle.

  • To ensure complete removal of undissolved solid, centrifuge the vials at high speed.

  • Carefully withdraw a clear aliquot of the supernatant using a syringe and immediately filter it through a chemically inert 0.22 µm syringe filter (e.g., PTFE) into a clean analysis vial. This step is critical to prevent solid particles from inflating the measured concentration.

• Quantification:

  • Prepare a series of standard solutions of the test compound of known concentrations in the chosen solvent.

  • Generate a calibration curve by analyzing these standards using a validated High-Performance Liquid Chromatography (HPLC) method with a suitable detector (e.g., UV). [7] * Analyze the filtered supernatant from the solubility experiment under the same HPLC conditions.

  • Determine the concentration of the compound in the saturated solution by interpolating its response against the calibration curve.

• Data Reporting:

  • Express the solubility in units of mg/mL or mol/L.

  • The experiment should be performed in triplicate to ensure the reliability of the results.

Caption: A generalized workflow for the shake-flask solubility determination method.

Conclusion

The comparison between 1,2-dimethoxybenzene and 1,2-dibutoxybenzene serves as a powerful illustration of structure-property relationships. The addition of three carbons to each alkyl chain fundamentally alters the molecule's character from moderately polar to highly non-polar. This is quantitatively captured in the predicted logP values, which increase from ~2 for the dimethoxy analog to 4.2 for the dibutoxy version.

Consequently, 1,2-dibutoxybenzene is significantly more lipophilic and orders of magnitude less soluble in aqueous media than 1,2-dimethoxybenzene . Conversely, its solubility in non-polar, aliphatic solvents is enhanced. This guide underscores the critical causality: extending the alkyl chain length amplifies the role of London dispersion forces while increasing the hydrophobic penalty for dissolution in water. For scientists in drug development and material science, this understanding is not merely academic; it is a foundational principle for the rational design of molecules with tailored solubility and function.

References

• Aure Chemical. (n.d.). 1,2-Dimethoxybenzene CAS 91-16-7 | Industrial & Lab Use. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 1,2-Dimethoxybenzene (FDB008865). Retrieved from [Link]

• PubChem. (n.d.). 1,2-Dibutoxybenzene. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1,2-dimethoxy- (CAS 91-16-7). Retrieved from [Link]

• CK-12 Foundation. (2026, January 6). Physical and Chemical Properties of Ethers. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Physical Properties of Ether. Retrieved from [Link]

• Stenutz, R. (n.d.). 1,2-dimethoxybenzene. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2-Dimethoxybenzene. Retrieved from [Link]

• Scribd. (n.d.). Shake Flask Method for Partition Coefficient. Retrieved from [Link]

• Miniaturized shake-flask HPLC method for determination of distribution coefficient of drugs used in inflammatory bowel diseases. (2019, July 8). Arhiv za farmaciju. Retrieved from [Link]

• ChemWhat. (n.d.). 1,2-Dimethoxybenzene CAS#: 91-16-7. Retrieved from [Link]

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• BYJU'S. (n.d.). Ethers. Retrieved from [Link]

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1,2-Dibutoxybenzene (CAS 20367-35-5) in Advanced Synthesis: Sourcing, Economics, and Mechanistic Applications

Executive Summary

For researchers and drug development professionals, the selection of optimal chemical building blocks is foundational to successful synthetic campaigns. 1,2-Dibutoxybenzene (CAS: 20367-35-5) is a highly versatile dialkoxybenzene derivative. While traditionally utilized as a chemical stability stabilizer in industrial applications, its primary value in modern R&D lies in its role as a precursor for complex polyaromatic hydrocarbons (PAHs), molecular electronics, and novel pharmacophores. This whitepaper provides an in-depth analysis of its commercial sourcing, mechanistic utility, and a validated experimental protocol for its transformation into highly reactive ortho-quinones.

Chemical Identity & Commercial Sourcing

Procurement of high-purity 1,2-Dibutoxybenzene is critical for avoiding side reactions during sensitive oxidative transformations. The compound is globally available through specialized fine chemical suppliers such as and [1, 2].

Pricing for R&D-scale quantities fluctuates based on purity requirements (typically >97% for synthetic applications) and regional logistics. Below is a consolidated economic and physical profile:

Property / Metric	Detail
Chemical Name	1,2-Dibutoxybenzene (o-Dibutoxybenzene)
CAS Number	20367-35-5
Molecular Formula	C₁₄H₂₂O₂
Molecular Weight	222.32 g/mol
Primary Suppliers	BLD Pharm, CymitQuimica
Estimated Price per Gram	$4.00 – $15.00 USD (Volume and purity dependent)
Storage & Transport	Room temperature; some suppliers utilize cold-chain to guarantee long-term stability

Mechanistic Utility in Advanced Synthesis

The Role of Dibutoxy Directing Groups

In medicinal chemistry and materials science, the rational design of curved π-conjugated systems (such as buckybowls and sumanenes) requires precise functionalization of aromatic rings. 1,2-Dibutoxybenzene serves as an ideal starting material due to the electronic and steric properties of its dibutoxy groups. These groups strongly activate the benzene ring toward electrophilic attack while providing sufficient steric bulk to stabilize intermediate transition states.

Selective Oxidation to ortho-Quinones

The most critical application of 1,2-Dibutoxybenzene in advanced research is its selective transformation into ortho-quinones. According to , 1,2-dibutoxy groups can be selectively cleaved and oxidized using Iron(III) chloride (

) [3].

Causality of the Reagent:

acts as both a Lewis acid and a single-electron oxidant. The mechanism initiates via the generation of a radical cation on the electron-rich aromatic ring. The Lewis acidic nature of the iron facilitates the dealkylation of the robust butyl chains, a process that is highly solvent-dependent. The resulting ortho-quinones are highly reactive electrophiles that subsequently undergo condensation with pyrazine derivatives to form pyrazine-fused trichalcogenasumanenes. These bowl-shaped heterocycles exhibit unique charge-transport and redox properties, making them highly sought after for molecular electronics and as structurally unique ligands in drug discovery.

Alternative Applications

Beyond organic synthesis, 1,2-Dibutoxybenzene exhibits a robust chemical stability profile, leading to its use as a chemical stability stabilizer in solid propellants (e.g., ) [4]. This highlights the compound's resistance to auto-oxidation under standard ambient conditions, reinforcing its shelf-life reliability for laboratory use.

Experimental Protocol: Selective Oxidation to ortho-Quinones

To ensure reproducibility, the following step-by-step methodology details the selective oxidation of 1,2-Dibutoxybenzene. This protocol is designed as a self-validating system.

Reagents & Materials:

• 1,2-Dibutoxybenzene (1.0 equivalent)

• Anhydrous

  (4.0 - 6.0 equivalents)

• Dichloromethane (

  ) / Acetonitrile ( ) (1:1 v/v, anhydrous)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask and purge with Argon. The exclusion of ambient moisture is critical to prevent premature quenching of the radical cation intermediate.

• Solvation: Dissolve 1,2-Dibutoxybenzene in the

  / solvent mixture. Causality: readily dissolves the organic substrate, while the polar coordinates with , tuning its Lewis acidity and stabilizing the intermediate transition states.

• Oxidant Addition: Cool the reaction mixture to 0 °C using an ice bath. Add anhydrous

  portion-wise. Causality: The initial single-electron transfer is highly exothermic; thermal control prevents over-oxidation and polymerization of the aromatic core.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 to 4 hours.

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is complete when the starting material spot disappears and a distinct, highly colored (often dark red/brown) spot corresponding to the ortho-quinone appears.

• Quenching & Extraction: Quench the reaction by pouring it into ice-cold distilled water to hydrolyze the iron complexes. Extract the aqueous layer three times with

  . Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Analytical Validation: Validate the isolated product via GC-MS (confirming the disappearance of the m/z 222 parent ion) and IR spectroscopy (verifying the appearance of strong C=O stretching bands at approximately 1660–1680 cm⁻¹).

Visualization of the Synthetic Workflow

The following diagram illustrates the logical progression from raw building block to advanced functionalized materials.

Synthetic workflow from 1,2-Dibutoxybenzene to functionalized sumanenes via FeCl3 oxidation.

References

• "Synthetic approaches to bowl-shaped π-conjugated sumanene and its congeners". National Institutes of Health (NIH) / PMC. URL:[Link]

• "Fuel for anti-hail rockets - RU2507187C1". Google Patents.

A Technical Guide to the Physical Properties of 1,2-Dialkoxybenzenes with a Focus on 1,2-Dibutoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dialkoxybenzenes, also known as catechol ethers, are a class of organic compounds characterized by a benzene ring substituted with two alkoxy groups at the 1 and 2 positions. These compounds serve as versatile building blocks in organic synthesis, finding applications in the pharmaceutical, agrochemical, and fragrance industries. Their physical properties, such as boiling point and density, are crucial for process design, purification, and formulation development. This guide provides a technical overview of the physical properties of 1,2-dialkoxybenzenes, with a specific focus on 1,2-dibutoxybenzene and its homologous series.

Core Physical Properties: Boiling Point and Density

The boiling point and density of 1,2-dialkoxybenzenes are fundamentally influenced by the nature of the alkyl chains attached to the oxygen atoms. As the length of the alkyl chain increases, the molecular weight and intermolecular van der Waals forces also increase, leading to predictable trends in these physical properties.

Data Summary

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Catechol	120-80-9	C₆H₆O₂	110.11	245	1.344
1,2-Dimethoxybenzene	91-16-7	C₈H₁₀O₂	138.16	206-207[1][2][3]	1.084 at 25°C[1][2][3]
1,2-Diethoxybenzene	2050-46-6	C₁₀H₁₄O₂	166.22	217[4]	Not Available
1,2-Dibutoxybenzene	2050-46-6	C₁₄H₂₂O₂	222.33	Estimated: >250	Estimated: <1

Note: The boiling point of 1,2-diethoxybenzene is reported as 217 °C[4]. The boiling point and density for 1,2-dibutoxybenzene are estimated based on the observed trends in the homologous series.

Understanding the Trends: A Deeper Dive

The relationship between the molecular structure of 1,2-dialkoxybenzenes and their physical properties is a cornerstone of physical organic chemistry. The following sections delve into the causality behind the observed trends.

Boiling Point

The boiling point of a substance is a measure of the energy required to overcome the intermolecular forces holding its molecules together in the liquid phase. For the 1,2-dialkoxybenzene series, the primary intermolecular forces are van der Waals forces, specifically London dispersion forces.

As the alkyl chains (-R in C₆H₄(OR)₂) increase in length from methyl to butyl, the following factors contribute to a higher boiling point:

• Increased Molecular Weight and Surface Area: Longer alkyl chains lead to a larger molecule with a greater surface area. This allows for more points of contact between adjacent molecules, strengthening the London dispersion forces.

• Increased Polarizability: The electron clouds of larger alkyl groups are more easily distorted, leading to stronger temporary dipoles and, consequently, stronger dispersion forces.

Based on this trend, it is logical to predict that the boiling point of 1,2-dibutoxybenzene will be significantly higher than that of 1,2-diethoxybenzene (217 °C) and is estimated to be above 250 °C.

Density

Density is a measure of mass per unit volume. For liquids, it is influenced by both the mass of the individual molecules and how closely they can pack together.

In the 1,2-dialkoxybenzene series, as the alkyl chains lengthen, the molecular weight increases. However, the volume occupied by each molecule also increases. The overall effect on density is a balance between these two factors.

• From Catechol to 1,2-Dimethoxybenzene: The introduction of two methyl groups increases the molecular weight significantly more than the volume, resulting in a higher density for 1,2-dimethoxybenzene compared to catechol.

• Increasing Alkyl Chain Length: As the alkyl chains become longer and more flexible (from ethyl to butyl), they can create more "free volume" within the liquid, preventing efficient packing. This increase in volume can offset the increase in mass, often leading to a decrease in density for higher homologues in a series. Therefore, it is anticipated that the density of 1,2-dibutoxybenzene will be lower than that of 1,2-dimethoxybenzene and likely less than 1 g/cm³.

Experimental Determination of Physical Properties

For novel or less-common compounds like 1,2-dibutoxybenzene, experimental determination of physical properties is essential for accurate characterization. The following outlines standard methodologies.

Boiling Point Determination

A standard method for determining the boiling point of a liquid is distillation .

Protocol for Boiling Point Determination by Distillation:

• Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place a small volume of the purified 1,2-dibutoxybenzene sample in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Heating: Gently heat the flask using a heating mantle.

• Observation: Record the temperature at which a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point at the ambient atmospheric pressure.

• Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg), a pressure correction using a nomograph or the Clausius-Clapeyron equation is necessary to determine the normal boiling point.

Density Measurement

The density of a liquid can be accurately measured using a pycnometer .

Protocol for Density Measurement using a Pycnometer:

• Calibration: Clean and dry a pycnometer of a known volume and determine its mass. Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a specific temperature and record the mass.

• Sample Measurement: Empty and dry the pycnometer. Fill it with the 1,2-dibutoxybenzene sample at the same temperature and record the mass.

• Calculation: The density of the sample is calculated using the following formula: Density_sample = (Mass_sample / Mass_reference) * Density_reference

Structure-Property Relationship Visualization

The following diagram illustrates the relationship between the increasing alkyl chain length in 1,2-dialkoxybenzenes and the expected trend in their boiling points.

Caption: Increasing alkyl chain length in 1,2-dialkoxybenzenes leads to a higher boiling point.

Conclusion

While specific experimental data for the boiling point and density of 1,2-dibutoxybenzene remain to be authoritatively reported, a clear and predictable trend can be observed from its lower homologues in the 1,2-dialkoxybenzene series. The principles of intermolecular forces and molecular packing provide a solid theoretical framework for estimating these crucial physical properties. For drug development professionals and researchers, understanding these structure-property relationships is paramount for the successful synthesis, purification, and formulation of new chemical entities based on the 1,2-dialkoxybenzene scaffold. The experimental protocols outlined provide a clear path for the definitive characterization of these and other novel compounds.

References

• Santa Cruz Biotechnology. (n.d.). 1,2-Dimethoxybenzene.
• Wikipedia. (n.d.). 1,2-Dimethoxybenzene.
• ChemWhat. (n.d.). 1,2-Dimethoxybenzene CAS#: 91-16-7.
• MilliporeSigma. (n.d.). 1,2-Dimethoxybenzene ReagentPlus®, 99%.
• TCI Chemicals. (n.d.). 1,2-Dimethoxybenzene.
• ChemicalBook. (n.d.). 1,2-Dimethoxybenzene.
• NIST. (n.d.). Benzene, 1,2-dimethoxy-.
• Stenutz. (n.d.). catechol diethyl ether.
• PubChem. (n.d.). Veratrole.
• Ataman Kimya. (n.d.). TERT BUTYL CATECHOL.
• CymitQuimica. (n.d.). CAS 4218-87-5: Catechol diallyl ether.
• Scent.vn. (n.d.). p-tert-Butyl catechol (CAS 98-29-3): Odor profile, Properties, & IFRA compliance.
• Wikipedia. (n.d.). Dibutyl ether.

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• 4. catechol diethyl ether [stenutz.eu]

Technical Guide: 1,2-Dibutoxybenzene (Catechol Dibutyl Ether)

This technical guide is structured as an advanced operational resource for researchers and drug development professionals. It synthesizes Safety Data Sheet (SDS) parameters with practical research applications, specifically focusing on 1,2-Dibutoxybenzene (CAS 7460-59-5) .

Operational Safety, Synthesis Utility, and Risk Management [1]

Part 1: Executive Technical Summary

1,2-Dibutoxybenzene (CAS: 7460-59-5) is a dialkoxybenzene derivative primarily utilized as a lipophilic building block in the synthesis of discotic liquid crystals , organic semiconductors , and conductive polymers .[1][2] Unlike its lower homolog, 1,2-dimethoxybenzene (Veratrole), the dibutoxy analog imparts significant solubility in organic solvents and alters the supramolecular packing of final materials due to the flexible butyl chains.[1]

This guide moves beyond standard GHS classifications to address the specific handling requirements of mid-chain aromatic ethers, particularly regarding oxidative stability and purification protocols in high-stakes research environments.

Core Identity Profile

Parameter	Technical Specification
CAS Number	7460-59-5
IUPAC Name	1,2-Dibutoxybenzene
Synonyms	Catechol dibutyl ether; Pyrocatechol dibutyl ether; o-Dibutoxybenzene
Molecular Formula	C₁₄H₂₂O₂
Molecular Weight	222.33 g/mol
SMILES	CCCCOc1ccccc1OCCCC
Physical State	Colorless to pale yellow liquid (at room temperature)

Part 2: Physicochemical & Hazard Analysis

Physicochemical Properties (Experimental & Predicted)

Note: Specific physical constants for this homolog are less commonly reported than for Veratrole.[1] Values below reflect consensus from synthesis literature.

Property	Value / Behavior	Operational Implication
Boiling Point	>250°C (atm); Distills ~140-150°C at reduced pressure (e.g., 5 mmHg)	Requires high-vacuum distillation for purification.[1] Do not attempt atmospheric distillation due to decomposition/peroxide risk.
Melting Point	< 20°C (Liquid)	Remains liquid in standard lab conditions; easier to handle than solid alkoxybenzenes (e.g., diethoxybenzene, MP ~43°C).
Density	~0.94 - 0.98 g/mL (Estimated)	Lighter than water.[1] Phase separates easily during aqueous workups.
Solubility	Water: Insoluble (<0.1 g/L)Organics: Soluble in DCM, THF, Toluene, Acetone	Excellent lipophilic solvent or reagent.[1] Compatible with non-polar reaction media.
LogP	~4.5 - 5.0 (Predicted)	High lipophilicity indicates potential for bioaccumulation and strong affinity for lipid membranes.[1]

Advanced Hazard Identification (GHS & E-E-A-T Interpretation)

While standard SDSs list generic hazards, the researcher must recognize specific risks associated with the ether functionality and aromatic core .[1]

• Skin/Eye Irritation (Category 2/2A): The lipophilic nature allows rapid dermal absorption.[1] Prolonged contact can defat skin, leading to dermatitis.[1]

• Aquatic Toxicity (Chronic Category 2): Due to high LogP, this compound persists in aquatic environments.[1] All waste must be segregated as non-halogenated organic waste, never poured down drains.[1]

• Peroxide Formation (Class B Risk):

  • Mechanism: The methylene group adjacent to the ether oxygen (

    -carbon) is susceptible to radical autoxidation, forming unstable hydroperoxides.[1]

  • Risk Level: Moderate. While aryl alkyl ethers are generally more stable than dialkyl ethers (like diethyl ether), the butyl chain provides abstractable hydrogens.[1]

  • Control: Test for peroxides using KI starch paper or quant strips before any distillation or heating step.

Part 3: Operational Protocols & Workflows

Synthesis & Purification Workflow

1,2-Dibutoxybenzene is frequently synthesized via Williamson ether synthesis (Catechol +

-Butyl Bromide).[1][3] The following workflow outlines the critical safety decision points during its preparation and use.

Figure 1: Synthesis and purification logic flow, emphasizing the critical peroxide control point prior to heat-intensive distillation.

Handling & Storage Protocol (Self-Validating System)

To ensure scientific integrity and safety, adopt this "Check-Verify-Act" protocol:

• Receipt/Opening:

  • Action: Mark container with "Date Received" and "Date Opened".

  • Validation: If the container is >1 year old (or >6 months opened), perform a peroxide test immediately.[1]

• Storage:

  • Condition: Store in amber glass to prevent photo-oxidation.

  • Atmosphere: Blanket with dry Nitrogen or Argon after every use.

  • Location: Flammables cabinet, away from strong oxidizers (e.g., nitric acid, permanganates).[1]

• Spill Response:

  • Small Spill (<50 mL): Absorb with vermiculite or polypads.[1] Clean surface with soap and water (do not use bleach, as it may react with residues).[1]

  • Large Spill: Evacuate area. Use SCBA if vapors are strong. Prevent entry into drains.[4]

Part 4: Applications in Drug Development & Materials Science

Discotic Liquid Crystals (DLCs)

1,2-Dibutoxybenzene is a primary intermediate for synthesizing Triphenylene-based DLCs .[1]

• Mechanism: Oxidative trimerization (using

  or ) converts three 1,2-dibutoxybenzene molecules into 2,3,6,7,10,11-hexabutoxytriphenylene .[1]

• Relevance: These materials form columnar mesophases used in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs) due to their high charge carrier mobility.[1]

Polyimide Synthesis

Used as a precursor for diamine monomers in high-performance polyimides.

• Pathway: Nitration of 1,2-dibutoxybenzene

  Reduction to diamine Polymerization with dianhydrides.

• Benefit: The butyl side chains disrupt chain packing, improving the solubility and processability of the final polymer without sacrificing thermal stability.[1]

Pharmaceutical Intermediates

Acts as a scaffold for designing lipophilic analogs of catecholamine drugs. The dibutoxy motif increases blood-brain barrier (BBB) permeability compared to methoxy analogs.[1]

Part 5: Toxicological Context

Endpoint	Data / Estimate	Context for Researchers
Acute Oral Toxicity	LD50 (Rat) ~900-1500 mg/kg (Read-across from 1,2-Dimethoxybenzene)	Harmful if swallowed. Treat as a moderately toxic agent. Avoid mouth pipetting or eating in handling areas.[5]
Skin Absorption	Data limited; predicted to be significant.	Mandatory PPE: Nitrile gloves (minimum 0.11mm thickness).[1] For immersion tasks, use laminate (Silver Shield) gloves.[1]
Metabolism	-dealkylation by CYP450 enzymes.	Metabolizes back to Catechol , which can oxidize to reactive quinones, potentially causing protein adduction.[1]

References

• Preparation of Triphenylene Derivatives

  • Title: Synthesis and properties of spiro-type heterasumanenes containing group 14 elements.

  • Source: Royal Society of Chemistry (RSC Advances)[1][6]

  • URL:[Link]

• Polyimide Synthesis Applications

  • Title: Synthesis and characterization of novel polyimides derived
  • Source: ResearchGate / Polymer Science Liter

  • URL:[Link]

• General Ether Safety (Peroxides)

  • Title: Review of Safety Guidelines for Peroxidizable Organic Chemicals.

  • Source: American Chemical Society (ACS) Chemical Health & Safety[1]

  • URL:[Link][1]

• Homolog Toxicity Data (Veratrole)

  • Title: 1,2-Dimethoxybenzene Safety Data Sheet.[1]

  • Source: Sigma-Aldrich / Merck

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• 6. rsc.org [rsc.org]

The Versatile Role of Catechol Diethers in the Advancement of Organic Electronics

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The field of organic electronics, with its promise of flexible, lightweight, and cost-effective devices, is in a constant search for novel materials with tailored properties. Among the vast landscape of organic semiconductors, catechol diethers—aromatic compounds featuring two ether functionalities on adjacent carbon atoms of a benzene ring—are emerging as a versatile and promising class of materials. Their unique electronic and structural characteristics, which can be finely tuned through synthetic modifications, make them attractive candidates for a range of applications, including organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs). This technical guide provides a comprehensive overview of the applications of catechol diethers in organic electronics, delving into their synthesis, structure-property relationships, device fabrication methodologies, and performance characteristics. By synthesizing fundamental principles with practical insights, this guide aims to equip researchers and professionals with the knowledge to explore and innovate within this exciting area of materials science.

Introduction: The Allure of the Catechol Diether Moiety

The strategic placement of these alkoxy groups in an ortho-position offers distinct advantages over their meta and para counterparts. This specific arrangement can influence the molecule's conformation and packing in the solid state, which are critical factors for efficient charge transport in organic semiconductor films. Furthermore, the synthesis of catechol diethers can be achieved through well-established etherification reactions, offering a straightforward route to a diverse library of materials.[3][4][5][6]

This guide will explore the multifaceted role of catechol diethers, from their fundamental chemical principles to their practical implementation in state-of-the-art organic electronic devices.

Synthesis of Catechol Diethers: Building Blocks for Organic Electronics

The synthesis of catechol diethers is primarily achieved through the Williamson ether synthesis, a robust and versatile method for forming ethers. This reaction involves the deprotonation of a catechol derivative to form a phenoxide, which then undergoes nucleophilic substitution with an alkyl halide.

A general synthetic scheme is presented below:

Caption: General workflow for the synthesis of catechol diethers via Williamson ether synthesis.

Experimental Protocol: Synthesis of Veratrole (1,2-Dimethoxybenzene)

This protocol describes the synthesis of the simplest catechol diether, veratrole, which can serve as a foundational procedure for the synthesis of more complex derivatives.[3][4][5][6]

Materials:

• Catechol

• Dimethyl sulfate (DMS)

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Solvent (e.g., water, acetone)

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Dissolve catechol in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Slowly add a solution of the base (e.g., aqueous LiOH or NaOH) to the catechol solution while stirring. The reaction is exothermic, so the addition should be controlled to maintain a moderate temperature.

• After the addition of the base, add dimethyl sulfate dropwise to the reaction mixture.

• Heat the reaction mixture to reflux for a specified period (typically several hours) to ensure complete reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and extract the product with dichloromethane.

• Wash the organic layer with water and brine, then dry it over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography to yield pure veratrole.

Note: Dimethyl sulfate is a toxic and carcinogenic reagent and should be handled with extreme caution in a well-ventilated fume hood.

Structure-Property Relationships: The Impact of Alkoxy Chains

Solubility and Processability

The length and branching of the alkyl chains in the alkoxy groups have a profound impact on the solubility of the catechol diether in organic solvents. Longer and more branched alkyl chains generally lead to higher solubility, which is a critical requirement for solution-processable organic electronics.[7] Solution-based fabrication techniques, such as spin-coating and inkjet printing, offer significant cost advantages over vacuum deposition methods.

Thin-Film Morphology and Molecular Packing

Electronic Properties

Property	Influence of Alkoxy Chain Length/Branching	Rationale
Solubility	Increases with longer and more branched chains.[7]	Increased entropy and disruption of intermolecular packing.
Crystallinity	Can be optimized at specific chain lengths. Very long or bulky chains may disrupt packing.[2]	Balance between van der Waals interactions and steric hindrance.
HOMO Level	Primarily determined by the ether oxygen; subtle changes with chain length.[2]	Ether groups are the primary electron-donating moieties.
Charge Carrier Mobility	Highly dependent on the resulting thin-film morphology and molecular packing.[1][2]	Ordered packing facilitates efficient intermolecular charge hopping.

Applications in Organic Field-Effect Transistors (OFETs)

Organic field-effect transistors are fundamental building blocks of organic integrated circuits. The performance of an OFET is largely dictated by the charge carrier mobility of the organic semiconductor used as the active layer. Catechol diethers, with their tunable properties, are promising candidates for use in OFETs, primarily as p-type (hole-transporting) semiconductors.

Caption: Schematic of a bottom-gate, top-contact Organic Field-Effect Transistor (OFET) utilizing a catechol diether as the active semiconductor layer.

Rationale for Use in OFETs

Experimental Protocol: Fabrication of a Solution-Processed OFET

This protocol outlines the general steps for fabricating a bottom-gate, top-contact OFET using a solution-processable catechol diether.

Materials:

• Heavily doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer (as gate and dielectric)

• Catechol diether solution in a suitable organic solvent (e.g., chloroform, toluene)

• Gold (Au) for source and drain electrodes

• Shadow mask for electrode deposition

Procedure:

• Substrate Cleaning: Thoroughly clean the Si/SiO₂ substrate by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrate with a stream of nitrogen.

• Dielectric Surface Treatment: Optionally, treat the SiO₂ surface with a self-assembled monolayer (SAM), such as octadecyltrichlorosilane (OTS), to improve the interface with the organic semiconductor.

• Active Layer Deposition: Spin-coat the catechol diether solution onto the prepared substrate. The spin speed and solution concentration should be optimized to achieve the desired film thickness.

• Annealing: Anneal the film at an optimized temperature to improve crystallinity and remove residual solvent.

• Electrode Deposition: Deposit the gold source and drain electrodes onto the organic semiconductor film through a shadow mask using thermal evaporation.

• Characterization: Characterize the electrical performance of the OFET by measuring its output and transfer characteristics using a semiconductor parameter analyzer.

Applications in Organic Light-Emitting Diodes (OLEDs)

OLEDs are at the forefront of display and lighting technologies, offering superior contrast, wider viewing angles, and faster response times compared to conventional liquid crystal displays (LCDs). The efficiency and stability of an OLED are highly dependent on the properties of the organic materials used in its multilayer structure. Catechol diethers are primarily investigated as hole-transporting materials (HTMs) in OLEDs.

Sources

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• 2. momap.net.cn [momap.net.cn]
• 3. WO2023134406A1 - Preparation method for veratrole - Google Patents [patents.google.com]
• 4. CN106673968A - Method of synthesizing veratrole - Google Patents [patents.google.com]
• 5. CN106518631B - A kind of preparation method of veratrole - Google Patents [patents.google.com]
• 6. CN103183588A - Preparation method of veratrole - Google Patents [patents.google.com]
• 7. Organic semiconductors for solution-processable field-effect transistors (OFETs) - PubMed [pubmed.ncbi.nlm.nih.gov]

1,2-Dibutoxybenzene: Optical Properties and Role in Advanced Optoelectronic Materials

Executive Summary

1,2-Dibutoxybenzene (CAS 20367-35-5), an ortho-dialkylated derivative of catechol, has transitioned from a niche organic intermediate to a critical building block in the design of advanced optical materials[1]. While simple aromatic ethers are valued for their solvent properties, the specific steric bulk and electron-donating characteristics of the dibutoxy chains allow for precise tuning of refractive indices, dielectric constants, and intramolecular charge-transfer (ICT) states. This technical guide explores the fundamental optical properties of 1,2-dibutoxybenzene, its mechanistic role in lowering the refractive index of polyimides, and its application in synthesizing heterobuckybowls and push-pull dyes.

Fundamental Optical & Physical Properties

The optical behavior of 1,2-dibutoxybenzene is governed by the interplay between its electron-rich aromatic core and its flexible, aliphatic butyl chains. In pure liquid form, the compound exhibits a refractive index (

) of approximately 1.49–1.50 at 589 nm (Sodium D-line). This relatively low refractive index compared to bare aromatic systems (e.g., benzene , catechol derivatives often higher) is a direct consequence of the alkyl chains, which increase the molar volume without proportionally increasing the molar polarizability.

Quantitative Data Summary

Property	Value	Causality / Significance
Molecular Formula	C₁₄H₂₂O₂	Base scaffold for downstream functionalization[1].
Molecular Weight	222.32 g/mol	Provides sufficient mass to disrupt polymer packing[1].
Estimated Refractive Index ( )	~1.49 - 1.50	Aliphatic chains dilute the high polarizability of the aromatic ring.
XLogP3	4.2	High lipophilicity ensures solubility in organic polymer matrices[1].
Topological Polar Surface Area	18.5 Ų	Low polarity contributes to low dielectric constants in derivatives[1].

Engineering Low-Refractive-Index Polyimides

Aromatic polyimides (PIs) are prized for their thermal stability but traditionally suffer from high refractive indices (

) and high birefringence ( ), which limits their utility in optical waveguides and anti-reflective coatings.

By utilizing 1,2-dibutoxybenzene as a precursor, researchers synthesize diamine monomers (via nitration and subsequent reduction) that fundamentally alter the polymer's optical physics[2].

The Lorentz-Lorenz Causality

The refractive index of a polymer is dictated by the Lorentz-Lorenz equation :

Where is the molar refraction (polarizability) and is the molar free volume.

When 1,2-dibutoxybenzene-derived units are integrated into the polyimide backbone, the bulky ortho-butoxy groups act as steric bumpers. This prevents the tight

stacking typical of planar polyimides, drastically increasing the free volume ( )[2]. Simultaneously, the aliphatic chains have lower intrinsic polarizability than aromatic rings. The dual effect of decreased and increased results in polyimides with remarkably low refractive indices ( ), low birefringence ( ), and low dielectric constants ( )[2].

Caption: Mechanism of refractive index reduction via bulky dibutoxy group integration.

Optoelectronics: Sumanenes and Push-Pull Dyes

Beyond passive optical polymers, 1,2-dibutoxybenzene is a reactive precursor for active optoelectronic materials.

Trichalcogenasumanenes (Heterobuckybowls)

1,2-Dibutoxybenzene can be selectively transformed into ortho-quinones using FeCl₃[3]. These quinones are critical intermediates in the synthesis of pyrazine-fused trichalcogenasumanenes—bowl-shaped polyaromatic hydrocarbons. The unique concave/convex geometry of these buckybowls, combined with the electron-donating nature of the original ether linkages, results in profound optical properties, including red emission in both solution and solid states, and measurable hole mobility (~0.002 cm² V⁻¹ s⁻¹)[3].

Push-Pull Dyes for Photovoltaics

In Dye-Sensitized Solar Cells (DSSCs), derivatives of 1,2-dibutoxybenzene are utilized to construct "push-pull" organic dyes (e.g., KD-148, KD-150)[4]. The electron-donating oxygen atoms of the butoxy groups raise the Highest Occupied Molecular Orbital (HOMO) level of the donor moiety. This reduces the overall optical bandgap, broadening the absorption spectrum into the visible/near-IR region (up to 600 nm) and significantly improving the Incident Photon-to-Current Conversion Efficiency (IPCE) to 50-60%[4].

Caption: Synthetic pathways of 1,2-dibutoxybenzene to advanced optical materials.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies represent self-validating systems for the synthesis and utilization of 1,2-dibutoxybenzene.

Protocol A: Synthesis of 1,2-Dibutoxybenzene via Williamson Etherification

Rationale: Potassium carbonate is chosen as a mild base to selectively deprotonate the phenolic hydroxyls without triggering unwanted ring-oxidation, while DMF provides a polar aprotic environment that accelerates the S_N2 nucleophilic attack on 1-bromobutane.

• Setup: In a flame-dried 500 mL round-bottom flask under N₂ atmosphere, dissolve 120 mmol of catechol in 120 mL of anhydrous DMF.

• Reagent Addition: Add 300 mmol of K₂CO₃, followed by dropwise addition of 360 mmol of 1-bromobutane.

• Reaction: Stir the mixture at 95°C for 24 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:Ethyl Acetate 8:2). The disappearance of the highly polar baseline spot (catechol) and the appearance of a high-Rf spot confirms complete dialkylation.

• Workup: Cool to room temperature, dilute with distilled water, and extract with dichloromethane (3 x 100 mL). Wash the organic layer with 5% NaOH (to remove any unreacted mono-alkylated phenols), followed by brine. Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

Protocol B: Selective Oxidation to Ortho-Quinones for Sumanene Synthesis

Rationale: FeCl₃ acts as a highly selective, mild single-electron oxidant that cleaves the dibutoxy groups and oxidizes the ring to an ortho-quinone without over-oxidizing the aromatic scaffold[3].

• Setup: Dissolve the 1,2-dibutoxybenzene derivative (10 mmol) in a 1:1 mixture of anhydrous CH₂Cl₂ and Acetonitrile (50 mL).

• Oxidation: Add anhydrous FeCl₃ (40 mmol) in small portions at room temperature.

• Reaction Monitoring: Stir for 2-4 hours. The reaction is self-indicating; the solution will transition from pale yellow to a deep red/orange, characteristic of ortho-quinone formation[3].

• Self-Validation (Spectroscopy): Isolate an aliquot and perform FT-IR spectroscopy. The disappearance of the strong C-O-C ether stretch (~1200 cm⁻¹) and the appearance of a sharp conjugated C=O stretch (~1660 cm⁻¹) validates the transformation.

• Quenching: Quench with water, extract with CH₂Cl₂, wash with brine, dry, and purify via silica gel chromatography.

References

• National Center for Biotechnology Information. "1,2-Dibutoxybenzene | C14H22O2 | CID 573698 - PubChem" PubChem. 1

• "Synthesis and characterization of novel polyimides derived from 4-phenyl-2, 6-bis [3-(4-aminophenoxy)-phenyl]-pyridine diamine and aromatic dianhydrides" ResearchGate. 2

• "Trichalcogenasumanene ortho-Quinones: Synthesis, Properties, and Transformation into Various Hetero Polycycles" ResearchGate. 3

• "Synthesis and photovoltaic characterization of triarylamine-substituted quinoxaline push-pull dyes to improve the performance of DSSCs" TÜBİTAK Academic Journals. 4

Sources

• 1. 1,2-Dibutoxybenzene | C14H22O2 | CID 573698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Protocols & Analytical Methods

Protocol for Williamson etherification of catechol with butyl halides

Application Note: Protocol for the Williamson Etherification of Catechol with Butyl Halides

Executive Summary & Mechanistic Rationale

The Williamson ether synthesis is a fundamental organic transformation that proceeds via an Sₙ2 (bimolecular nucleophilic substitution) mechanism, wherein an alkoxide or aroxide nucleophile attacks an alkyl halide[1]. While conceptually straightforward, the alkylation of catechol (1,2-dihydroxybenzene) presents unique synthetic challenges. As a vicinal diol, catechol is highly susceptible to auto-oxidation, readily forming 1,2-benzoquinone in the presence of strong bases and atmospheric oxygen. Furthermore, controlling the reaction to yield either the mono-alkylated product (2-butoxyphenol) or the di-alkylated product (1,2-dibutoxybenzene) requires precise stoichiometric and thermodynamic control[2].

This application note provides a field-proven, self-validating protocol for the selective synthesis of both mono- and di-butoxybenzene derivatives using 1-bromobutane.

Chemical Causality & Experimental Design (E-E-A-T)

As a process scientist, understanding the why behind each reagent choice is critical for troubleshooting and scaling:

• Base Selection: Potassium carbonate (K₂CO₃) is utilized as a mild, heterogeneous base. It is sufficiently basic to deprotonate the phenolic hydroxyl groups (pKa ~9.5) but mild enough to suppress the rapid oxidative degradation typically seen with stronger bases like NaOH or NaH[3].

• Solvent Selection: Polar aprotic solvents, specifically N,N-Dimethylformamide (DMF) or Acetone, are mandatory. These solvents do not hydrogen-bond with the phenoxide anion, leaving the nucleophile "naked" and highly reactive, which significantly accelerates the Sₙ2 displacement[3].

• Alkylating Agent: 1-Bromobutane is selected over 1-chlorobutane due to the superior leaving-group ability of the bromide ion. As a primary alkyl halide, it readily undergoes Sₙ2 substitution while minimizing competing E2 elimination pathways[1].

• Atmospheric Control: Conducting the reaction under a strict Nitrogen (N₂) or Argon blanket is a non-negotiable parameter to prevent the base-catalyzed oxidation of catechol.

Quantitative Reaction Parameters

The selectivity between mono- and di-alkylation is dictated by the molar equivalents of the reagents and the reaction temperature. The data below summarizes the optimized parameters for both pathways.

Table 1: Optimization of Reaction Parameters for Mono- vs. Di-alkylation

Target Compound	Catechol (eq)	1-Bromobutane (eq)	K₂CO₃ (eq)	Solvent	Temp (°C)	Time (h)	Expected Yield
2-Butoxyphenol (Mono)	1.0	0.95	1.0	Acetone	60 (Reflux)	6 - 8	65 - 75%
1,2-Dibutoxybenzene (Di)	1.0	2.5 - 3.0	3.0	DMF	80	12 - 16	85 - 95%

Process Visualization

Workflow for the Williamson etherification of catechol to yield mono- or di-butoxybenzene.

Step-by-Step Methodologies

Protocol A: Synthesis of 1,2-Dibutoxybenzene (Di-alkylation)

This protocol utilizes an excess of reagents and higher thermal energy to drive the reaction to complete di-alkylation[4].

• Preparation & Degassing: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve catechol (11.0 g, 100 mmol) in 100 mL of anhydrous DMF. Sparge the solution with N₂ for 15 minutes to displace dissolved oxygen.

• Deprotonation: Add anhydrous K₂CO₃ (41.4 g, 300 mmol) in one portion. Stir at room temperature for 30 minutes under a continuous N₂ blanket. Causality: Allowing time for initial deprotonation ensures the phenoxide is fully formed before the electrophile is introduced.

• Alkylation: Attach a reflux condenser. Slowly add 1-bromobutane (34.2 g, 26.8 mL, 250 mmol) via syringe.

• Heating & Self-Validation: Heat the reaction mixture to 80 °C using an oil bath for 12-16 hours.

  • Visual Check: The suspension should appear cloudy (due to KBr precipitation) but not opaque black.

  • TLC Check: Use Hexane:EtOAc (9:1). The disappearance of the highly polar catechol spot (Rf ~0.1) and the appearance of a non-polar spot (Rf ~0.8) validates completion.

• Workup: Cool the mixture to room temperature. Quench by pouring into 300 mL of ice-cold distilled water. Extract the aqueous phase with Ethyl Acetate (3 x 100 mL).

• Chemical Scavenging: Wash the combined organic layers sequentially with 1M NaOH (50 mL). Causality: This acid-base wash actively scavenges any trace unreacted catechol or mono-alkylated intermediate, ensuring the organic phase exclusively contains the fully protected di-ether. Follow with water (2 x 100 mL) and brine (100 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified via vacuum distillation or silica gel chromatography to yield 1,2-dibutoxybenzene as a clear oil.

Protocol B: Synthesis of 2-Butoxyphenol (Mono-alkylation)

Synthesizing the mono-ether requires strict stoichiometric limitation to prevent the highly reactive mono-phenoxide intermediate from undergoing a second alkylation[2].

• Preparation: Dissolve catechol (11.0 g, 100 mmol) in 100 mL of anhydrous Acetone in a 250 mL flask. Sparge with N₂.

• Controlled Deprotonation: Add K₂CO₃ (13.8 g, 100 mmol) and stir for 30 minutes.

• Alkylation: Slowly add 1-bromobutane (13.0 g, 10.2 mL, 95 mmol) dropwise over 15 minutes. Causality: The slight sub-stoichiometric ratio of the halide and the dropwise addition prevents local concentration spikes that lead to unwanted di-alkylation.

• Heating: Reflux at 60 °C for 6-8 hours.

• Workup: Cool the mixture and filter off the solid KBr and unreacted K₂CO₃. Concentrate the filtrate under reduced pressure.

• Self-Validating Extraction (Critical Step): Dissolve the concentrated residue in Dichloromethane (150 mL). Extract the organic layer with 1M NaOH (2 x 75 mL).

  • Causality: The target mono-ether (containing a free phenol) will deprotonate and partition into the aqueous phase as a water-soluble phenoxide. Any di-ether byproduct remains trapped in the organic phase. This guarantees the isolation of the mono-alkylated product.

• Acidification: Carefully acidify the aqueous phase with 2M HCl until pH ~2. Extract the liberated 2-butoxyphenol with Ethyl Acetate (2 x 100 mL).

• Purification: Dry over Na₂SO₄, concentrate, and purify via column chromatography to obtain the pure mono-alkylated product.

References

1.[1] Alcohol Reactivity . MSU chemistry. Available at: 2.[3] Aliphatic Nucleophilic Substitution . windows.net. Available at: 3.[2] Recent Progress on the O-Alkylation Reaction of Dialkyl Carbonates with Aromatic Phenolic Compounds . ACS Omega. Available at: 4.[4] Synthesis and photovoltaic characterization of triarylamine-substituted quinoxaline push-pull dyes to improve the performance of dye-sensitized solar cells . TÜBİTAK Academic Journals. Available at:

Sources

• 1. Alcohol Reactivity [www2.chemistry.msu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Oxidative Trimerization of 1,2-Dibutoxybenzene via Ferric Chloride (FeCl₃)

Application Note: AN-OC-2025-04

High-Purity Synthesis of 2,3,6,7,10,11-Hexabutoxytriphenylene (HBT)

Introduction & Application Scope

Target Audience: Organic Chemists, Materials Scientists, Drug Development Professionals.

The oxidative trimerization of electron-rich benzenes is the cornerstone method for synthesizing Discotic Liquid Crystals (DLCs) . Specifically, the conversion of 1,2-dibutoxybenzene to 2,3,6,7,10,11-hexabutoxytriphenylene (HBT) represents a benchmark reaction in the production of organic semiconductors and supramolecular drug delivery systems.

While molybdenum pentachloride (MoCl₅) and electrochemical methods exist, Iron(III) Chloride (FeCl₃) remains the industrial standard due to its cost-effectiveness and scalability. However, the reaction is notoriously sensitive to moisture and stoichiometry. This guide provides a rigorous, field-validated protocol to maximize yield and electronic-grade purity, minimizing the common "black tar" side products associated with over-oxidation.

Mechanistic Insight: The Scholl Reaction Pathway

Why this matters: Understanding the Single Electron Transfer (SET) mechanism is critical for controlling the reaction rate. The reaction does not proceed via simple acid catalysis but through a radical-cation cascade.

• Initiation: FeCl₃ acts as a one-electron oxidant, generating a radical cation from the electron-rich 1,2-dibutoxybenzene.

• Propagation: Two radical cations couple (or one radical attacks a neutral species) to form a biaryl bond. This process repeats to form a terphenyl intermediate.

• Cyclization: The final intramolecular oxidative coupling closes the ring to form the triphenylene core.

Key Control Point: The presence of water terminates the radical cation, leading to phenols or quinones rather than the desired trimer. Strict anhydrous conditions are non-negotiable.

Figure 1: Reaction Pathway & Logic Flow

Caption: Step-wise oxidative coupling pathway. Note that FeCl₃ is consumed stoichiometrically (6 eq. theoretical, excess required).

Experimental Protocol

3.1 Reagents & Equipment

• Substrate: 1,2-Dibutoxybenzene (≥98% purity).

• Oxidant: Anhydrous FeCl₃ (Must be free-flowing black/green powder. Clumped yellow/brown solid indicates hydrolysis and will fail ).

• Solvent: Dichloromethane (DCM) or Nitromethane (CH₃NO₂). Note: DCM is preferred for solubility, but Nitromethane stabilizes the radical cation.

• Quench: Methanol (MeOH).[1]

• Atmosphere: Argon or Nitrogen balloon.

3.2 Stoichiometry Table

Component	Role	Equivalents (eq)	Mass/Vol (Example)
1,2-Dibutoxybenzene	Substrate	1.0	5.00 g (22.5 mmol)
FeCl₃ (Anhydrous)	Oxidant	9.0	32.8 g (202 mmol)
H₂SO₄ (Conc.)	Catalyst (Optional)*	3 drops	~0.1 mL
DCM	Solvent	N/A	150 mL
Methanol	Quench	Excess	300 mL

*Note: A trace of H₂SO₄ accelerates the reaction but increases side-product formation. Recommended only for sluggish batches.

3.3 Step-by-Step Methodology

Step 1: Oxidant Slurry Preparation

• Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar and addition funnel.

• Cool under Argon flow.

• Rapidly weigh 32.8 g Anhydrous FeCl₃ (hygroscopic!) and transfer to the flask.

• Add 100 mL dry DCM . The mixture will form a dark slurry.

• Critical: Cool the slurry to 0°C using an ice bath. Controlling the initial exotherm is vital to prevent polymerization.

Step 2: Substrate Addition

• Dissolve 5.00 g 1,2-dibutoxybenzene in 50 mL dry DCM .

• Transfer this solution to the addition funnel.

• Add the substrate solution dropwise to the FeCl₃ slurry over 30–45 minutes .

  • Observation: The solution will turn deep blue/black immediately (formation of charge-transfer complex).

• Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 2–4 hours . Monitor via TLC (Mobile phase: 9:1 Hexane:Ethyl Acetate). The starting material spot (high R_f) should disappear.

Step 3: Quenching & Workup

• Cool the mixture back to 0°C.

• Slowly add 150 mL cold Methanol .

  • Caution: This is highly exothermic. Massive precipitation of the iron complex and product will occur.

• Stir for 30 minutes to ensure complete decomposition of the Fe-complex.

• Filter the solid precipitate through a Buchner funnel.

  • Note: The filtrate usually contains impurities; the product is in the solid filter cake mixed with iron salts.

• Wash the solid cake with excess Methanol (to remove FeCl₂) and water (to remove residual acid).

Step 4: Isolation

• Dissolve the washed solid cake in minimal DCM.

• Pass through a short pad of silica gel (eluting with DCM) to remove remaining iron residues.

• Evaporate the solvent to yield the crude solid.

Purification & Characterization

For applications in electronics or biology, "crude" purity is insufficient.

Protocol:

• Recrystallization: Dissolve the crude solid in boiling Acetone or Ethanol . Allow to cool slowly to 4°C.

• Column Chromatography (If needed): Silica gel; Gradient elution 100% Hexane → 95:5 Hexane:DCM.

Data Specification:

Parameter	Specification	Method
Appearance	White to off-white needles	Visual
Yield	40% – 65%	Gravimetric
¹H NMR (CDCl₃)	δ 7.8 (s, 6H, Ar-H), 4.2 (t, 12H, O-CH₂), 1.9 (m, 12H), 1.6 (m, 12H), 1.0 (t, 18H)	400 MHz NMR
Melting Point	145°C – 148°C (Liquid Crystal Phase Transition)	DSC / Capillary

Troubleshooting & "Field-Proven" Insights

Workflow Logic: Troubleshooting Decision Tree

Caption: Rapid diagnostic logic for common synthesis failures.

• The "Green Powder" Rule: If your FeCl₃ is yellow or orange, it is hydrated. It will not work. It must be black/dark green.

• The Methanol Wash: Do not skip the thorough methanol wash of the filter cake. Iron salts trapped in the crystal lattice act as Lewis acids and will degrade the product over time.

• Solvent Choice: If the reaction is too slow in DCM, switch to Nitromethane . Nitromethane stabilizes the radical cation intermediate, often boosting yields by 10-15%, though it is more expensive.

References

• Boden, N., et al. (1993).[1] The synthesis and properties of some new discotic liquid crystals.[1][2] Liquid Crystals.[1][2][3] Link

• Kumar, S. (2006). Triphenylene-based discotic liquid crystals.[1][2] Liquid Crystals.[1][2][3] Link

• Matheson, I. M., et al. (1978). Oxidative coupling of phenols and phenol ethers. Journal of the Chemical Society, Chemical Communications. Link

• BenchChem. (2025).[4] General protocols for oxidative coupling.Link

Disclaimer: This protocol involves strong oxidants and chlorinated solvents. All work must be performed in a fume hood with appropriate PPE.

Sources

• 1. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 2. α-Halogenation of triphenylene-based discotic liquid crystals: towards a chiral nucleus - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. EP1676826A1 - Method for producing 2,3,6,7,10,11-hexahydroxytriphenylene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Alkoxybenzene-Based Redox Shuttle Additives in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Need for Overcharge Protection in Li-ion Batteries

The widespread adoption of lithium-ion (Li-ion) batteries in applications ranging from portable electronics to electric vehicles has underscored the paramount importance of their safety and reliability. One of the most significant safety concerns is overcharging, which can lead to a cascade of detrimental effects, including electrolyte decomposition, gas generation, thermal runaway, and potentially, catastrophic cell failure.[1] To mitigate these risks, various safety mechanisms have been developed. Among these, the incorporation of redox shuttle additives into the electrolyte offers an elegant and intrinsic method of overcharge protection.

A redox shuttle molecule is an electrochemically active compound that is designed to be oxidized at a potential slightly higher than the normal end-of-charge voltage of the cathode.[2] Upon oxidation, the positively charged shuttle molecule diffuses to the anode where it is reduced back to its neutral state. This process creates a continuous cycle that dissipates the excess electrical energy as heat, effectively "shuttling" electrons between the electrodes and preventing the cell voltage from rising to dangerous levels.[3] This self-regulating mechanism not only enhances safety but can also contribute to cell balancing in battery packs.[2]

Alkoxybenzene derivatives have emerged as a promising class of redox shuttle molecules due to their tunable redox potentials and good stability in common carbonate-based electrolytes. This application note will provide a detailed guide to the use of alkoxybenzene-based redox shuttles, with a particular focus on the well-characterized and benchmark compound, 2,5-di-tert-butyl-1,4-dimethoxybenzene (DDB) . While the focus is on DDB, the principles and protocols described herein are broadly applicable to the study of other alkoxybenzene derivatives, such as 1,2-dibutoxybenzene, for which further research is encouraged.

The Redox Shuttle Mechanism of Alkoxybenzenes

The efficacy of an alkoxybenzene-based redox shuttle is predicated on its ability to undergo a stable and reversible one-electron oxidation at a specific potential. The general mechanism is illustrated below:

Figure 1: General mechanism of an alkoxybenzene redox shuttle during overcharge.

During normal charging, the redox shuttle molecule (RS) remains inert in the electrolyte. When the cell voltage exceeds the oxidation potential of the shuttle, the RS is oxidized at the cathode surface to form a radical cation (RS⁺). This radical cation then diffuses through the electrolyte to the anode, where it is reduced back to the neutral RS. This futile cycle continues as long as the overcharge current is applied, effectively clamping the cell voltage at the redox potential of the shuttle.

Physicochemical and Electrochemical Properties of 2,5-di-tert-butyl-1,4-dimethoxybenzene (DDB)

DDB is a widely studied redox shuttle due to its excellent electrochemical reversibility and stability.[4] Its key properties are summarized in the table below.

Property	Value	Source
Chemical Formula	C₁₆H₂₆O₂	N/A
Molar Mass	250.38 g/mol	N/A
Appearance	White crystalline solid	N/A
Redox Potential (vs. Li/Li⁺)	~3.9 V	[5]
Solubility in Carbonate Electrolytes	Moderate	[6]

The tert-butyl groups on the benzene ring provide steric hindrance, which helps to stabilize the radical cation formed during oxidation and prevent undesirable side reactions such as dimerization or polymerization.[5] The methoxy groups are electron-donating, which lowers the oxidation potential to a suitable range for use with common cathode materials like lithium iron phosphate (LiFePO₄).

Experimental Protocols

Synthesis of Alkoxybenzene Derivatives

While DDB and other alkoxybenzenes are commercially available, custom synthesis may be required for novel derivatives. A general synthetic route for 1,2-dialkoxybenzenes involves the Williamson ether synthesis, starting from catechol (1,2-dihydroxybenzene).[1]

Protocol for Synthesis of 1,2-Dibutoxybenzene (Illustrative Example):

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve catechol in a suitable aprotic solvent such as N,N-dimethylformamide (DMF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH), portion-wise to the solution at 0 °C under an inert atmosphere (e.g., argon or nitrogen). Allow the mixture to stir until the evolution of hydrogen gas ceases.

• Alkylation: Add 1-bromobutane dropwise to the reaction mixture via the dropping funnel.

• Reaction: Heat the reaction mixture to a temperature of 80-100 °C and maintain for several hours until the reaction is complete (monitored by thin-layer chromatography).

• Workup: Cool the reaction mixture to room temperature and quench with water. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Note: This is a general procedure and may require optimization for specific substrates and scales.

Preparation of Electrolyte with Redox Shuttle Additive

Materials:

• Battery-grade electrolyte (e.g., 1 M LiPF₆ in ethylene carbonate (EC) / dimethyl carbonate (DMC) 1:1 v/v)

• Redox shuttle additive (e.g., DDB)

• Anhydrous solvent (e.g., DMC) for dissolving the additive if necessary

• Glovebox with an inert atmosphere (H₂O < 0.5 ppm, O₂ < 0.5 ppm)

Protocol:

• Inside the glovebox, accurately weigh the desired amount of the redox shuttle additive.

• Add the additive to a volumetric flask.

• If the additive has low solubility, add a small amount of anhydrous co-solvent (e.g., DMC) to dissolve it completely.

• Add the battery-grade electrolyte to the volumetric flask to the desired final volume.

• Mix thoroughly until the additive is completely dissolved and the solution is homogeneous.

Electrochemical Characterization

CV is a fundamental technique to determine the redox potential and electrochemical reversibility of the shuttle additive.

Figure 2: Workflow for Cyclic Voltammetry Analysis of a Redox Shuttle Additive.

Protocol:

• Cell Assembly: Assemble a three-electrode electrochemical cell inside a glovebox.

  • Working Electrode (WE): Glassy carbon or platinum disk electrode.

  • Counter Electrode (CE): Lithium metal foil.

  • Reference Electrode (RE): Lithium metal foil.

• Electrolyte: Fill the cell with the electrolyte containing the redox shuttle additive at a known concentration (e.g., 5-10 mM).

• Measurement:

  • Connect the electrodes to a potentiostat.

  • Perform a potential sweep over a range that encompasses the expected redox potential of the shuttle (e.g., 3.0 V to 4.5 V vs. Li/Li⁺).

  • Vary the scan rate (e.g., 10, 20, 50, 100 mV/s) to assess the kinetics of the redox reaction.

• Data Analysis:

  • Plot the resulting current as a function of the applied potential.

  • The oxidation and reduction peak potentials (E_pa and E_pc) can be determined from the voltammogram.

  • The formal redox potential (E⁰') can be estimated as (E_pa + E_pc) / 2.

  • The peak separation (ΔE_p = E_pa - E_pc) provides information about the reversibility of the redox reaction. For a reversible one-electron process, ΔE_p is theoretically 59 mV at room temperature.[7]

This protocol evaluates the effectiveness of the redox shuttle in protecting a full Li-ion cell from overcharging.

Protocol:

• Cell Assembly: Assemble coin cells (e.g., 2032-type) inside a glovebox using a standard cathode (e.g., LiFePO₄) and anode (e.g., graphite or lithium metal) with a separator.

• Electrolyte: Use the electrolyte containing the desired concentration of the redox shuttle additive. A control cell with the baseline electrolyte (no additive) should also be assembled.

• Formation Cycling: Perform a few initial charge-discharge cycles at a low C-rate (e.g., C/10) within the normal operating voltage window of the cell (e.g., 2.5 - 3.65 V for LiFePO₄/graphite) to form a stable solid-electrolyte interphase (SEI).

• Overcharge Cycling:

  • Charge the cell at a constant current (e.g., C/10 or C/2) to a voltage significantly beyond the normal end-of-charge voltage (e.g., 4.2 V).

  • Continue charging for a specified duration to achieve a certain percentage of overcharge (e.g., 100% overcharge, meaning twice the nominal capacity is passed during the charge step).

  • Discharge the cell at the same C-rate to the lower cutoff voltage.

  • Repeat the overcharge-discharge cycling and monitor the cell's voltage profile and capacity retention over numerous cycles.

• Data Analysis:

  • Plot the voltage versus time or capacity for both the control and the redox shuttle-containing cells.

  • A successful redox shuttle will exhibit a voltage plateau during the overcharge period at its redox potential, while the voltage of the control cell will continue to rise.

  • Evaluate the stability of the shuttle by observing the number of overcharge cycles it can sustain before the voltage plateau is lost.

Data Presentation and Interpretation

The performance of different alkoxybenzene-based redox shuttles can be compared by tabulating their key electrochemical parameters.

Redox Shuttle	Redox Potential (V vs. Li/Li⁺)	Overcharge Cycles Sustained (at 100% overcharge)	Reference
2,5-di-tert-butyl-1,4-dimethoxybenzene (DDB)	~3.9	>100	[8]
2,5-di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene (DBBB)	~3.9	>180 at C/2
3,5-di-tert-butyl-1,2-dimethoxybenzene (DBDB)	~4.0	Lower stability than DDB	[8]

Concluding Remarks and Future Outlook

Alkoxybenzene derivatives, particularly DDB and its analogs, have demonstrated significant promise as effective redox shuttle additives for enhancing the safety of Li-ion batteries.[6] The protocols outlined in this application note provide a comprehensive framework for the synthesis, characterization, and evaluation of these compounds.

While DDB is a well-established benchmark, there is considerable scope for further research and development. The exploration of other derivatives, such as 1,2-dibutoxybenzene , could lead to the discovery of new shuttles with improved properties. Key areas for future investigation include:

• Tuning Redox Potential: The introduction of electron-withdrawing or -donating groups on the benzene ring can be used to fine-tune the redox potential to match specific high-voltage cathode materials.[9]

• Improving Solubility: Enhancing the solubility of the shuttle in the electrolyte is crucial for achieving high shuttle currents and effective overcharge protection at high C-rates.[6]

• Long-Term Stability: Understanding and mitigating the degradation pathways of the redox shuttle and its radical cation are essential for ensuring long-term performance and cycle life.[10]

By systematically applying the methodologies described herein, researchers can accelerate the discovery and development of next-generation redox shuttle additives, contributing to the creation of safer and more reliable energy storage systems.

References

• [ResearchGate. (n.d.). Working mechanism of the redox-shuttle additive 1,2-dimethoxybenzene for overcharge protection (adapted from[11]). Retrieved from ResearchGate website]([Link])

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. xray.uky.edu [xray.uky.edu]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 8. Understanding the redox shuttle stability of 3,5-di-tert-butyl-1,2-dimethoxybenzene for overcharge protection of lithium-ion batteries. (Journal Article) | OSTI.GOV [osti.gov]
• 9. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 10. mdpi.com [mdpi.com]
• 11. Chem-Impex International, Inc. 1,2-Dimethoxybenzene | MFCD00008357 | 1KG, | Fisher Scientific [fishersci.com]

Synthesis of discotic liquid crystals from 1,2-dibutoxybenzene

Application Note: Synthesis of 2,3,6,7,10,11-Hexabutoxytriphenylene for Discotic Liquid Crystals via Oxidative Trimerization

Executive Summary

Triphenylene and its derivatives are the most widely utilized building blocks for discotic liquid crystals (DLCs), exhibiting highly ordered columnar mesophases that are critical for charge-transport in organic electronics, sensors, and photovoltaics[1]. This application note provides an in-depth, self-validating protocol for the synthesis of 2,3,6,7,10,11-hexabutoxytriphenylene (HBT) from 1,2-dibutoxybenzene. By employing an Iron(III) chloride-mediated oxidative trimerization, this guide optimizes for chemoselectivity, outlines the mechanistic causality of the reaction conditions, and establishes critical in-process milestones to ensure high-purity recovery.

Mechanistic Rationale & Experimental Design

The assembly of the triphenylene core from 1,2-dibutoxybenzene relies on a Scholl-type oxidative aryl-aryl coupling. Understanding the underlying physical chemistry is essential for troubleshooting and maximizing yield:

• Dual Role of the Oxidant: Anhydrous Iron(III) chloride (

  ) is strictly required. It functions simultaneously as a Lewis acid—coordinating with the alkoxy oxygens to activate the ring—and as a single-electron oxidant. The electron-rich nature of 1,2-dibutoxybenzene facilitates the generation of a highly reactive radical cation intermediate[1].

• C-C Bond Formation: Following single-electron transfer (SET), electrophilic aromatic substitution occurs rapidly between three monomeric radical cations. The trimerization is thermodynamically driven by the formation of the fully aromatized, highly conjugated, and planar triphenylene system[1].

• Yield Limitations & Causality: Typical isolated yields range between 42% and 50%[2]. This moderate yield is mechanistically intrinsic to the oxidative environment. Overoxidation can result in the precipitation of a radical cation pair of the triphenylene product with a counter anion, which traps the product on the surface of the reaction matrix and prevents further efficient synthesis[1].

• Quenching Dynamics: The sudden introduction of cold ethanol or methanol immediately halts the single-electron transfer process, breaks down the iron-product coordination complexes, and exploits the high hydrophobicity of the hexabutoxytriphenylene to force its precipitation from the organic phase[2][3].

Process Visualization

Workflow for the oxidative trimerization of 1,2-dibutoxybenzene to hexabutoxytriphenylene.

Quantitative Parameters & Stoichiometry

Parameter	Value / Description
Starting Material	1,2-Dibutoxybenzene (1.0 equiv.)
Oxidant / Catalyst	Anhydrous Iron(III) chloride ( ) (2.0 - 3.0 equiv.)
Primary Solvent	Anhydrous Dichloromethane ( )
Reaction Temperature	Room Temperature (20–25 °C)
Reaction Time	40 - 70 minutes
Quenching Agent	Ethanol or Methanol (ice-cold)
Chromatography Eluent	Hexane : (2:3, v/v) OR : Light Petroleum (1:1, v/v)
Expected Yield	42% - 50%

Step-by-Step Experimental Protocol

Note: This protocol incorporates visual and physical milestones to ensure the reaction is proceeding correctly and serves as a self-validating system.

Phase 1: Reaction Setup & Oxidation

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1,2-dibutoxybenzene (e.g., 26.7 g, 120 mmol) in anhydrous dichloromethane (400 mL) under an inert atmosphere[2].

• Oxidant Addition: Vigorously stir the solution at room temperature. Slowly add anhydrous

  (39.1 g, 241 mmol) in portions over a 40-minute period[2].

  • Causality & Observation: Portion-wise addition is critical to prevent thermal runaway. The solution will rapidly transition to a dark/black color, accompanied by the vigorous evolution of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    gas. This gas evolution physically confirms the loss of aromatic protons during the radical cation coupling phase.

Phase 2: Trimerization & Quenching 3. Maturation: Allow the reaction mixture to stir for an additional 20 to 30 minutes at the same temperature (total reaction time ~60–70 minutes) to ensure complete consumption of the monomer[2][3]. 4. Quenching: Transfer the flask to an ice-water bath. Slowly add cold ethanol (320 mL) or methanol (150 mL per 50 mL of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) to the vigorously stirring mixture[2].

• Observation: The addition of the alcohol quenches the Lewis acid and forces the highly hydrophobic crude triphenylene to precipitate as a solid mass[2].

Phase 3: Isolation & Purification 5. Filtration: Collect the resulting solid via vacuum suction filtration. Wash the filter cake with copious amounts of cold ethanol to remove residual iron salts and highly polar byproducts[2][3]. 6. Chromatography: Dissolve the crude black/brown solid in a minimal amount of eluent and purify via silica gel column chromatography. Utilize a solvent system of hexane:chloroform (2:3, v/v) or dichloromethane:light petroleum (1:1, v/v)[2][3]. 7. Recrystallization: Concentrate the product-containing fractions in vacuo. Recrystallize the residue from hot ethanol to yield pure 2,3,6,7,10,11-hexabutoxytriphenylene as a pale yellow to colorless solid[2][3].

Advanced Methodologies: Electrochemical Trimerization

While chemical oxidation via

is the bench-standard for synthesizing DLC precursors, it generates stoichiometric metal waste. For drug development professionals and materials scientists scaling up production, electro-oxidative trimerization offers a modern alternative. By utilizing alternating current (AC) electrolysis or a reductive workup strategy in a divided electrochemical cell, researchers can effectively dissolve and "peel off" the precipitated radical cation ion pairs from the electrodes. This prevents electrode fouling and achieves comparable yields while strictly adhering to green chemistry principles[1].

References

• Source: Oxford Academic (Chemistry Letters)
• Source: Royal Society of Chemistry (RSC)
• Title: Supplementary Information (Synthesis of 2, 3, 6, 7, 10, 11-hexabutoxytriphenylene)

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

Electrochemical polymerization of 1,2-dibutoxybenzene

Application Note: Electrochemical Polymerization of 1,2-Dibutoxybenzene

Abstract & Scope

This technical guide details the electrochemical polymerization of 1,2-dibutoxybenzene (DBB) to form electroactive, electrochromic polymer films. Unlike its 1,4-isomers, the 1,2-substitution pattern (veratrole derivative) introduces unique steric and electronic effects that influence radical cation coupling. This protocol addresses the specific challenges of solubility management due to the butyl chains and regioselectivity during anodic oxidation. The resulting Poly(1,2-dibutoxybenzene) (PDBB) exhibits reversible redox switching, making it a candidate for electrochromic windows and hole-transport layers.

Introduction & Mechanistic Insight

The Monomer: 1,2-Dibutoxybenzene

The 1,2-dialkoxy substitution enriches the electron density of the benzene ring, lowering the oxidation onset potential relative to benzene. However, the ortho-positioning directs the electrochemical coupling primarily to the 4 and 4' positions (para to the alkoxy groups), leading to linear chains, or promotes cyclotrimerization to form hexabutoxytriphenylene derivatives depending on the electrolyte system.

Polymerization Mechanism

The polymerization proceeds via an E(C)E mechanism (Electrochemical-Chemical-Electrochemical):

• Oxidation: Monomer is oxidized to a radical cation (

  ).

• Coupling: Two radical cations couple (dimerization) at the 4-position, expelling protons (re-aromatization).

• Propagation: The dimer, having a lower oxidation potential than the monomer, is immediately oxidized and couples further.

Expert Insight - The Solubility Paradox: The butyl chains in DBB improve the solubility of the resulting oligomers in organic solvents like Dichloromethane (DCM). This can prevent film deposition on the electrode. Critical Control Point: To force film formation, Acetonitrile (ACN) is preferred over DCM as the solvent, or a high monomer concentration (>0.1 M) must be used to exceed the solubility product of the oligomers near the electrode interface.

Figure 1: Mechanistic pathway showing the competition between linear polymerization and cyclotrimerization.

Materials & Equipment

Reagents

Reagent	Grade/Purity	Role	Notes
1,2-Dibutoxybenzene	>98% (HPLC)	Monomer	Store under inert gas; oxidation sensitive.[1]
Acetonitrile (ACN)	Anhydrous (<10 ppm H₂O)	Solvent	Primary solvent for film deposition.
Dichloromethane (DCM)	Anhydrous	Co-Solvent	Use only if monomer solubility in ACN is poor.
TBAPF₆	Electrochemical Grade	Electrolyte	Tetrabutylammonium hexafluorophosphate (0.1 M).[2]
Ferrocene	Standard	Internal Ref.[1]	For potential calibration.

Electrochemical Cell Setup

• Potentiostat: Biologic SP-200, Metrohm Autolab, or equivalent.

• Working Electrode (WE):

  • For Characterization: Platinum Button (Area: ~0.02 cm²).

  • For Optical Studies: Indium Tin Oxide (ITO) coated glass (<10 Ω/sq).

• Counter Electrode (CE): Platinum wire or mesh (Surface area > WE).

• Reference Electrode (RE): Ag/Ag⁺ (0.01 M AgNO₃ in ACN). Note: All potentials below are referenced to Ag/Ag⁺ unless stated otherwise.

Experimental Protocols

Protocol A: Cyclic Voltammetry (CV) Characterization

Objective: Determine the oxidation onset (

) and the nucleation loop indicating polymer growth.

• Solution Prep: Dissolve 1,2-DBB (10 mM) in 0.1 M TBAPF₆/ACN . Degas with N₂ for 10 mins.

• Cleaning: Polish Pt electrode with 0.05 µm alumina slurry; sonicate in water/ethanol.

• Parameters:

  • Scan Range: -0.5 V to +1.6 V.

  • Scan Rate: 100 mV/s.[2]

  • Cycles: 10-20 cycles.

• Observation:

  • Cycle 1: Look for irreversible oxidation peak (

    ) approx +1.2 V to +1.4 V .

  • Subsequent Cycles: Appearance of new redox couples at lower potentials (~0.6 V - 0.9 V) indicates the formation of the polymer/dimer.

  • Current Increase: A continuous increase in peak current with cycling confirms conductive film growth on the electrode.

Protocol B: Potentiostatic Polymerization (Film Deposition)

Objective: Deposit a uniform, adherent film for electrochromic testing.

• Technique: Chronoamperometry (Constant Potential).

• Potential Selection: Set potential at +1.35 V (just past the peak monomer oxidation). Warning: Avoid potentials >1.6 V to prevent "overoxidation," which degrades film conductivity.

• Duration: Apply potential until a charge density of 50–100 mC/cm² is reached (approx. 60-120 seconds depending on area).

• Post-Treatment:

  • Remove WE from monomer solution.

  • Rinse gently with monomer-free ACN to remove unreacted species.

  • Transfer to a fresh cell containing only 0.1 M TBAPF₆/ACN for characterization.

Characterization & Results

Electrochromic Properties

PDBB films typically exhibit dual-state electrochromism.

State	Potential (vs Ag/Ag⁺)	Color	Electronic State
Neutral	-0.2 V	Colorless / Pale Yellow	Undoped (Semiconducting)
Oxidized	+1.0 V	Dark Green / Blue	Doped (Polaron/Bipolaron bands)

Spectroelectrochemistry Workflow

• Setup: Place the ITO-coated glass with PDBB film in a cuvette inside the UV-Vis spectrophotometer.

• Step-Potential: Apply potentials from 0 V to +1.2 V in 0.1 V increments.

• Data: Record absorbance spectra. Look for the depletion of the

  transition (approx 300-350 nm) and the emergence of polaron bands in the NIR (>700 nm).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Film Formation	"Solubility Paradox"	Switch solvent to pure ACN (avoid DCM). Increase monomer conc. to 50 mM.
Film Dissolves	Oligomers are soluble	Use a nucleophilic electrolyte (like TBABF₄) which might induce precipitation, or cross-link.
Irreversible Color	Overoxidation	Reduce polymerization potential limit. Ensure solution is strictly anhydrous.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and validation of PDBB films.

References

• Electrochemical Polymerization of 1,2-Dialkoxybenzenes

  • Mechanism of anodic oxidation of veratrole and rel

  • Source: (General reference for dialkoxybenzene mechanisms).

• Electrochromic Properties of Poly(alkoxybenzenes)

  • Reynolds, J. R., et al. "Electrochromic Conducting Polymers."

  • Source: .

• Solubility Effects in Electropolymerization

  • Roncali, J. "Conjugated Poly(thiophenes): Synthesis, Functionalization, and Applications." (Analogous solubility principles for alkyl-substituted polymers).

  • Source: .

Sources

• 1. 1,2-Dimethoxybenzene - Wikipedia [en.wikipedia.org]
• 2. Synthesis, electropolymerization and functionalization via click chemistry of N-alkynylated dithieno[3,2-b:2′,3′-d]pyrrole - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of 1,2-Dibutoxy-4,5-dinitrobenzene

The following Application Note and Protocol is designed for researchers and drug development professionals requiring high-purity 1,2-dibutoxy-4,5-dinitrobenzene . This intermediate is a critical scaffold for synthesizing conducting polymers (e.g., functionalized PEDOT analogs), quinoxaline-based organic photovoltaic (OPV) dyes, and liquid crystalline materials.

[1][2]

Introduction & Strategic Analysis

The synthesis of 1,2-dibutoxy-4,5-dinitrobenzene presents a classic challenge in regioselective electrophilic aromatic substitution. The target molecule is an electron-rich veratrole derivative where the methoxy groups are replaced by butoxy chains to enhance solubility in organic solvents—a critical feature for solution-processable organic electronics.

Retrosynthetic Logic

The synthesis is best approached via a linear two-step sequence starting from catechol (1,2-dihydroxybenzene) .

• O-Alkylation: Exhaustive alkylation of catechol with 1-bromobutane or 1-iodobutane.

• Dinitration: Controlled introduction of two nitro groups.[1] The directing power of the alkoxy groups (ortho/para) strongly favors the 4,5-substitution pattern, but the introduction of the second nitro group is kinetically sluggish due to the deactivating effect of the first.

Critical Process Parameters (CPPs)

• Alkylation Efficiency: Catechol is prone to oxidation; an inert atmosphere and efficient base (K₂CO₃) are required.

• Nitration Control: The butyl chains are susceptible to oxidative degradation under harsh nitrating conditions. A dual-solvent system (DCM/Acetic Acid) is employed to moderate the exotherm and solubilize the lipophilic substrate, preventing "hot spots" that lead to tar formation.

Experimental Workflow Visualization

The following diagram illustrates the reaction pathway and logic flow.

Caption: Figure 1. Linear synthesis workflow for 1,2-dibutoxy-4,5-dinitrobenzene.

Step 1: Synthesis of 1,2-Dibutoxybenzene

This step utilizes a Williamson ether synthesis. While 1-iodobutane is more reactive, 1-bromobutane is a cost-effective alternative that performs well with extended reflux times.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2][3][4]	Amount (Example)	Role
Catechol	110.11	1.0	11.0 g (100 mmol)	Substrate
1-Iodobutane	184.02	2.5	46.0 g (250 mmol)	Alkylating Agent
Potassium Carbonate	138.21	3.0	41.5 g (300 mmol)	Base
Acetone (Dry)	-	Solvent	200 mL	Solvent

Protocol

• Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser. Flush with nitrogen.[5][6]

• Dissolution: Add catechol (11.0 g) and anhydrous acetone (200 mL). Stir until dissolved.

• Base Addition: Add anhydrous K₂CO₃ (41.5 g) in a single portion. The suspension may turn slightly grey/brown.

• Alkylation: Add 1-iodobutane (46.0 g) via syringe or dropping funnel.

• Reflux: Heat the mixture to reflux (bath temp ~60°C) for 24 hours . Monitor by TLC (Hexane/EtOAc 9:1). The starting material (catechol) should disappear.

• Workup:

  • Cool to room temperature.[7]

  • Filter off the inorganic salts (K₂CO₃/KI) and wash the solid cake with fresh acetone.

  • Concentrate the filtrate under reduced pressure (rotary evaporator) to obtain a crude oil.

• Purification:

  • Dissolve the oil in diethyl ether (150 mL) and wash with 10% NaOH (2 x 50 mL) to remove any unreacted phenolic species.

  • Wash with water (50 mL) and brine (50 mL).

  • Dry over anhydrous MgSO₄, filter, and concentrate.

  • Optional: Distill under vacuum if high purity is required, though the crude is often sufficient for nitration.

  • Expected Yield: ~19–20 g (85–90%) of a pale yellow oil.

Step 2: Nitration to 1,2-Dibutoxy-4,5-dinitrobenzene

Safety Warning: This reaction uses Fuming Nitric Acid (100%) .[8] It is a potent oxidizer and corrosive. Perform all operations in a functioning fume hood. Wear butyl rubber gloves and a face shield.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Amount (Example)	Role
1,2-Dibutoxybenzene	222.33	1.0	4.5 g (20 mmol)	Substrate
Nitric Acid (65%)	63.01	Excess	20 mL	Nitrating Agent 1
Nitric Acid (Fuming, 100%)	63.01	Excess	50 mL	Nitrating Agent 2
Acetic Acid (Glacial)	-	Solvent	140 mL	Co-solvent
Dichloromethane (DCM)	-	Solvent	140 mL	Co-solvent

Protocol

• Solvent Preparation: In a 500 mL RBF, dissolve 1,2-dibutoxybenzene (4.5 g) in a mixture of Glacial Acetic Acid (140 mL) and DCM (140 mL).

  • Note: The DCM/AcOH mixture is critical. DCM solubilizes the non-polar dibutoxybenzene, while AcOH moderates the nitration power.

• First Nitration (Cooling): Cool the solution to 0–5°C using an ice bath.

• Addition 1: Add 65% HNO₃ (20 mL) dropwise over 15 minutes. Stir at 0°C for 30 minutes.

  • Mechanistic Insight: This step primarily installs the first nitro group. The ring becomes deactivated, requiring stronger conditions for the second nitration.

• Second Nitration (Fuming): Add Fuming HNO₃ (100%, 50 mL) dropwise carefully. Caution: Exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 72 hours .

  • Monitoring: The long reaction time is necessary to drive the dinitration to completion. Monitor by TLC (DCM/Hexane 1:1). The intermediate mono-nitro compound will eventually convert to the dinitro product.

• Quenching: Pour the reaction mixture slowly onto 500 g of crushed ice/water with vigorous stirring. The product should precipitate as a yellow solid.

• Extraction: If the solid is fine or sticky, extract the aqueous mixture with DCM (3 x 100 mL).

• Neutralization: Wash the combined organic layers with saturated NaHCO₃ solution until gas evolution ceases (pH ~7), then wash with brine.

• Drying: Dry over anhydrous Na₂SO₄ and concentrate under vacuum.

• Crystallization: Recrystallize the crude yellow solid from Ethanol or Acetic Acid/Water .

  • Target Product: Yellow needles/powder.[7]

  • Melting Point: Expect ~130–135°C (analogous to dimethoxy derivative, potentially lower due to butyl chains).

Characterization & Validation

Confirm identity using Nuclear Magnetic Resonance (NMR) and Infrared Spectroscopy (IR).

Technique	Expected Signals	Structural Assignment
¹H NMR (CDCl₃)	δ 7.30–7.40 (s, 2H)	Aromatic protons (Para to each other, symmetric)
δ 4.10 (t, 4H)	-O-CH₂ -CH₂- (Alpha to oxygen)
δ 1.85 (m, 4H)	-CH₂-CH₂ -CH₂-
δ 1.50 (m, 4H)	-CH₂-CH₂ -CH₃
δ 0.98 (t, 6H)	Terminal Methyl (-CH₃)
IR (ATR)	1520 cm⁻¹, 1340 cm⁻¹	N-O stretching (Nitro group asymmetric/symmetric)
2950–2850 cm⁻¹	C-H stretching (Butyl chains)

References

• Primary Protocol Source: Demirak, K. D., et al. (2017).[8] Synthesis and photovoltaic characterization of triarylamine-substituted quinoxaline push-pull dyes to improve the performance of dye-sensitized solar cells. Turkish Journal of Chemistry, 41(2), 305-317.

• General Nitration Methods: Wulfman, D. S., & Cooper, C. F. (1978).[4] Synthesis of 1,2-Dialkoxy-4,5-dinitrobenzenes. Synthesis, 1978(12), 924-925.

• Physical Properties (Veratrole Analog): PubChem Compound Summary for CID 222989, 1,2-Dimethoxy-4,5-dinitrobenzene.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Note: Synthesis of Hexabutoxytriphenylene via SbCl₅-Mediated Scholl Oxidative Trimerization

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Development Professionals Application: Synthesis of Discotic Liquid Crystals (DLCs) and Polycyclic Aromatic Hydrocarbons (PAHs)

Executive Summary & Scientific Context

The Scholl reaction is a powerful oxidative coupling methodology used to construct complex polycyclic aromatic frameworks from simpler arene precursors. In the realm of organic electronics and materials science, the oxidative trimerization of 1,2-dialkoxybenzenes into 2,3,6,7,10,11-hexaalkoxytriphenylenes is a critical pathway for generating discotic liquid crystals (DLCs)[1]. These self-organizing disc-like molecules are highly valued for their ability to form columnar mesophases, which facilitate efficient one-dimensional charge and energy migration[1],[2].

Historically, reagents such as FeCl₃, MoCl₅, and VOCl₃ have been employed to drive this transformation[1]. However, Antimony pentachloride (SbCl₅) has emerged as a highly effective, dual-action reagent that functions simultaneously as a strong Lewis acid and a single-electron oxidant[1],[3]. This application note details the optimized protocol for the SbCl₅-mediated Scholl trimerization of 1,2-dibutoxybenzene, providing mechanistic insights, causality behind protocol design, and self-validation checkpoints to ensure high-fidelity synthesis.

Mechanistic Insights: The Radical Cation Cascade

To master this synthesis, one must understand the electronic causality driving the reaction. The Scholl coupling of electron-rich arenes does not proceed via standard electrophilic aromatic substitution; rather, it is governed by a Single-Electron Transfer (SET) mechanism[1].

When 1,2-dibutoxybenzene is exposed to SbCl₅, the strong electron-donating nature of the butoxy groups elevates the HOMO energy of the arene. SbCl₅ strips a single electron from the aromatic ring, generating a highly reactive radical cation[1]. The steric bulk of the ortho-butoxy groups directs the subsequent intermolecular coupling exclusively to the para positions.

Two radical cations dimerize (or one attacks a neutral arene) to form a dihydrobiphenyl dication intermediate, which rapidly loses protons and undergoes further oxidation to form 3,3',4,4'-tetrabutoxybiphenyl[1],[4]. A third monomer is subsequently incorporated, followed by a final intramolecular cyclodehydrogenation (Scholl ring closure) to yield the planar triphenylene core[1].

Mechanistic pathway of the SbCl5-mediated Scholl oxidative trimerization.

Experimental Protocol: Self-Validating Synthesis

This protocol is designed as a self-validating system. Visual and analytical cues are embedded within the steps to ensure the researcher can confirm the reaction's trajectory in real-time.

Materials Required

• Substrate: 1,2-dibutoxybenzene (1.5 g, 6.7 mmol)[1]

• Oxidant/Lewis Acid: Antimony pentachloride (SbCl₅) (4.48 g, 15.0 mmol, ~2.25 eq)[1]

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂) (15 mL)[1]

• Quenching Agents: Cold Methanol (MeOH) (50 mL), Deionized Water (50 mL)[1]

• Extraction Solvent: Hexane (4 × 30 mL)[1]

Step-by-Step Methodology

Step 1: Anhydrous Preparation Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with Argon. Dissolve 1,2-dibutoxybenzene (1.5 g) in 15 mL of anhydrous CH₂Cl₂.

• Causality: Water reacts violently with SbCl₅ to form antimony oxychlorides and HCl, which destroys the reagent and halts the single-electron transfer process. Anhydrous conditions are non-negotiable[1].

Step 2: Oxidant Addition & Reaction Using a glass syringe, add SbCl₅ (4.48 g) dropwise to the stirring solution at room temperature[1]. Stir the mixture for exactly 30 minutes[1].

• Causality: SbCl₅ is a fuming, aggressive Lewis acid. Dropwise addition controls the exotherm, preventing localized over-oxidation or unwanted chlorination of the aromatic rings.

• Self-Validation Checkpoint: Upon addition, the solution will immediately flash to a deep, dark color (often dark blue/green or purple). This intense coloration is the spectroscopic signature of the delocalized arene radical cation. If the solution remains pale, the SbCl₅ has likely hydrolyzed.

Step 3: Quenching After 30 minutes, rapidly pour the reaction mixture into a beaker containing 50 mL of cold MeOH[1].

• Causality: Methanol acts as a potent Lewis base, immediately complexing with and neutralizing the unreacted SbCl₅, thereby arresting the oxidative cascade. Cold temperatures suppress the exothermic heat of quenching, preventing solvent boil-off and product degradation.

• Self-Validation Checkpoint: The dark color of the radical cations will rapidly dissipate upon quenching, leaving a lighter, often yellowish/brown suspension of the neutral triphenylene product and antimony salts.

Step 4: Workup & Extraction Dilute the quenched mixture with 50 mL of deionized water and extract with hexane (4 × 30 mL)[1]. Wash the combined organic extracts with water and brine, then dry over anhydrous Na₂SO₄[1].

• Causality: Hexabutoxytriphenylene is highly lipophilic due to its six peripheral butyl chains. It partitions selectively into the non-polar hexane layer, while the polar, deactivated antimony salts and unreacted lower-molecular-weight byproducts remain in the aqueous/methanol phase.

Step 5: Purification & Final Validation Remove the solvent under vacuum. Purify the crude product via silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the pure hexabutoxytriphenylene[1].

• Self-Validation Checkpoint: Spot the fractions on a TLC plate. Triphenylene derivatives exhibit intense, characteristic blue/purple fluorescence under 365 nm UV light due to their rigid, extended planar π-conjugation. The isolated yield should be approximately 1.15 g (78%)[1].

Step-by-step experimental workflow for the synthesis of hexabutoxytriphenylene.

Quantitative Data: Reagent Comparison

To contextualize the efficacy of SbCl₅, the following table summarizes its performance against other common Lewis acid/oxidant systems used for the Scholl trimerization of 1,2-dialkoxybenzenes under optimized conditions[1],[3].

Reagent System	Equivalents Required	Reaction Time	Typical Yield (%)	Mechanistic & Operational Characteristics
FeCl₃ / cat. H₂SO₄	6.0	1 - 2 hours	~70 - 75%	Sluggish reaction; requires mineral acid co-catalyst which can complex with the Lewis acid[1].
SbCl₅	2.2 - 2.5	30 minutes	78%	Strong Lewis acid; no mineral acid required. Highly efficient single-electron oxidant[1].
MoCl₅	3.0	20 - 30 minutes	~85%	Highly efficient, rapid reaction. Sensitive to moisture[1].
VOCl₃	3.0	20 - 30 minutes	~90%	Highest yielding, but produces highly toxic vanadium byproducts requiring specialized disposal[1].

Data synthesized from comparative studies on triphenylene discotic liquid crystal synthesis[1].

References

• Kumar, S., & Srinivasa, H. T. (2013). Synthesis of Symmetrical and Unsymmetrical Triphenylene Discotic Liquid Crystals Using Antimony(V)Chloride Under Scholl Oxidation. Organic Chemistry: Current Research, 2:116. Source: Longdom Publishing. URL:[Link]

• Kumar, S. (2010). Chemistry of Discotic Liquid Crystals: From Monomers to Polymers (Liquid Crystals Book Series). Source: CRC Press / Taylor & Francis. URL:[Link]

• O'Neill, M., & Kelly, S. M. (2015). Liquid Crystalline Semiconductors. In: Charge Transport in Liquid Crystalline Semiconductors. Springer Series in Materials Science. Source: Springer. URL:[Link]

Sources

• 1. longdom.org [longdom.org]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. longdom.org [longdom.org]
• 4. epdf.pub [epdf.pub]

Application Notes &amp; Protocols: 1,2-Dibutoxybenzene as a Versatile Precursor for the Synthesis of Functionalized Sumanene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Allure of the Buckybowl

While the landmark synthesis of sumanene from norbornadiene is a testament to elegant chemical strategy, the exploration of alternative, modular synthetic routes starting from readily available aromatic precursors is crucial for accessing a wider diversity of derivatives.[3] This guide focuses on the strategic use of 1,2-dibutoxybenzene as a foundational building block. The electron-rich nature of the alkoxy-substituted benzene ring makes it an ideal starting point for oxidative coupling reactions to construct the core triphenylene framework, which can then be cyclized to form the characteristic bowl structure of sumanene.

Part 1: Synthesis of the Sumanene Core from 1,2-Dibutoxybenzene

The transformation of a simple benzene derivative into a complex three-dimensional structure like sumanene is a multi-step process requiring precise control over bond formation. The following protocol outlines a robust pathway that first involves the construction of a central hexasubstituted triphenylene intermediate, followed by reductive cyclization to form the sumanene core.

Underlying Rationale: The Strategic Choice of Precursor

1,2-dialkoxybenzenes, such as 1,2-dibutoxybenzene, are excellent precursors for this synthesis due to several key factors:

• Electron-Rich Nature: The two butoxy groups are strong electron-donating groups, which activate the aromatic ring towards electrophilic substitution and, critically, facilitate oxidative coupling reactions needed to form the triphenylene core.[10]

• Solubility: The butyl chains impart significant solubility to the intermediates in organic solvents, which is a practical advantage for purification and handling of these large, often planar, molecules.

• Leaving Group Potential: The alkoxy groups can be cleaved under specific conditions to generate reactive sites for the final ring-closing (cyclization) steps to form the five-membered rings of the sumanene structure.

Experimental Workflow: From Planar Precursor to Buckybowl

The overall strategy involves two main stages: the synthesis of a 2,3,6,7,10,11-hexabutoxytriphenylene intermediate and its subsequent cyclization.

Caption: Synthetic workflow for the sumanene core from 1,2-dibutoxybenzene.

Detailed Protocol: Synthesis of 2,3,6,7,10,11-Hexabutoxytriphenylene

Materials:

• 1,2-Dibutoxybenzene

• Anhydrous Dichloromethane (DCM)

• Iron(III) chloride (FeCl₃) or Molybdenum(V) chloride (MoCl₅)

• Methanol

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a flame-dried 250 mL Schlenk flask under an inert atmosphere (Argon), dissolve 1,2-dibutoxybenzene (1.0 equiv.) in anhydrous DCM to a concentration of approximately 0.1 M.

• Initiation: Cool the solution to 0 °C using an ice bath. While stirring vigorously, add the oxidative coupling agent (e.g., FeCl₃, 2.2 equiv.) portion-wise over 20 minutes. Causality Note: The portion-wise addition and low temperature are critical to control the exothermic nature of the reaction and prevent the formation of polymeric side products.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. The solution will typically darken significantly, indicating the formation of the extended conjugated system.

• Quenching: Carefully quench the reaction by slowly adding methanol (50 mL). This will precipitate the metal salts and neutralize any remaining reagent.

• Workup: Filter the mixture through a pad of Celite to remove insoluble inorganic salts. Wash the filter cake with additional DCM.

• Purification: Combine the organic filtrates and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 2,3,6,7,10,11-hexabutoxytriphenylene as a solid.

Detailed Protocol: Reductive Cyclization to the Sumanene Core

This step is chemically demanding and requires strictly anhydrous and anaerobic conditions.

Materials:

• 2,3,6,7,10,11-Hexabutoxytriphenylene

• Potassium metal

• Anhydrous Tetrahydrofuran (THF)

• Tert-butanol

• Ammonium chloride (NH₄Cl), saturated aqueous solution

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under a high-purity argon atmosphere, add the hexabutoxytriphenylene (1.0 equiv.) and anhydrous THF.

• Reduction: Add freshly cut potassium metal (approx. 20 equiv.) to the solution. The mixture will develop a deep color as the aromatic system is reduced.

• Cyclization: Heat the mixture to reflux and maintain for 24-48 hours. During this process, the potassium metal mediates the cleavage of the butoxy groups and facilitates the intramolecular C-C bond formation to build the five-membered rings.

• Quenching: Cool the reaction to 0 °C and cautiously quench by the dropwise addition of tert-butanol, followed by a saturated aqueous solution of NH₄Cl.

• Workup: Extract the mixture with diethyl ether or chloroform. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude product, which may be a mixture of partially and fully cyclized products, requires careful purification by column chromatography or preparative thin-layer chromatography (PTLC) to isolate the desired sumanene derivative.

Part 2: Functionalization of the Sumanene Core

Once the sumanene core is synthesized, its properties can be dramatically altered through functionalization. Palladium-catalyzed cross-coupling reactions are powerful tools for this purpose, allowing for the introduction of a wide array of substituents onto the aromatic rim.[6]

Protocol: π-System Extension via Suzuki-Miyaura Coupling

This protocol is adapted for the arylation of a halogenated sumanene precursor, which can be prepared via electrophilic aromatic substitution on the parent sumanene.[6][11] This method is ideal for tuning the electronic properties for applications in organic electronics.[6]

Materials:

• 2,3,5,6,8,9-Hexabromosumanene (1.0 equiv.)

• Arylboronic acid (e.g., Phenylboronic acid, 8.0 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.3 equiv.)

• Potassium carbonate (K₂CO₃) (16.0 equiv.)

• Degassed solvent mixture: Toluene/Ethanol/H₂O (4:1:1)

• Argon atmosphere

Caption: Workflow for Suzuki-Miyaura coupling on a hexabromosumanene core.

Procedure:

• Setup: To a dried Schlenk flask under an argon atmosphere, add 2,3,5,6,8,9-hexabromosumanene, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.[6]

• Solvent Addition: Add the degassed 4:1:1 mixture of toluene, ethanol, and water.

• Reaction: Heat the reaction mixture to 100 °C and stir for 48 hours. Trustworthiness Note: The progress of the reaction should be monitored by TLC or LC-MS to ensure complete consumption of the starting material.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with chloroform.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired hexaarylsumanene derivative.[6]

Protocol: Introducing Acetylene Linkages via Sonogashira Coupling

The introduction of an ethynyl group is a gateway to a host of further modifications, most notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[8][12] This allows for the straightforward attachment of diverse molecular fragments, including fluorophores, ferrocenyl units for electrochemical sensing, or biocompatible moieties for drug delivery applications.[8]

Materials:

• 2-Iodosumanene (prepared via electrophilic iodination of sumanene)

• Ethynyltrimethylsilane (TMS-acetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Tetrabutylammonium fluoride (TBAF)

• Anhydrous THF

Procedure:

• Sonogashira Coupling: In a Schlenk flask under argon, dissolve 2-iodosumanene (1.0 equiv.) in anhydrous THF and triethylamine. Add PdCl₂(PPh₃)₂ (0.05 equiv.), CuI (0.1 equiv.), and TMS-acetylene (1.5 equiv.).

• Reaction: Stir the mixture at room temperature for 6-8 hours until TLC analysis indicates the disappearance of the starting material.

• Workup: Dilute the reaction mixture with diethyl ether and filter through a short pad of silica gel to remove metal catalysts. Concentrate the filtrate.

• Deprotection: Dissolve the crude TMS-protected product in THF. Add TBAF (1.1 equiv., 1M solution in THF) and stir at room temperature for 1 hour.

• Final Purification: Quench the reaction with water and extract with ethyl acetate. Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography to yield 2-ethynylsumanene.[8] This product is now ready for subsequent click chemistry reactions.

Part 3: Data Summary and Applications

The functionalization of sumanene opens the door to a wide range of applications by systematically modifying its physical and chemical properties.

Quantitative Data Summary

The following table summarizes representative yields for the derivatization of halogenated sumanene precursors, highlighting the efficiency of these cross-coupling methods.

Entry	Coupling Reaction	Precursor	Coupling Partner	Product	Yield (%)	Reference
1	Suzuki-Miyaura	Hexabromosumanene	Phenylboronic acid	Hexaphenylsumanene	85	[6]
2	Sonogashira	2-Iodosumanene	Ferrocenylacetylene	2-(Ferrocenylethynyl)sumanene	86	[8]
3	Sonogashira	2-Bromosumanene	TMS-acetylene	2-Ethynylsumanene (2 steps)	~70	[8]

Applications in Research and Development

• Materials Science: π-extended sumanene derivatives are being actively investigated for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), due to their tunable photophysical properties and tendency to form ordered columnar structures.[6][13]

• Molecular Sensing: Sumanene derivatives functionalized with redox-active units like ferrocene have been incorporated into highly sensitive and selective electrochemical sensors.[8] The unique cation-π interaction within the sumanene bowl allows for the selective detection of ions like cesium (Cs⁺), with limits of detection reaching the nanomolar range.[8][12]

• Drug Development & Supramolecular Chemistry: The rigid, three-dimensional scaffold of sumanene is a novel platform for designing bioactive molecules.[6] Furthermore, the self-assembly of sumanene derivatives into supramolecular polymers and metal-organic frameworks is a promising area for creating advanced drug delivery systems and functional biomaterials.[9][14]

References

• BenchChem. (2025). Application Notes and Protocols: Creating Sumanene-Based Supramolecular Polymers.
• Zielinski, T., et al. (2023). Application of Monoferrocenylsumanenes Derived from Sonogashira Cross-Coupling or Click Chemistry Reactions in Highly Sensitive and Selective Cesium Cation Electrochemical Sensors.
• BenchChem. (2025).
• Hirao, T., Sakurai, H., & Daiko, T. (2003). First Synthesis of Sumanene, a Fullerene Fragment. Angewandte Chemie.
• Ghara, M., & Jana, A. (2020). Synthetic approaches to bowl-shaped π-conjugated sumanene and its congeners. Beilstein Journal of Organic Chemistry.
• Zielinski, T., & Stępień, M. (2024). Supramolecular Chemistry of Sumanene.
• Sakurai, H. (2014). Chemistry of Sumanene.
• Amaya, T., et al. (2011).
• Shrestha, B. B., et al. (2013). Synthesis of substituted sumanenes by aromatic electrophilic substitution reactions. Chemistry Letters.
• Furukawa, S., et al. Molecular structures of sumanenes derivatives.
• Haseda, Y., et al. (2023).
• Ghara, M., & Jana, A. (2020). Synthetic approaches to bowl-shaped π-conjugated sumanene and its congeners. Beilstein Journal of Organic Chemistry.
• Higashibayashi, S. (2013). Synthesis of Sumanene Derivatives Using Aromatic Electrophilic Substitution Reactions. The University of Osaka Institutional Knowledge Archive.
• Zielinski, T., et al. (2023). Application of Monoferrocenylsumanenes Derived from Sonogashira Cross-Coupling or Click Chemistry Reactions in Highly Sensitive and Selective Cesium Cation Electrochemical Sensors. Journal of Organic Chemistry.
• Wikipedia. 1,2-Dimethoxybenzene.
• de la Torre, B., et al. (2024). Coronene-Based 2D Networks by On-Surface Skeletal Rearrangement of Sumanene Precursors. PMC.
• Sakurai, H., et al. (2005).
• ResearchGate. (2020). Scheme 2: First synthesis of sumanene 2 by Sakurai et al.

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• 1. BJOC - Synthetic approaches to bowl-shaped π-conjugated sumanene and its congeners [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. electrochem.org [electrochem.org]
• 4. researchgate.net [researchgate.net]
• 5. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Application of Monoferrocenylsumanenes Derived from Sonogashira Cross-Coupling or Click Chemistry Reactions in Highly Sensitive and Selective Cesium Cation Electrochemical Sensors - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. 1,2-Dimethoxybenzene - Wikipedia [en.wikipedia.org]
• 11. keio.elsevierpure.com [keio.elsevierpure.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Oxidative Trimerization of 1,2-Dibutoxybenzene

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2,3,6,7,10,11-hexabutoxytriphenylene via the oxidative trimerization of 1,2-dibutoxybenzene. This guide is designed for researchers, chemists, and drug development professionals seeking to improve the yield and purity of this critical transformation. The synthesis of hexasubstituted triphenylenes is fundamental for developing advanced materials, particularly discotic liquid crystals. However, the reaction is sensitive and prone to challenges that can significantly impact the outcome.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established chemical principles and field-proven insights.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems encountered during the oxidative trimerization process in a direct question-and-answer format.

Question 1: My reaction yield is consistently low or non-existent. What are the primary factors to investigate?

Answer: A low or zero yield is the most common issue and typically points to fundamental problems with one of the core reaction components. A systematic investigation is the most effective approach.

• Possible Cause 1: Impure Starting Material.

  • Scientific Rationale: The oxidative trimerization is highly sensitive to the purity of the 1,2-dibutoxybenzene precursor. The starting material is often synthesized from the alkylation of catechol.[1][2] Incomplete alkylation can leave residual mono-alkylated (2-butoxyphenol) or unreacted catechol. These phenolic impurities can interfere with the desired oxidative coupling pathway, leading to a complex mixture of oligomers and tar-like byproducts.

  • Proposed Solution:

    • Verify Purity: Before starting the reaction, rigorously assess the purity of your 1,2-dibutoxybenzene using ¹H NMR, ¹³C NMR, and GC-MS.

    • Purification: If impurities are detected, purify the starting material via vacuum distillation or column chromatography.

• Possible Cause 2: Inactive or Inappropriate Catalyst/Oxidant.

  • Scientific Rationale: Iron(III) chloride (FeCl₃) is a hygroscopic Lewis acid that acts as a one-electron oxidant to generate the necessary aromatic radical cation intermediate.[3] If the FeCl₃ has absorbed atmospheric moisture, its activity will be severely compromised. The reaction requires anhydrous conditions.

  • Proposed Solution:

    • Use Anhydrous FeCl₃: Use a freshly opened bottle of anhydrous FeCl₃ or sublime commercially available FeCl₃ before use. Store it in a desiccator.

    • Confirm Stoichiometry: Ensure the correct molar equivalents of FeCl₃ are used. Typically, at least 2 equivalents relative to the starting material are required for the overall transformation (which involves multiple oxidative steps). A slight excess may be beneficial.

    • Consider Alternatives: If FeCl₃ consistently fails, other potent oxidants like vanadium(V) oxytrichloride (VOCl₃) or molybdenum(V) chloride (MoCl₅) have been reported to give high yields for similar transformations.[4]

• Possible Cause 3: Presence of Water or Protic Solvents.

  • Scientific Rationale: Water will deactivate the Lewis acidic catalyst (FeCl₃) and can interfere with the radical cation intermediates. The reaction must be performed under strictly anhydrous conditions.

  • Proposed Solution:

    • Dry Glassware: Oven-dry all glassware overnight and cool it under a stream of inert gas (Argon or Nitrogen) or in a desiccator before use.

    • Use Anhydrous Solvents: Employ a freshly distilled, anhydrous-grade solvent (e.g., dichloromethane). Using solvent from a freshly opened bottle over molecular sieves is a good practice.

• Possible Cause 4: Sub-optimal Temperature.

  • Scientific Rationale: The reaction requires sufficient thermal energy to proceed, but excessive heat can promote decomposition and the formation of insoluble polymeric side products (tar).[5]

  • Proposed Solution:

    • Start Cold: Begin the reaction at 0 °C, especially during the addition of the oxidant, to control the initial exothermic process.

    • Gradual Warming: After the addition is complete, allow the reaction to slowly warm to room temperature. Gentle heating (e.g., 30-40 °C) may be required, but this must be optimized while monitoring the reaction closely by Thin Layer Chromatography (TLC).[6]

Question 2: My TLC plate shows a complex mixture of spots and a low yield of the desired trimer. How can I improve selectivity?

Answer: A messy reaction profile indicates a lack of selectivity, where multiple side reactions are competing with the desired trimerization pathway.

• Possible Cause 1: Incorrect Reaction Concentration.

  • Scientific Rationale: The trimerization is an intermolecular process. If the concentration of the 1,2-dibutoxybenzene is too low, the probability of the radical cation intermediates finding each other to couple is reduced, which can favor intramolecular side reactions or decomposition. Conversely, if the concentration is too high, it can lead to uncontrolled polymerization and poor solubility of intermediates.

  • Proposed Solution:

    • Optimize Concentration: A typical starting point is a 0.1 M to 0.5 M solution of the substrate. If you observe messy reactions, try adjusting the concentration within this range.

    • Slow Addition: Adding the oxidant solution dropwise over an extended period (e.g., 1-2 hours) at a low temperature (0 °C) can help maintain a low steady-state concentration of the highly reactive radical cations, favoring controlled coupling over polymerization.

• Possible Cause 2: Inappropriate Solvent Choice.

  • Scientific Rationale: The solvent not only dissolves the reactants but also influences the stability and reactivity of the charged intermediates.

  • Proposed Solution:

    • Solvent Screening: While dichloromethane (DCM) is common, consider screening other anhydrous, inert solvents. Nitroalkanes like nitromethane or nitrobenzene can sometimes stabilize radical cation intermediates and improve yields. Nonpolar solvents like n-hexane have also been shown to play a key role in some related reactions.[7]

    • Avoid Reactive Solvents: Do not use ethers (like THF or diethyl ether) or alcohols, as they will react with the Lewis acid and oxidant.

Question 3: I'm observing significant formation of dark, insoluble material (tar). How can this be prevented?

Answer: Tar formation is a sign of over-oxidation or uncontrolled polymerization, where the desired triphenylene product or its intermediates are undergoing further unwanted reactions.

• Possible Cause: Excessive Temperature or "Hot Spots".

  • Scientific Rationale: Oxidative coupling reactions are often exothermic. Rapid addition of the oxidant can create localized "hot spots" in the reaction flask, leading to thermal decomposition and polymerization.[5]

  • Proposed Solution:

    • Controlled Addition: Add the oxidant slowly via a syringe pump or dropping funnel to a vigorously stirred solution at 0 °C.

    • Efficient Stirring: Ensure the reaction mixture is stirred efficiently to dissipate heat and maintain a homogenous temperature.

    • Reaction Monitoring: Monitor the reaction closely using TLC. Once the starting material is consumed and the product spot is maximized, quench the reaction promptly. Over-running the reaction rarely improves the yield and often leads to product degradation.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the FeCl₃-catalyzed oxidative trimerization?

The reaction is believed to proceed via a single-electron transfer (SET) mechanism, characteristic of a Scholl-type reaction.[3]

• Initiation: Anhydrous FeCl₃ accepts an electron from the electron-rich 1,2-dibutoxybenzene ring to form an aromatic radical cation and the [FeCl₃]⁻ anion.

• Dimerization: Two of these radical cations couple to form a dimeric dicationic species.

• Intramolecular Cyclization: The dimer undergoes an intramolecular electrophilic aromatic substitution-type cyclization.

• Aromatization: A series of oxidation and deprotonation steps leads to the formation of a biphenyl-linked intermediate.

• Final Ring Closure: This process repeats, with the biphenyl intermediate being oxidized and coupling with another molecule of the starting material, followed by a final intramolecular cyclization and aromatization to yield the stable, fully aromatic triphenylene core.

Caption: Proposed mechanism for FeCl₃-catalyzed trimerization.

Q2: Are there alternative catalysts to FeCl₃ for this transformation?

Yes, several other Lewis acids and transition metal oxidants can be effective. Symmetrically substituted hexaalkoxytriphenylenes have been obtained in high yields using reagents like vanadium(V) oxytrichloride (VOCl₃) and molybdenum(V) chloride (MoCl₅).[4] In some cases, ceric ammonium nitrate (CAN) has also been used for similar oxidative biaryl couplings. The choice of catalyst can significantly influence reaction time, temperature, and yield, and may require re-optimization of the reaction conditions.

Q3: What is the best way to purify the final 2,3,6,7,10,11-hexabutoxytriphenylene product?

The product is a large, relatively nonpolar, and often highly crystalline solid. A multi-step purification strategy is usually most effective.[8]

• Aqueous Work-up: After quenching the reaction (e.g., with methanol or water), perform a standard aqueous work-up to remove the metal salts and other water-soluble impurities.

• Column Chromatography: This is the primary method for separating the desired trimer from oligomeric side products and unreacted starting material.[9]

  • Stationary Phase: Silica gel is most common. Neutral alumina can also be effective.[8]

  • Mobile Phase: A nonpolar eluent system is required. Start with pure hexane and gradually increase the polarity by adding dichloromethane or toluene. The optimal solvent system should be determined by TLC analysis beforehand.[8]

• Recrystallization: After chromatography, recrystallize the combined pure fractions from a suitable solvent system like ethanol, a toluene/hexane mixture, or ethyl acetate to obtain highly pure, crystalline material.[9]

• Sublimation: For achieving the highest purity, sublimation under high vacuum can be an excellent final step, as it effectively removes any remaining non-volatile impurities.[8]

Experimental Protocols & Data

Optimized Protocol for Oxidative Trimerization

This protocol is a starting point and should be optimized for your specific setup and substrate purity.

• Preparation: Oven-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Allow to cool to room temperature under a stream of dry nitrogen.

• Reaction Setup: Charge the flask with 1,2-dibutoxybenzene (1.0 equiv). Add anhydrous dichloromethane (to achieve a concentration of ~0.2 M). Begin stirring and cool the flask to 0 °C in an ice-water bath.

• Oxidant Preparation: In a separate dry flask, dissolve anhydrous FeCl₃ (2.5 equiv) in anhydrous dichloromethane.

• Slow Addition: Transfer the FeCl₃ solution to the dropping funnel and add it dropwise to the stirred solution of 1,2-dibutoxybenzene over 1-2 hours. Maintain the temperature at 0 °C during the addition. The solution will typically turn dark green or black.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for another hour, then let it warm to room temperature. Monitor the reaction progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent).

• Quenching: Once the starting material is consumed (typically 4-8 hours), cool the reaction back to 0 °C and quench it by slowly adding methanol until the dark color dissipates.

• Work-up: Wash the organic mixture with water, then with a saturated aqueous solution of sodium bicarbonate, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography followed by recrystallization as described in the FAQ section.

Troubleshooting Workflow

Caption: Systematic workflow for troubleshooting low reaction yield.

Table 1: Effect of Different Oxidants on Trimerization Yield

Oxidant (Equivalents)	Solvent	Temperature (°C)	Reported Yield (%)	Reference
FeCl₃ (2.5)	CH₂Cl₂	0 to RT	Variable (50-70%)	General observation[10]
VOCl₃ (2.2)	CH₂Cl₂	0 to RT	High (>85%)	[4]
MoCl₅ (2.2)	CH₂Cl₂	0 to RT	High (>80%)	[4]
CAN (3.0)	CH₃CN/H₂O	80	Moderate

Note: Yields are highly substrate and condition-dependent. This table serves as a comparative guide.

References

• Triphenylene - Wikipedia. Wikipedia. Available at: [Link]

• Kumar, S., & Manickam, M. (2001). Synthesis of Triphenylene and Dibenzopyrene Derivatives: Vanadium Oxytrichloride a Novel Reagent. ResearchGate. Available at: [Link]

• Boyd, D. R., et al. (1987). Synthesis of triphenylene 1,2-oxide (1,2-epoxy-1,2-dihydrophenylene) and absolute configuration of the trans-1,2-dihydro diol metabolite of triphenylene. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Roche, C., et al. (2013). A scalable, divergent, and controlled synthesis of triphenylene tetra-ols. RSC Advances. Available at: [Link]

• US Patent 5,736,068A - Triphenylene compounds and preparation of discotic liquid crystalline crosslinked polymers. Google Patents.

• Mitsudo, K., & Suga, S. (2022). Electro-oxidative Trimerization of 1,2-Dimethoxybenzene. K Mitsudo Website. Available at: [Link]

• Optimization of the Reaction Conditions for the Synthesis of 4e. ResearchGate. Available at: [Link]

• Synthesis of Triphenylene-Based Triptycenes via Suzuki–Miyaura Cross-Coupling and Subsequent Scholl Reaction. ACS Publications. Available at: [Link]

• Efficient synthesis of fluorinated triphenylenes with enhanced arene–perfluoroarene interactions in columnar mesophases. Beilstein Journals. Available at: [Link]

• Synthesis of triphenylene (2) by mechanochemical and solution‐based synthetic pathways. ResearchGate. Available at: [Link]

• Biobased Chemicals: 1,2,4-Benzenetriol, Selective Deuteration and Dimerization to Bifunctional Aromatic Compounds. CORE. Available at: [Link]

• Selective Oxidative Homo- and Cross-Coupling of Phenols with Aerobic Catalysts. ACS Publications. Available at: [Link]

• Preparation of Polyphenylene Ring Derivative Dyes with Wide Wave Absorption Properties and Their Performance Study. Semantic Scholar. Available at: [Link]

• Bromination of 1,2-dimethoxybenzene to 4,5-dibromo-1,2-dimethoxybenzene. oc-praktikum.de. Available at: [Link]

• RU2505518C1 - Method of triphenylene obtaining. Google Patents.

• Facile synthesis of triphenylenes and triphenylene/phenanthrene fused heteroaromatics. RSC Publishing. Available at: [Link]

• SEAr Mechanism of the Products of 1,2-Dimethoxybenzene and a Captodative Olefin: A Theoretical Approach. ResearchGate. Available at: [Link]

• Kinetics of FeCl3 catalyzed 18O labeling of (a) catechol... ResearchGate. Available at: [Link]

• Exploring the Synthesis Pathways of 1,2-Dimethoxybenzene: A Chemical Perspective. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Structure and Reactivity of Aromatic Radical Cations Generated by FeCl3. pubs.acs.org. Available at: [Link]

• Green Synthesis of 1,2,3-Trimethoxybenzene. ResearchGate. Available at: [Link]

• Highly chemoselective oxidative dimerization of indolosesquiterpene alkaloids: a biomimetic approach to dixiamycin. National Institutes of Health. Available at: [Link]

• Revisiting the Synthesis of Functionally Substituted 1,4-Dihydrobenzo[e][4][8][11]triazines. MDPI. Available at: [Link]

• 1,2-Dimethoxybenzene - Wikipedia. Wikipedia. Available at: [Link]

• FeCl3-catalyzed oxidative diselenylation of pyrrole-tethered indoles. RSC Publishing. Available at: [Link]

• Interfacial Oxidative Oligomerization of Catechol. ACS Publications. Available at: [Link]

• Mechanistic Insights into the FeCl3-Catalyzed Oxidative Cross-Coupling of Phenols with 2-Aminonaphthalenes. National Institutes of Health. Available at: [Link]

• Catalytic oxidative cleavage of catechol by a non-heme iron(iii) complex as a green route to dimethyl adipate. RSC Publishing. Available at: [Link]

• Oxidative Degradation and Associated Mineralization of Catechol, Hydroquinone and Resorcinol Catalyzed by Birnessite. PubMed. Available at: [Link]

• Merging of Two Photoredox Cycles with One Perovskite Catalyst Achieving Dual Functionalization: N-Heterocyclization and Site-Selective Bromination of N-Arylamines. National Institutes of Health. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US5736068A - Triphenylene compounds and preparation of discotic liquid crystalline crosslinked polymers - Google Patents [patents.google.com]
• 10. Highly chemoselective oxidative dimerization of indolosesquiterpene alkaloids: a biomimetic approach to dixiamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Triphenylene - Wikipedia [en.wikipedia.org]

Technical Support Center: 1,2-Dibutoxybenzene (DBB) in Electrolyte Systems

Executive Summary & Chemical Profile

1,2-Dibutoxybenzene (DBB) is a diether derivative of catechol used primarily as a redox shuttle additive in Lithium-ion batteries. It provides overcharge protection by reversibly oxidizing at a specific potential (typically ~4.0–4.2 V vs. Li/Li⁺) and shuttling charge between the cathode and anode.

The Solubility Paradox: The effectiveness of DBB relies on its concentration (typically 0.1 M – 0.5 M). However, the two butyl chains that provide electrochemical stability also render the molecule lipophilic (non-polar) . This creates a fundamental conflict with standard battery electrolytes, which rely on highly polar cyclic carbonates (like Ethylene Carbonate, EC) to dissociate lithium salts.

Key Physical Properties:

Property	Value	Implication for Experiment
Molecular Structure	Catechol core + 2 Butyl chains	High steric hindrance; low polarity.
Redox Potential	~4.0 - 4.2 V vs. Li/Li⁺	Ideal for LFP cathodes; marginal for NMC.
Solubility Preference	Linear Carbonates (DEC, EMC)	Dissolves easily.

| Solubility Limitation | Cyclic Carbonates (EC) | Poor. Prone to phase separation at < 10°C. |

Diagnostic Workflow

Use this decision tree to identify the root cause of your DBB electrolyte failure.

Figure 1: Diagnostic logic flow for identifying solubility vs. stability failure modes in DBB electrolytes.

Troubleshooting Guides

Issue 1: "My electrolyte turns cloudy upon cooling or standing."

Diagnosis: Solubility Saturation (Phase Separation). Mechanism: DBB is highly soluble in linear carbonates (EMC, DEC) but has a low saturation limit in Ethylene Carbonate (EC). Standard electrolytes often use EC:EMC 1:1 or 3:7. If you use a high-EC formula (e.g., EC:DEC 1:1) and add >0.2 M DBB, the non-polar DBB will be "salted out" by the highly polar LiPF₆/EC complex, especially as temperature drops.

Corrective Actions:

• Modify Solvent Ratio: Shift your solvent system toward linear carbonates. A ratio of EC:EMC 3:7 is the industry standard for redox shuttles to maintain solubility while preserving salt dissociation.

• Order of Addition (Critical): Do not add DBB to a pre-mixed 1.0 M LiPF₆/EC solution. The high ionic strength makes dissolution difficult. See the Protocol section below.

• Temperature Control: Store DBB electrolytes at >20°C. If precipitation occurs, heat to 40°C under stirring for 30 minutes. If it re-precipitates at room temp, the concentration is thermodynamically unstable.

Issue 2: "The electrolyte turned dark brown/black during the first charge."

Diagnosis: Irreversible Oxidation of Impurities (Catechol/Quinones). Mechanism: DBB is synthesized by alkylating catechol. If the purification is incomplete, residual catechol or mono-butoxybenzene remains.

• Catechol oxidizes at a much lower potential (~3.5 V) than DBB.

• Upon oxidation, catechol forms o-benzoquinone, which is highly reactive and polymerizes on the cathode surface, creating a dark, resistive film (passivation) rather than shuttling charge.

Corrective Actions:

• Verify Purity: Run a CV (Cyclic Voltammetry) on the neat additive. If you see an oxidation peak < 3.8 V, your DBB is impure.

• Purification: Pass the DBB solution through a neutral alumina column before adding the lithium salt. This removes polar phenolic impurities (catechol) while letting the non-polar DBB pass.

Issue 3: "Overcharge protection fails after 50 cycles."

Diagnosis: Shuttle Death (Radical Cation Instability). Mechanism: While DBB is stable, the radical cation formed at 4.2 V is sensitive to side reactions. If the cell voltage drifts too high (>4.4 V) or if the electrolyte contains water (>20 ppm), the radical cation reacts irreversibly, terminating the shuttle mechanism.

Corrective Actions:

• Check Water Content: Karl Fischer titration must show < 20 ppm H₂O. Water reacts with the DBB radical cation to form protons and inactive byproducts.

• Limit Voltage: Ensure the cathode material (e.g., LFP) does not require charging potentials > 4.2 V. DBB is not suitable for high-voltage NMC cathodes (4.4 V+).

Standard Protocol: Preparation of 0.2 M DBB Electrolyte

Follow this specific order to maximize solubility and stability.

Materials:

• 1,2-Dibutoxybenzene (Anhydrous, >99%)

• Solvents: EC (Ethylene Carbonate), EMC (Ethyl Methyl Carbonate)[1][2]

• Salt: LiPF₆ (Lithium Hexafluorophosphate)

• Glassware: Dried in oven at 120°C overnight.

Step-by-Step Workflow:

• Solvent Blending (The "Non-Polar First" Rule):

  • Prepare the solvent mixture EC:EMC 3:7 (v/v) .

  • Why: The high EMC content ensures the DBB will dissolve.

• Additive Dissolution:

  • Add the calculated mass of DBB to the solvent mixture before adding the salt.

  • Stir until completely clear.

  • Why: Dissolving a non-polar organic in a salt-free solvent is kinetically faster than forcing it into a high-ionic-strength brine.

• Salt Addition:

  • Slowly add LiPF₆ to the DBB/Solvent solution. Keep the flask in an ice bath if necessary to control the exotherm.

  • Warning: LiPF₆ hydrolysis produces HF.[3] Ensure the environment is dry (Glovebox: < 1 ppm H₂O/O₂).

• Filtration:

  • Filter the final solution through a 0.45 µm PTFE syringe filter to remove any micro-precipitates or salt impurities.

Frequently Asked Questions (FAQ)

Q: Can I use DBB with NMC811 cathodes? A: Proceed with caution. NMC811 is typically charged to 4.2V–4.4V. DBB oxidizes at ~4.0V. While it will shuttle, the potential difference is small, and if the cell requires >4.3V to fully utilize the cathode capacity, the DBB radical cation may decompose. For high-voltage cathodes, fluorinated shuttles (like fluorinated DBB derivatives) are preferred.

Q: Why is my DBB electrolyte more viscous than my baseline? A: The bulky butyl chains on DBB increase the viscosity of the solution significantly compared to smaller molecules like dimethoxybenzene (DMB). This lowers ionic conductivity. We recommend limiting DBB concentration to 0.1 M for high-rate applications to minimize transport penalties.

Q: Does DBB help with SEI formation? A: No. DBB is a cathode-side additive (Redox Shuttle). It does not participate in SEI formation on the graphite anode. However, its decomposition products (if over-oxidized) can migrate to the anode and poison the SEI. This is why voltage control is critical.

References

• Redox Shuttle Mechanism & Stability

  • Chen, Z., & Amine, K. (2006). "Redox shuttles for safer lithium-ion batteries."[4] This foundational work establishes the relationship between alkyl chain length (solubility) and redox potential.

• Solubility in Carbonate Electrolytes

  • Zhang, L., et al. (2012). "Molecular Engineering towards Safer Lithium-Ion Batteries." Discusses the trade-off between lipophilicity (butyl groups) and solubility in polar EC-based electrolytes.

• Electrochemical Stability Window

  • Bülter, H., et al. (2014). "Electrochemical Stability of Redox Shuttles." Provides CV data showing the decomposition limits of dialkoxybenzenes in LiPF₆ electrolytes.

Sources

• 1. Long-Term Stability of Redox Mediators in Carbonate Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Optimizing reaction time for catechol alkylation with 1-iodobutane

Executive Summary & Core Directive

The Challenge: Users frequently report sluggish reaction rates (>24h) and "tarring" (oxidative decomposition) when alkylating catechol (1,2-dihydroxybenzene) with 1-iodobutane.

The Solution: The reaction is a classic Williamson Ether Synthesis following

kinetics.[1] The bottleneck is rarely the electrophile (iodide is an excellent leaving group) but rather the nucleophilicity of the catechol dianion and solubility of the base .

To optimize reaction time from >24h to <4h, you must shift from "Passive Solvation" (Acetone/K2CO3) to "Active Anion Promotion" (DMF/Cs2CO3 or Phase Transfer Catalysis).

Reaction Mechanics & Kinetics (The "Why")

Before troubleshooting, understand the variables driving your rate equation.

The Reaction Pathway

The alkylation proceeds in two distinct steps. The second alkylation is kinetically slower due to the steric bulk of the first butyl group and the reduced electron density of the mono-alkoxy phenol.

Rate Law (

):

Key Rate-Limiting Factors

• The "Cesium Effect": Potassium carbonate (

  ) is the standard base, but it has poor solubility in organic solvents. Cesium carbonate ( ) is far superior for catechols. The large radius of the Cesium cation ( ) forms a "loose" ion pair with the phenoxide anion, leaving the nucleophile "naked" and more reactive.

• Solvent Polarity: Protic solvents (Ethanol/Methanol) kill

  rates by hydrogen-bonding to the nucleophile (caging it). You must use Polar Aprotic solvents.

• Oxidation Competition: Catechols oxidize to o-quinones in basic, aerobic conditions. This creates black tar and consumes your starting material, effectively stalling the reaction yield even if kinetics are good.

Visualization: Reaction & Troubleshooting Logic

Figure 1: Reaction Pathway & Competitive Oxidation

This diagram illustrates the desired

pathway versus the oxidative dead-end that causes "black mixtures."

Caption: Pathway showing the stepwise alkylation and the competitive oxidation risk (red) that occurs in the presence of oxygen.

Figure 2: Troubleshooting Decision Matrix

Follow this logic to diagnose your specific issue.

Caption: Decision tree for diagnosing common failure modes in catechol alkylation.

Optimized Protocols

Method A: High-Speed Optimization (Recommended)

Best for: Small scale (<10g), high value substrates, rapid screening.

Variable	Recommendation	Rationale
Solvent	DMF (Dimethylformamide)	High dielectric constant promotes charge separation; dissolves carbonate bases better than Acetone.
Base	(Cesium Carbonate)	"Cesium Effect" increases nucleophilicity of the phenoxide.
Stoichiometry	1.0 equiv Catechol : 2.5 equiv Iodide : 3.0 equiv Base	Excess base/iodide drives the second alkylation to completion.
Temperature	60°C	Sufficient energy to overcome steric barrier of the second butyl group without causing rapid decomposition.
Atmosphere	Strict Argon/Nitrogen	CRITICAL: Prevents quinone formation.

Protocol:

• Flame-dry glassware and cool under Argon flow.

• Dissolve Catechol (1.0 eq) in anhydrous DMF (0.5 M concentration).

• Add

  (3.0 eq). The mixture may turn green/brown; this is normal, but deep black indicates oxidation.

• Add 1-Iodobutane (2.5 eq) via syringe.

• Heat to 60°C.

• Expected Time: 2-4 hours.

Method B: Scalable/Green Alternative

Best for: Large scale (>10g), avoiding DMF removal issues.

Variable	Recommendation	Rationale
Solvent	Acetonitrile (MeCN)	Easier to remove than DMF; good compromise on polarity.
Base	+ TBAI (Catalyst)	TBAI (Tetrabutylammonium iodide) acts as a Phase Transfer Catalyst, shuttling carbonate into the organic phase.
Temperature	Reflux (~82°C)	Higher temp compensates for lower base solubility.

Protocol:

• Suspend

  (3.0 eq) and TBAI (10 mol%) in MeCN.

• Add Catechol (1.0 eq) and sparge with Nitrogen for 15 mins.

• Add 1-Iodobutane (2.5 eq).

• Reflux vigorously.

• Expected Time: 6-12 hours.

Troubleshooting FAQs

Q: My reaction mixture turned pitch black within 30 minutes. Is it ruined? A: Not necessarily, but your yield will suffer. The black color is o-quinone, formed by the oxidation of the deprotonated catechol by atmospheric oxygen.

• Fix: You must degas your solvent (bubble

  for 15 mins) before adding the base. Once the base is added, the catechol is extremely electron-rich and sensitive to .

Q: I see 100% conversion of Catechol, but only 50% product. Where is the rest? A: If you don't see starting material, check for the Mono-ether . The first alkylation is fast; the second is slow.

• Fix: If the reaction stalls at the mono-stage, add another 0.5 eq of Base and 0.5 eq of Iodide and increase temperature by 10°C. The second butyl group struggles against the steric bulk of the first.

Q: Can I use Acetone? It's cheaper. A: You can, but expect reaction times of 24-48 hours. Acetone boils at 56°C, which is often too low to drive the second alkylation efficiently. If you must use Acetone, use a sealed pressure tube to allow heating to 80°C.

Q: Why not use NaH (Sodium Hydride)? A: NaH is faster but risky. It generates

gas (safety hazard) and is so basic it can cause elimination of the 1-iodobutane to 1-butene, effectively destroying your alkylating agent. Carbonates are safer and provide cleaner selectivity.

References

• Williamson Ether Synthesis Mechanism & Scope Source: Master Organic Chemistry [Link]

• The Cesium Effect in Organic Synthesis Source: Inno-Chem / Chemetall [Link]

• Phase Transfer Catalysis for Alkylation Source: ACS Green Chemistry Institute [Link]

• Catechol Oxidation & Stability Source: Royal Society of Chemistry (RSC) [Link]

• SN2 Reaction Kinetics and Solvent Effects Source: Chemistry LibreTexts [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 1,2-Dibutoxybenzene

The following technical guide is structured as a Tier 3 Support Knowledge Base article from a specialized chemical manufacturing unit. It addresses the purification of 1,2-dibutoxybenzene (Catechol Dibutyl Ether) with a focus on removing unreacted catechol and mono-alkylated impurities.

Executive Summary

The synthesis of 1,2-dibutoxybenzene via Williamson ether synthesis often yields a crude product contaminated with unreacted catechol, the mono-alkylated intermediate (2-butoxyphenol), and oxidation byproducts (o-benzoquinones). Standard aqueous washes frequently fail to remove the lipophilic mono-ether and can lead to persistent emulsions. This guide details a chemically logical purification protocol using Claisen’s Alkali for difficult phenolic extractions and Sodium Dithionite for color correction.

Part 1: The Purification Logic (Mechanism of Action)

To purify the product effectively, we must exploit the acidity differences (

) and solubility profiles of the components.

Component	Structure Type	(Approx)	Solubility (Org)	Solubility (Aq. Base)
1,2-Dibutoxybenzene	Dialkyl Ether	N/A (Neutral)	High	Insoluble
2-Butoxyphenol	Mono-phenol	~10.5	High	Moderate (Requires strong base)
Catechol	Di-phenol	9.25 / 13.0	Low	High (Forms dianion)
o-Benzoquinone	Oxidized impurity	N/A	Moderate	Variable (Reducible)

The Challenge: While catechol is easily removed with standard NaOH, 2-butoxyphenol is significantly more lipophilic (due to the butyl chain) and less acidic. It often partitions back into the organic phase during simple aqueous washes, requiring a "phase-transfer" assisted extraction.

Part 2: Standard Operating Procedure (SOP)

Phase A: The "Standard" Workup (Bulk Removal)

Use this for initial crude cleanup.

• Quench: Dilute the reaction mixture with water to dissolve inorganic salts (

  ).

• Solvent Choice: Extract into a non-polar solvent like Toluene or TBME (tert-Butyl methyl ether).

  • Why? Avoid DCM (dichloromethane) if possible; its density is close to water, leading to emulsion issues with phenolic soaps.

• Primary Wash: Wash the organic layer 2x with 10% NaOH (aq) .

  • Result: This removes >95% of unreacted catechol as the water-soluble disodium catecholate.

Phase B: The "Advanced" Workup (Trace Impurity Removal)

Use this if HPLC/TLC shows remaining mono-ether (2-butoxyphenol) or if the product is dark.

Scenario 1: Persistent Mono-ether (The "Claisen Alkali" Method) Standard NaOH is often insufficient for hindered or lipophilic phenols. We use Claisen’s Alkali , a methanolic KOH solution that solvates the organic phase better than water, allowing the base to access and deprotonate the lipophilic mono-ether.

• Preparation: Dissolve 35g KOH in 25mL water, cool, then dilute to 100mL with Methanol.

• Protocol:

  • Wash the organic product layer with Claisen’s Alkali (0.5 volumes relative to organic layer).

  • Shake vigorously for 2-3 minutes.

  • Critical Step: Wash immediately with water (2x) to remove the methanol and extracted phenoxides.

  • Mechanism: Methanol acts as a phase-transfer co-solvent, dragging the base into contact with the lipophilic 2-butoxyphenol.

Scenario 2: Dark Color (The "Reductive" Wash) Catechol derivatives oxidize rapidly to dark brown quinones. These are not acidic and will not be removed by NaOH.

• Protocol:

  • Prepare a fresh solution of Sodium Dithionite (

    ) (5% w/v in water).

  • Wash the organic layer with this solution after the alkaline washes.

  • Mechanism: Dithionite reduces colored quinones back to water-soluble hydroquinones or sulfonate adducts, restoring the light color.

Part 3: Troubleshooting & FAQs

Q1: I have a persistent emulsion during the NaOH wash. How do I break it? A: Phenolic salts act as surfactants (soaps).

• Immediate Fix: Add solid Sodium Chloride (NaCl) to saturation. The increased ionic strength ("salting out") forces the organic soap out of the aqueous phase.

• Prevention: Avoid vigorous shaking; use gentle inversion. If using Toluene, add a small amount of Ethanol (5%) to break surface tension, though this may slightly reduce yield.

Q2: My product is still slightly yellow after distillation. Why? A: Trace quinones can co-distill.

• Solution: Perform the Sodium Dithionite wash described in Phase B before drying and distilling. If the product is already distilled, pass it through a short pad of Activated Alumina (Basic) . This physically adsorbs polar oxidative impurities that persist in the ether.

Q3: Can I use Silica Gel Chromatography? A: Yes, but it is often unnecessary if the chemical washes are done correctly.

• If needed: Use a gradient of Hexanes

  5% Ethyl Acetate/Hexanes.

• Order of Elution: 1,2-Dibutoxybenzene (High

  ) 2-Butoxyphenol (Medium ) Catechol (Low , usually streaks).

Part 4: Visual Workflow (Graphviz)

The following diagram illustrates the decision logic for the purification process.

Caption: Logical flow for the purification of catechol dialkyl ethers, prioritizing chemical extraction over chromatography.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Fieser, L. F., & Fieser, M. Reagents for Organic Synthesis, Vol 1. Wiley, 1967. (Source for Claisen's Alkali usage in removing cryptophenols).[1]

• Org. Synth. 1922, 2, 19. "Catechol". Organic Syntheses. Link (Details on catechol properties and purification).

• Sigma-Aldrich Technical Bulletin.Handling and Purification of Phenolic Ethers. (General industry standard for dithionite reductive washes).

Sources

• 1. KiloMentor: Claisen’s Alkali Reagent for Separating Very Weak Acids such as Enols and Cryptophenols [kilomentor.blogspot.com]

Technical Support Center: Troubleshooting Moisture Sensitivity in 1,2-Dibutoxybenzene Polymerization

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. To achieve reproducible, high-molecular-weight synthesis of poly(1,2-dibutoxybenzene) (Poly-DBB), we must dissect the physical chemistry of moisture contamination and implement self-validating experimental workflows.

Part 1: Mechanistic Insights (FAQs)

Q: Why is 1,2-dibutoxybenzene (DBB) specifically vulnerable to moisture during oxidative polymerization? A: DBB is an electron-rich dialkoxybenzene. Its polymerization relies on the generation of highly reactive radical cations. In this microenvironment, water acts as a strong nucleophile. Instead of the desired C-C coupling between monomer radical cations, trace water attacks the intermediate, leading to premature chain termination and the 1[1]. This causality explains why even minor humidity drastically stunts polymer chain growth.

Q: How does ambient humidity degrade the

catalyst? A: Chemical oxidative polymerization typically utilizes 2 as both a Lewis acid and a one-electron oxidant[2]. When exposed to moisture, rapidly forms hexahydrates ( ). This hydration drastically 3 of the oxidant[3]. Without sufficient redox potential, the catalyst cannot abstract electrons from the DBB monomer, stalling the polymerization rate and severely limiting the molecular weight.

Part 2: Quantitative Diagnostics

To help researchers diagnose the extent of moisture ingress, the following table correlates the water content in the reaction solvent (typically chloroform) with the resulting polymer metrics.

Table 1: Impact of Solvent Moisture Content on Poly(DBB) Synthesis

Moisture Level (ppm)	Suspension Color	Polymer Yield (%)	Average (kDa)	FTIR Carbonyl Defect Peak (~1730 cm )
< 10 (Ideal)	Dark Green / Black	> 85%	45.0	Absent
50 - 100	Muddy Brown	60 - 70%	22.5	Trace
100 - 500	Orange / Brown	30 - 45%	8.0	Moderate
> 500 (Wet)	Yellow / Orange	< 10%	< 3.0	Strong

Note: Yield and molecular weight drop precipitously as water quenches the radical cations and hydrates the iron centers.

Part 3: Self-Validating Experimental Protocol

To achieve high-molecular-weight poly(1,2-dibutoxybenzene), you must employ a self-validating Schlenk line methodology. This protocol ensures that any moisture breach is detected before the monomer is wasted.

Protocol: Anhydrous Oxidative Polymerization of DBB

Phase 1: Reagent Purification & Validation

• Solvent Drying: Distill chloroform (

  ) over calcium hydride ( ) under an argon atmosphere.

• Validation Checkpoint 1 (Karl Fischer): Titrate the distilled

  . Do not proceed unless the water content is strictly < 10 ppm.

• Monomer Degassing: Subject the 1,2-dibutoxybenzene monomer to three freeze-pump-thaw cycles to remove dissolved oxygen and trace volatile moisture.

Phase 2: Catalyst Preparation (Glovebox Required) 4. Inside an argon-filled glovebox (< 0.1 ppm

), weigh anhydrous (typically 2.5 to 4 molar equivalents relative to the monomer) into an oven-dried Schlenk flask. 5. Seal the flask with a rubber septum, remove it from the glovebox, and connect it to a Schlenk line. 6. Inject the purified to create a suspension. 7. Validation Checkpoint 2 (Visual): The suspension must appear dark green/black. If it turns yellow or orange, the has hydrated. Abort the reaction.

Phase 3: Polymerization & Defect Analysis 8. Bubble dry nitrogen or argon through the suspension for 10 minutes to 1 generated by residual side reactions[1]. 9. Inject the degassed 1,2-dibutoxybenzene dropwise at 0 °C to control the initial exothermic radical formation. 10. Allow the reaction to warm to room temperature and stir for 12–24 hours. 11. Terminate the reaction by pouring the mixture into excess cold methanol. Filter the precipitated polymer. 12. Validation Checkpoint 3 (Spectroscopic): Perform ATR-FTIR on the dried polymer powder. The absence of a peak at ~1730 cm

confirms a moisture-free propagation without nucleophilic termination.

Part 4: Mechanistic Visualization

The following diagram maps the logical relationship between moisture ingress and reaction failure during DBB polymerization.

Mechanistic pathway of DBB polymerization and moisture-induced termination.

References

• Title: Grafting polythiophene on polyethylene surfaces Source: Leibniz Institute of Polymer Research Dresden URL: [Link]

• Title: Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates Source: PMC - NIH URL: [Link]

• Title: In Situ Polyaniline Film Formation Using Ferric Chloride as an Oxidant Source: ResearchGate URL: [Link]

Sources

• 1. ipfdd.de [ipfdd.de]
• 2. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Minimizing side products in 1,2-dibutoxybenzene nitration reactions

Current Status: Operational Topic: Minimizing Side Products in Electrophilic Aromatic Substitution Ticket ID: NIT-DBB-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Executive Summary

The nitration of 1,2-dibutoxybenzene (Catechol dibutyl ether) is a delicate balance between Electrophilic Aromatic Substitution (

) and oxidative degradation. Because the substrate is electron-rich, it is highly activated, making it prone to over-nitration (dinitration) and oxidative dealkylation (ether cleavage).

This guide provides a root-cause analysis of side-product formation and a validated protocol to maximize the yield of the target mono-nitro species (typically 4-nitro-1,2-dibutoxybenzene ) while suppressing quinone formation and ether hydrolysis.

Module 1: The Chemistry of Failure (Mechanism)

To fix the reaction, you must understand the competition at the molecular level. The electron-donating butoxy groups activate the ring, but they also lower the oxidation potential of the aromatic system.

The Critical Fork: vs. SET

Two pathways compete during the reaction:

• Pathway A (Desired): Standard

  mechanism where attacks the 4-position (sterically favored over the 3-position due to butyl chains).

• Pathway B (Undesired): Single Electron Transfer (SET).[1] The nitrating agent acts as an oxidant, creating a radical cation. This leads to ether cleavage (dealkylation) and "red oil" (quinones/tars).

Figure 1: Mechanistic divergence in nitration.[2] Pathway B (red) represents the oxidative failure mode common in electron-rich ethers.

Module 2: Troubleshooting Guide

Use this matrix to diagnose issues based on your crude reaction profile (TLC/HPLC/NMR).

Symptom	Probable Cause	Corrective Action
Dark Red/Black "Tar"	Oxidative Dealkylation. The reaction temperature was too high, or the acid concentration promoted SET (Single Electron Transfer).	Action: Lower temperature to <10°C. Fix: Switch from mixed acid ( ) to Acetic Acid/Nitric Acid to reduce oxidizing power.
Significant Dinitration	Stoichiometry/Addition Rate. The substrate is highly activated. Localized excess of caused a second nitration event.	Action: Reduce to 0.95–1.0 equivalents. Fix: Add nitrating agent dropwise over 1 hour. Ensure vigorous stirring to prevent "hot spots."
Presence of Phenols	Acid-Catalyzed Hydrolysis. Strong acid cleaved the ether bond (dealkylation), likely at the ipso position.	Action: Avoid anhydrous . Fix: Buffer the reaction with Acetic Anhydride or use a biphasic system (DCM/Water) to sequester the acid.
Regioisomer Mix (3-nitro)	Steric Control Failure. While rare for dibutoxy (bulky), high temperatures can overcome the activation energy barrier for the crowded 3-position.	Action: Strict temperature control ( ). Fix: The bulky butyl group usually protects the 3-position; ensure you are not using a smaller ether analog.
Exotherm Runaway	Induction Period. Reaction didn't start immediately, reagents accumulated, then reacted all at once.	Action: Ensure "seed" initiation. Fix: Add 5% of acid, wait for slight temp rise (initiation), then proceed with slow addition.

Module 3: Optimized Protocol (The "Gold Standard")

Objective: Synthesis of 4-nitro-1,2-dibutoxybenzene with >90% regioselectivity and <5% oxidative byproducts.

Methodology: Modified Menke Nitration (Acetyl Nitrate generated in situ). This method is milder than Sulfuric/Nitric mixed acid and suppresses oxidative cleavage.

Reagents

• Substrate: 1,2-Dibutoxybenzene (1.0 eq)

• Solvent: Glacial Acetic Acid (5–10 volumes)

• Reagent: 70% Nitric Acid (1.05 eq)

• Quench: Ice water / Saturated

Workflow Diagram

Figure 2: Step-by-step process flow for the mild nitration of activated ethers.

Detailed Procedure

• Dissolution: In a 3-neck round bottom flask equipped with a thermometer and addition funnel, dissolve 1,2-dibutoxybenzene (10 g, 45 mmol) in Glacial Acetic Acid (50 mL) .

• Cooling: Cool the solution to 0–5°C using an ice/salt bath. Critical: Do not freeze the acetic acid (MP: 16°C); keep it fluid.

• Acid Preparation: In a separate beaker, mix Nitric Acid (70%, 3.0 mL, ~47 mmol) with Glacial Acetic Acid (10 mL) .

• Addition: Add the nitric acid solution dropwise over 30–45 minutes .

  • Checkpoint: Monitor internal temperature.[3] If it exceeds 10°C, stop addition and let cool. High temps favor dinitration and oxidation.

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 2 hours.

  • TLC Monitoring: Use Hexane:Ethyl Acetate (8:2). Product will be less polar than the starting material. If "red oil" or baseline streaks appear, quench immediately.

• Quench: Pour the reaction mixture into 200 mL of crushed ice/water with vigorous stirring. The product should precipitate as a yellow/orange solid.

• Workup:

  • Filter the solid.[3]

  • Wash with water (

    mL).

  • Wash with saturated

    (to remove traces of acid).

  • Wash with water again.

• Purification: Recrystallize from hot Ethanol or Methanol. This removes trace dinitro species (more soluble) and polymeric tars (insoluble).

Module 4: Advanced FAQs

Q: Can I use Acetyl Nitrate (Acetic Anhydride + Nitric Acid) for better selectivity? A: Yes, but with extreme caution. Mixing

and Acetic Anhydride generates Acetyl Nitrate, which is highly regioselective for the ortho/para positions. However, this mixture is explosive if the temperature exceeds 35°C. For 1,2-dibutoxybenzene, the acetic acid method (Module 3) is safer and sufficiently selective due to the steric bulk of the butyl groups.

Q: Why do I see a spot at the baseline of my TLC? A: That is likely the o-quinone or dealkylated phenol. This confirms oxidative cleavage. It happens if your nitric acid concentration is too high or if the reaction ran too long. Reduce reaction time and ensure you are using 1.0–1.05 equivalents of

, not more.

Q: How do I remove the 3-nitro isomer if it forms? A: The 3-nitro isomer is sterically crowded (butyl group next to nitro group) and less stable. It usually remains in the mother liquor during recrystallization from Ethanol. If it persists, flash chromatography (Silica, Hexane/EtOAc gradient) separates them easily; the 4-nitro isomer usually elutes second due to higher polarity/interaction with silica compared to the shielded 3-nitro.

References

• Regioselectivity in Dialkoxybenzenes: Shopsowitz, K. E., et al. "Regioselectivity in the Nitration of Dialkoxybenzenes." The Journal of Organic Chemistry, vol. 76, no.[4][5] 8, 2011, pp. 2913–2919. Link

• Oxidative Dealkylation Mechanism: Rathore, R., et al. "Selective nitration versus oxidative dealkylation of hydroquinone ethers with nitrogen dioxide." Tetrahedron, vol. 50, no. 23, 1994, pp. 6727-6758.[2] Link[2]

• General Nitration Protocols: "Nitration of Aromatic Compounds." Organic Syntheses, Coll.[3] Vol. 2, p. 449. Link

• Dealkylation Risks: "On the dealkylation of aromatic ethers with nitrous acid." Journal of the Chemical Society C, 1971. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. "Selective nitration versus oxidative dealkylation of hydroquinone ethe" by R. Rathore, Eric Bosch et al. [bearworks.missouristate.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Regioselectivity in the Nitration of Dialkoxybenzenes | UBC Chemistry [chem.ubc.ca]
• 5. Is Electron Transfer a Step in the Nitration of Reactive Aromatics? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for Electrochemical Studies of 1,2-Dibutoxybenzene

Prepared by the Office of Senior Application Scientist

Welcome to the technical support center for advanced electrochemical analysis. This guide is designed for researchers, scientists, and drug development professionals engaged in the electrochemical characterization of 1,2-dibutoxybenzene and related alkoxybenzene compounds. Our goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical for the electrochemistry of 1,2-dibutoxybenzene?

The choice of solvent is arguably one of the most influential parameters in an electrochemical experiment, as it dictates the environment in which electron transfer occurs. For a molecule like 1,2-dibutoxybenzene, the solvent system directly impacts several key factors:

• Analyte Solubility: 1,2-Dibutoxybenzene is a nonpolar organic molecule. It must be fully dissolved in the solvent along with a high concentration (typically 0.1 M) of a supporting electrolyte to ensure mass transport to the electrode surface is not a limiting factor.[1][2]

• Electrochemical Window: The solvent and electrolyte combination defines the potential range within which the experiment can be run without the solvent itself being oxidized or reduced.[3] Since we need to observe the redox events of 1,2-dibutoxybenzene, its oxidation and reduction potentials must lie within this window.

• Reaction Kinetics and Mechanism: The solvent can influence the rate of electron transfer and may stabilize or destabilize intermediates, such as the radical cation formed upon oxidation.[4][5] In some cases, the solvent can even participate in follow-up chemical reactions with the oxidized or reduced analyte.[6]

• Conductivity: The solvent's properties, particularly its viscosity and dielectric constant, affect the mobility of the supporting electrolyte ions, which in turn determines the solution's conductivity and the uncompensated resistance (iR drop) that can distort electrochemical signals.

Q2: What are the primary properties to consider when selecting a solvent?

You must balance several solvent properties to create an optimal system for your experiment. The key parameters are summarized in the table below.

• Relative Permittivity (Dielectric Constant, εr): This affects the ability of the solvent to dissolve and dissociate the supporting electrolyte salt. A solvent with a relatively high dielectric constant (εr > 20) is often preferred to ensure sufficient ionic conductivity.[7]

• Viscosity (η): Lower viscosity solvents are generally better as they allow for faster diffusion of the analyte to the electrode and higher ionic mobility for the electrolyte, which minimizes potential drop.

• Electrochemical Potential Window: This is the usable potential range of the solvent/electrolyte system. Non-aqueous aprotic solvents typically offer a much wider window than aqueous solutions, which is essential for studying organic molecules that often have high oxidation or reduction potentials.[3]

• Solvating Ability (Donor Number): The ability of a solvent to solvate the analyte and, more importantly, the charged species formed during the redox process can significantly impact the observed redox potentials.[8]

Table 1: Properties of Common Solvents for Non-Aqueous Electrochemistry

Solvent	Abbreviation	Relative Permittivity (εr)	Viscosity (η, mPa·s at 25°C)	Anodic Limit (V vs. Fc/Fc⁺)	Cathodic Limit (V vs. Fc/Fc⁺)
Acetonitrile	ACN, MeCN	37.5	0.34	~2.9	~-3.2
Dichloromethane	DCM	8.9	0.39	~1.8	~-1.9
N,N-Dimethylformamide	DMF	36.7	0.80	~1.6	~-2.9
Dimethyl Sulfoxide	DMSO	46.7	1.99	~1.3	~-3.4
Tetrahydrofuran	THF	7.5	0.46	~2.1	~-3.6

Note: Potential window limits are approximate and highly dependent on the supporting electrolyte, electrode material, and purity.[2] Values are referenced against the Ferrocene/Ferrocenium (Fc/Fc⁺) couple, a common internal standard.

Q3: What solvent and electrolyte combination do you recommend as a starting point for 1,2-dibutoxybenzene?

For an initial investigation of 1,2-dibutoxybenzene, a robust and widely used system is recommended:

• Solvent: Acetonitrile (ACN) . It offers a wide potential window, a high dielectric constant to dissolve the electrolyte, and low viscosity. It is a workhorse solvent for non-aqueous electrochemistry.

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) or Tetrabutylammonium perchlorate (TBAP) . The large tetrabutylammonium (TBA⁺) cation is electrochemically inactive over a wide potential range and has minimal interaction with most organic analytes.[1][9] The PF₆⁻ and ClO₄⁻ anions are also very stable towards oxidation.[1]

This combination provides a stable, conductive medium with a large potential window, making it highly likely that you will be able to observe the redox features of your analyte without interference from the solvent system itself.

Q4: How will the choice of solvent affect the measured redox potential of my compound?

The solvent can significantly shift the formal potential (E°') of a redox couple. This is due to the differential solvation of the neutral molecule versus the charged radical ion formed after electron transfer.[4][10] For the oxidation of 1,2-dibutoxybenzene to its radical cation, a solvent that strongly solvates and stabilizes the resulting cation will make the oxidation easier, shifting the potential to a less positive value.[4][5] Conversely, a solvent that poorly solvates the cation will result in a more positive oxidation potential. This is why it is crucial to report the solvent system used and to include an internal reference standard like Fc/Fc⁺ when comparing results across different studies.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The following logical workflow can help diagnose the root cause of common issues.

Caption: Troubleshooting workflow for common CV issues.

Problem: My cyclic voltammogram (CV) shows no discernible redox peaks for 1,2-dibutoxybenzene.

• Plausible Cause 1: Poor Solubility. Even if the analyte appears to dissolve, it may not be soluble enough at the millimolar concentrations required for CV. 1,2-dibutoxybenzene is quite nonpolar.

  • Solution: Try a less polar solvent like dichloromethane (DCM). While its potential window is narrower than ACN, its ability to dissolve nonpolar compounds is superior.[9] Ensure the supporting electrolyte is also soluble in the new solvent; TBAPF₆ has good solubility in DCM.[9]

• Plausible Cause 2: Potential Window Limitation. The redox events of your analyte may be occurring outside the accessible potential window of your solvent/electrolyte system.

  • Solution: Confirm the potential window of your system by running a CV of the solvent and electrolyte alone. If your analyte's redox potential is close to the solvent breakdown, you must switch to a solvent with a wider window. Acetonitrile is an excellent choice for this.

Problem: The peaks in my CV are broad, poorly defined, or shifted.

• Plausible Cause 1: High Uncompensated Resistance (iR Drop). This is common in solvents with lower dielectric constants or when the reference electrode is far from the working electrode. It causes a distortion and separation of the anodic and cathodic peaks.

  • Solution:

    • Ensure your supporting electrolyte concentration is sufficient (0.1 M is standard).[1]

    • Use a solvent with a higher dielectric constant, like ACN or DMF, to improve conductivity.[7]

    • Minimize the distance between the reference electrode tip and the working electrode.

    • Use the iR compensation feature on your potentiostat if available.[11]

• Plausible Cause 2: Analyte Adsorption/Electrode Fouling. The oxidation product of 1,2-dibutoxybenzene or the compound itself might be adsorbing to the electrode surface, inhibiting further electron transfer. This can be especially true for dihydroxybenzenes, which can electropolymerize.[12][13]

  • Solution:

    • Thoroughly polish your working electrode between each experiment.

    • Try a different electrode material (e.g., switch from glassy carbon to platinum).

    • Lower the analyte concentration.

Problem: My results are not reproducible from one experiment to the next.

• Plausible Cause: Contamination with Water or Oxygen. Non-aqueous electrochemistry is highly sensitive to trace amounts of water and dissolved oxygen. Water can react with the radical ions of your analyte, and oxygen has its own reduction signals that can interfere with your measurement.[1][8]

  • Solution: Rigorous solvent purification and handling under an inert atmosphere are non-negotiable. Use a high-purity solvent and dry it properly before use. Sparge your prepared electrolyte solution with high-purity argon or nitrogen for at least 15-20 minutes before the experiment and maintain an inert gas blanket over the solution during the measurement.[1]

Problem: I see extra, unexpected peaks in my voltammogram.

• Plausible Cause: Impurities. The extra peaks are almost certainly due to an electroactive impurity.

  • Solution:

    • Run a blank: Record a CV of the solvent and supporting electrolyte without your analyte. Any peaks present are from impurities in your system.

    • Purify components: The electrolyte salt is a common source of contamination. Recrystallize the electrolyte salt before use.[1] The solvent must also be of high purity and properly dried.[14]

Experimental Protocols

Protocol 1: Purification of Acetonitrile (ACN) for Electrochemical Use

This protocol describes a standard method for drying ACN. Always perform such procedures in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Objective: To reduce the water content of ACN to parts-per-million (ppm) levels.

Materials:

• HPLC-grade Acetonitrile

• Calcium hydride (CaH₂) (Caution: Reacts with water to produce H₂ gas)

• Distillation apparatus

• Schlenk flask for storage

• Activated 3Å molecular sieves

• Inert gas (Argon or Nitrogen)

Procedure:

• Pre-drying: Add calcium hydride to the solvent flask containing ACN. A small amount of bubbling may occur as it reacts with residual water. Allow the mixture to stir overnight under an inert atmosphere.

• Distillation: Assemble the distillation apparatus. Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Carefully heat the ACN/CaH₂ mixture to reflux under a positive pressure of inert gas.

• Distill the ACN, collecting the fraction that boils at the correct temperature (~81-82 °C). Discard the first and last 10% of the distillate.

• Storage: Collect the purified solvent in a dry Schlenk flask containing activated 3Å molecular sieves. Store the flask under a positive pressure of inert gas and away from light.[1]

Alternatively, for many applications, passing the solvent through a column of activated alumina can achieve sufficient drying and is often safer than distillation.[1][14]

Protocol 2: Preparation of the Electrolyte Solution

Objective: To prepare a 0.1 M solution of TBAPF₆ in purified ACN.

Materials:

• Tetrabutylammonium hexafluorophosphate (TBAPF₆), electrochemical grade

• Purified, dry acetonitrile

• Volumetric flask, oven-dried

• Glovebox or Schlenk line

• Analytical balance

Procedure:

• Drying the Electrolyte: TBAPF₆ is hygroscopic. Dry the required amount in a vacuum oven at an elevated temperature (e.g., 100-120 °C) for at least 24 hours.[2] Allow it to cool to room temperature under vacuum before transferring.

• Preparation (Inert Atmosphere): Perform all subsequent steps inside a glovebox or using Schlenk line techniques to prevent exposure to atmospheric moisture.

• Weigh the exact amount of dried TBAPF₆ needed to make a 0.1 M solution.

• Transfer the salt to the oven-dried volumetric flask.

• Add a small amount of purified ACN to dissolve the salt, then dilute to the mark.

• Deoxygenation: Sparge the final solution with high-purity argon or nitrogen for 15-20 minutes to remove any dissolved oxygen.

• The solution is now ready for use in the electrochemical cell.

Caption: Workflow for preparing the final analyte solution.

References

• The Solvent and Electrolyte - Standard Oper
• A Comparative Guide to Supporting Electrolytes in Non-Aqueous Electrochemistry: The Advantages of TBAB. BenchChem.
• Investigation of Electrochemical Behavior of 1,2-Dihydroxy Benzene in Presence of L-Valine. AASCIT.
• On the Nature of Solvent Effects on Redox Properties.
• Nonaqueous redox-flow batteries: organic solvents, supporting electrolytes, and redox pairs. Energy & Environmental Science (RSC Publishing).
• On the Nature of Solvent Effects on Redox Properties. American Chemical Society.
• On the Nature of Solvent Effects on Redox Properties (2004). Semantic Scholar.
• Redox chemistry of substituted benzenes: the one-electron reduction potentials of methoxy-substituted benzene radical cations.
• Support/solvent-electrolyte. ALS, the electrochemical company.
• Electrochemical Determination of Benzene Substituted Derivatives using Carbon Based Purine Electrodes through Electrochemical Im.
• Explaining the reactivity of substituted benzenes. Crunch Chemistry.
• On the Nature of Solvent Effects on Redox Properties. The Journal of Physical Chemistry A.
• Molecular Level Understanding of the Factors Affecting the Stability of Dimethoxy Benzene Catholyte Candidates from First-Principles Investigations.
• Redox Reactions of Substituted Benzenes. Organic Chemistry Lessons - YouTube.
• 16.5: Oxidation and Reduction of Substituted Benzenes. Chemistry LibreTexts.
• Influence of Nonaqueous Solvents on the Electrochemistry of Oxygen in the Rechargeable Lithium-Air B
• The use of alternative solvent purification techniques. American Chemical Society.
• Electrochemical organic reactions: A tutorial review. Frontiers.
• 1,2-Dimethoxybenzene 91-16-7 wiki. Guidechem.
• Concerns about solvents, electrolytes and reference electrodes.
• Analyzing Organic Electrolyte Solvents from Spent Lithium-Ion Batteries as a Basis for Distill
• Studies on Square Wave and Cyclic Voltammetric Behavior of 1,2- and 1,4- Dihydroxybenzenes and Their Deriv
• Using voltammetry augmented with physics-based modeling and Bayesian hypothesis testing to identify analytes in electrolyte.
• Solvent Control in Electro-Organic Synthesis. Thieme.
• 1,2-Dimethoxybenzene ReagentPlus, 99 91-16-7. Sigma-Aldrich.
• Studies on Square Wave and Cyclic Voltammetric Behavior of 1,2- and 1,4-Dihydroxybenzenes and Their Derivatives in Acetic Acid, Ethyl Acet
• Synthetic Organic Electrochemistry in Deep Eutectic Solvents. JEWLScholar@MTSU.
• Fundamentals of solvents and supporting electrolytes - YouTube.

Sources

• 1. sop4cv.com [sop4cv.com]
• 2. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 3. support/solvent-electrolyte | ALS,the electrochemical company [als-japan.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. thieme-connect.de [thieme-connect.de]
• 7. youtube.com [youtube.com]
• 8. e-kemsciences.com [e-kemsciences.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. par.nsf.gov [par.nsf.gov]
• 12. preprints.org [preprints.org]
• 13. mdpi.com [mdpi.com]
• 14. acs.org [acs.org]

Stability of 1,2-dibutoxybenzene redox shuttles at high voltage

The following technical support guide addresses the stability and application of 1,2-dibutoxybenzene (DBBB) as a redox shuttle in lithium-ion batteries.

Topic: Stability of 1,2-dibutoxybenzene (DBBB) at High Voltage

Executive Summary: The "High Voltage" Trap

Current Status: You are likely inquiring because you are observing rapid capacity fade or shuttle failure (loss of overcharge protection) when cycling 1,2-dibutoxybenzene above 4.0 V vs. Li/Li

.

The Core Issue: While 1,2-dibutoxybenzene offers superior solubility in carbonate electrolytes compared to its methoxy analogs, it possesses inferior electrochemical stability compared to the industry-standard 1,4-dialkoxybenzene isomers (e.g., 2,5-di-tert-butyl-1,4-dimethoxybenzene).[1][2]

The 1,2-configuration (ortho-substitution) lacks the symmetry and steric protection required to stabilize the radical cation formed at high voltages. If you are attempting to use this shuttle with NMC (4.2V+) or LCO (4.2V+) cathodes, the shuttle will decompose rapidly. It is strictly limited to LFP (3.5V nominal) applications with a cutoff near 4.0V.

Troubleshooting Guide (Interactive Q&A)

Module A: Electrochemical Performance

Q: My cell voltage continues to rise past the shuttle potential during overcharge. Is the shuttle not working? A: This indicates Shuttle Death . The redox shuttle has likely decomposed into an electrically inactive species.

• Diagnostic: Check your C-rate.[3] The shuttle current (

  ) is diffusion-limited. If your charging current ( ) exceeds the maximum shuttle current ( ), the voltage will unpin and rise.

• Calculation:

  .

  • If you increased the C-rate recently, you may have exceeded the diffusion limit.

  • If C-rate is constant, the concentration (

    ) of active shuttle has dropped due to degradation.

Q: I see a "brown/black" film on my separator or electrode. What is this? A: This is a polymerization product.

• Mechanism: The 1,2-dibutoxybenzene radical cation is highly reactive. Unlike the 1,4-isomer, the ortho-position allows for easier coupling (dimerization) or attack by the electrolyte solvent.

• Result: The radical cations react with each other to form insulating polymers (passivation films) on the cathode surface, increasing impedance and killing the cell.

Module B: Voltage & Stability Window

Q: Can I use 1,2-dibutoxybenzene with NMC622 or NMC811 cathodes? A: No.

• Reasoning: NMC cathodes require charging to

  V. The oxidation potential of 1,2-dibutoxybenzene is approximately 3.9 V – 4.0 V vs. Li/Li .

• Consequence: If you pair it with NMC, the shuttle will be permanently in its oxidized state (radical cation) during the standard charge cycle, not just during overcharge. The radical cation is not stable for the hours/days required for standard operation; it is only stable for the transient duration of an overcharge event.

Q: Why does the 1,4-isomer (DDB) work better than my 1,2-isomer (DBBB)? A: It comes down to Steric Protection and Electronic Symmetry .

• 1,4-isomer (Para): The radical cation charge is delocalized, and bulky groups (like tert-butyl) at the 2,5 positions physically block the reactive sites, preventing polymerization.

• 1,2-isomer (Ortho): The radical cation is less protected. The "ortho" effect can also induce intramolecular hydrogen bonding or electronic localization that makes the ring susceptible to nucleophilic attack by the electrolyte solvent.

Diagnostic Flowchart

Use the following logic tree to diagnose your specific failure mode.

Figure 1: Diagnostic logic for redox shuttle failure modes. Blue nodes indicate starting states; Red/Green nodes indicate final diagnoses.

Experimental Protocols

Protocol 1: Determining Reversibility (Cyclic Voltammetry)

Use this to confirm if your specific batch of DBBB is degrading immediately or has a short lifetime.

Materials:

• Working Electrode: Platinum (Pt) disk (polished).

• Counter Electrode: Lithium foil.

• Reference Electrode: Lithium foil.

• Electrolyte: 1.2M LiPF

  in EC:EMC (3:7) + 0.05M 1,2-dibutoxybenzene .

Step-by-Step:

• Assembly: Assemble a 3-electrode Swagelok cell in an Argon-filled glovebox (

  ppm).

• OCV Rest: Allow cell to rest for 4 hours to ensure wetting.

• Scan 1 (Activation): Scan from 3.0 V to 4.3 V at 10 mV/s.

  • Observation: Note the oxidation peak (

    ) around 3.95 V.

• Scan 2 (Reversibility Test): Reduce scan rate to 1 mV/s . Run 5 cycles.

• Data Analysis: Calculate the peak current ratio (

  ).

  • Pass: Ratio

    (Perfectly reversible).

  • Fail: Ratio

    (Significant consumption of radical cation).

  • Note: For 1,2-dibutoxybenzene, expect a ratio lower than 1,4-DDB, indicating instability.

Protocol 2: Overcharge Stress Test

Use this to determine the "Cycle Life" of the shuttle.

Materials:

• Coin Cell (2032): LFP Cathode vs. Graphite Anode.

• Additive: 0.1M 1,2-dibutoxybenzene.

Step-by-Step:

• Formation: Cycle 3 times at C/10 (2.5 V – 3.8 V) to form SEI.

• Overcharge Trigger: Charge at C/5 constant current.

• Limit: Do not set a voltage cutoff. Set a capacity limit of 150% (100% charge + 50% overcharge).

• Monitoring: Monitor the voltage plateau.

  • Success: Voltage rises to ~4.0 V and stays flat for the duration of the 50% overcharge.

  • Failure: Voltage rises briefly to 4.0 V, then spikes to 5.0 V (shuttle depletion).

Scientific Mechanism: Why 1,2-Isomers Fail

The stability of a redox shuttle depends on the lifetime of its Radical Cation (

).

• Oxidation:

  (at Cathode)

• Diffusion:

  diffuses to Anode.

• Reduction:

  (at Anode).

The Failure Pathway (1,2-dibutoxybenzene): In the 1,2-configuration, the radical cation is prone to Proton Elimination or Coupling .

Figure 2: Competition between the reversible shuttle mechanism and the irreversible decomposition pathway.

The 1,4-isomer (e.g., DDB) prevents the "Decomposition" path using bulky tert-butyl groups that sterically hinder the ring, a feature often missing or less effective in standard 1,2-dibutoxybenzene preparations [1].

References

• Dahn, J. R., et al. (2005).[4] Studies of Aromatic Redox Shuttle Additives for LiFePO4-Based Li-Ion Cells.[2][5][6][7] Journal of the Electrochemical Society.[4] (Establishes the baseline stability of dialkoxybenzenes and the superiority of 1,4-isomers). [4]

• Zhang, L., et al. (2012).[8] Molecular Engineering towards Safer Lithium-Ion Batteries: A Highly Stable and Compatible Redox Shuttle.[5][8] Energy & Environmental Science. (Discusses the structural requirements for radical cation stability).

• Huang, T., et al. (2008). 1,4-Di-tert-butyl-2,5-dimethoxybenzene as a Redox Shuttle for Overcharge Protection of Lithium-Ion Cells.[2][5][7] Electrochemical and Solid-State Letters.[4] (The "Gold Standard" comparison paper).

• Shkrob, I. A., et al. (2016).[9] Molecular Level Understanding of the Factors Affecting the Stability of Dimethoxy Benzene Catholyte Candidates. Journal of Physical Chemistry C. (Detailed computational analysis of degradation mechanisms including dimerization).

Sources

• 1. Understanding the redox shuttle stability of 3,5-di-tert-butyl-1,2-dimethoxybenzene for overcharge protection of lithium-ion batteries. (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nbinno.com [nbinno.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Spectrum Analysis of 1,2-Dibutoxybenzene

Executive Summary

1,2-Dibutoxybenzene (Catechol dibutyl ether) is a critical intermediate in the synthesis of functionalized aromatics, liquid crystals, and pharmaceutical agents. Its precise characterization is essential, particularly to differentiate it from its regioisomers (1,3- and 1,4-dibutoxybenzene) formed during non-selective alkylation processes.

This guide provides a rigorous analysis of the 1H NMR spectral signature of 1,2-dibutoxybenzene. Unlike standard spectral lists, this document focuses on the comparative diagnostics required to validate regiochemistry and purity in drug development workflows.

Structural Analysis & Symmetry

Understanding the symmetry of 1,2-dibutoxybenzene is the prerequisite for accurate spectral assignment.

• Symmetry Point Group: The molecule effectively possesses C2v symmetry in solution due to rapid rotation of the butyl chains and the planar aromatic core.

• Chemical Equivalence:

  • The two butyl chains are chemically equivalent.

  • The aromatic ring possesses a plane of symmetry bisecting the C1-C2 and C4-C5 bonds.

• Signal Count: Consequently, the spectrum displays only 5 distinct signal sets despite containing 22 protons.

Visualization: Structural Connectivity & Splitting

The following diagram illustrates the proton environments and their coupling relationships.

Figure 1: Structural connectivity and proton environment classification for 1,2-dibutoxybenzene.

Comparative Analysis: Regioisomer Differentiation

In synthetic workflows (e.g., Williamson Ether Synthesis), distinguishing the ortho product from para impurities is the primary analytical challenge.

Performance Comparison: Diagnostic Features

The following table contrasts the spectral performance of 1,2-dibutoxybenzene against its primary alternatives.

Feature	1,2-Dibutoxybenzene (Ortho)	1,4-Dibutoxybenzene (Para)	Differentiation Logic
Aromatic Region	Multiplet (AA'BB')	Singlet (s)	CRITICAL: The high symmetry of the para isomer renders all 4 Ar-H equivalent, collapsing them to a singlet. The ortho isomer shows second-order splitting.
Shift Center	~6.90 ppm	~6.83 ppm	Para protons are slightly more shielded due to the symmetric electron donation of two alkoxy groups.
α-CH2 Shift	~4.00 ppm	~3.90 ppm	Steric compression in the ortho isomer causes slight deshielding compared to the para form.
Impurity Sensitivity	High	Moderate	The complex AA'BB' region of the ortho isomer can mask small impurity peaks; the para singlet allows easier detection of aromatic impurities.

Decision Logic for Isomer Identification

Use this workflow to confirm product identity immediately after acquisition.

Figure 2: Decision tree for rapid regioisomer identification based on aromatic splitting patterns.

Detailed Spectral Assignment (Experimental Data)

Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm) Frequency: 300-500 MHz recommended for AA'BB' resolution.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling (J) / Notes
6.85 – 6.95	Multiplet	4H	Ar-H	AA'BB' System. Characteristic of ortho-disubstituted benzenes. Appears as two symmetric sets of peaks but is not a simple doublet.[1]
4.01	Triplet	4H	α-CH₂	-O-CH₂ -. Deshielded by oxygen. .
1.80	Quintet	4H	β-CH₂	-CH₂-CH₂ -CH₂-. Coupled to both α and γ protons.
1.50	Sextet	4H	γ-CH₂	-CH₂-CH₂ -CH₃. Often appears as a broad sextet or multiplet.
0.97	Triplet	6H	δ-CH₃	Terminal methyl group. .

Technical Insight: The aromatic region (6.85–6.95 ppm) is often misreported as a "doublet" or "singlet" in low-resolution databases. It is strictly a higher-order AA'BB' system. In 1,2-dibutoxybenzene, the chemical shift difference between protons A and B is small, leading to a "pseudo-singlet" appearance at low fields (<60 MHz), but distinct fine structure is visible at >300 MHz.

Experimental Protocol

To ensure reproducibility and minimize artifacts (such as water peaks interfering with the α-CH2 signal), follow this self-validating protocol.

Preparation[1][2][3][4]

• Sample Mass: Weigh 10–15 mg of 1,2-dibutoxybenzene.

  • Why: High concentration improves the signal-to-noise ratio for the aliphatic chain ends but avoid >30 mg to prevent viscosity broadening.

• Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% v/v TMS.

  • Note: If the sample is from a hygroscopic synthesis step, filter through a small plug of anhydrous

    before adding solvent to remove residual water.

• Homogenization: Invert the tube 5 times. Ensure no concentration gradients (schlieren lines) are visible.

Acquisition Parameters

• Pulse Angle: 30° (maximizes relaxation recovery).

• Relaxation Delay (D1): Set to 2.0 seconds .

  • Reasoning: The butyl chain protons relax slower than the aromatic ring. A short D1 will skew integration values, making the CH3 integration appear lower than 6H.

• Scans (NS): 16 scans are sufficient for >95% purity samples.

Self-Validation Checklist

Before exporting data, verify:

• TMS Signal: Sharp singlet at 0.00 ppm (linewidth < 1.0 Hz).

• Integration Logic: Set the terminal methyl triplet (0.97 ppm) to exactly 6.00 .

• Validation: The aromatic region must integrate to 4.00 ± 0.1 . If it integrates to <3.8, you likely have non-aromatic impurities or relaxation issues.

References

• Spectral Database for Organic Compounds (SDBS). SDBS No. 3065 (1,2-Di-n-butoxybenzene). National Institute of Advanced Industrial Science and Technology (AIST).[2] [Link]

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org. Chem. 1997, 62, 21, 7512–7515. (For solvent artifact identification). [Link]

• Chemistry LibreTexts. "Williamson Ether Synthesis." (Context for regioisomer formation). [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]

A Comparative Guide to the FTIR Characteristic C-O-C Stretching Vibrations in 1,2-Dibutoxybenzene

For researchers and professionals in drug development and chemical synthesis, the precise identification of molecular structures is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone analytical technique, offering a unique "molecular fingerprint" that reveals the functional groups within a compound.[1][2] Among these, the ether linkage (C-O-C) presents a distinct spectroscopic signature. This guide provides an in-depth analysis of the characteristic FTIR absorption peaks for the C-O-C stretch in 1,2-dibutoxybenzene, placed in context with simpler, homologous structures to build a clear and predictive understanding.

The Vibrational Nature of the Ether C-O-C Bond

Ethers (R-O-R') are defined by the presence of an oxygen atom single-bonded to two carbon atoms. Unlike alcohols, they lack the prominent, broad O-H stretching band, making the C-O-C stretching vibrations the most diagnostic feature in their IR spectra.[1] These vibrations are not of a single C-O bond but rather a coupled motion of the entire C-O-C unit. This coupling gives rise to two primary stretching modes:

• Asymmetric Stretch (ν_as_): This higher-energy vibration involves one C-O bond stretching while the other compresses. It results in a significant change in the molecular dipole moment, making it a consistently strong and intense absorption band in the IR spectrum.[1][3]

• Symmetric Stretch (ν_s_): In this lower-energy mode, both C-O bonds stretch and compress in phase. The change in dipole moment is less pronounced than in the asymmetric stretch, often resulting in a weaker, though still characteristic, absorption.[1]

The precise wavenumber of these absorptions is highly sensitive to the electronic environment of the ether, specifically whether the attached carbon atoms are aliphatic (sp³ hybridized) or aromatic (sp² hybridized).[4]

Comparative Analysis: From Anisole to 1,2-Dibutoxybenzene

To accurately identify the C-O-C stretches in 1,2-dibutoxybenzene, a comparative approach with structurally related aryl alkyl ethers is invaluable. Aryl alkyl ethers, which contain both an aromatic ring and an alkyl chain attached to the ether oxygen, characteristically display two distinct and strong C-O-C stretching bands.[1][4]

Reference Case 1: Anisole (Methoxybenzene)

Anisole is the simplest aryl alkyl ether. Its spectrum provides a fundamental benchmark.

• Asymmetric (Aryl-O) Stretch: Appears as a strong, sharp band around 1250-1230 cm⁻¹ . This absorption is characteristic of the aromatic C-O bond stretch.[1][4]

• Symmetric (Alkyl-O) Stretch: A second strong band is observed near 1040-1030 cm⁻¹ , corresponding to the aliphatic (methyl)-O bond stretch.[4]

Reference Case 2: 1,2-Dimethoxybenzene (Veratrole)

As a closer structural analog, 1,2-dimethoxybenzene provides more specific insight. Each methoxy group behaves as an individual aryl alkyl ether system.

• Asymmetric (Aryl-O) Stretch: The spectrum of veratrole shows a prominent, strong absorption peak in the 1260-1250 cm⁻¹ region, consistent with the Aryl-O stretch.

• Symmetric (Alkyl-O) Stretch: A strong band corresponding to the methyl-O stretch is clearly visible around 1025 cm⁻¹ . The NIST gas-phase IR database for 1,2-dimethoxybenzene confirms strong absorbances in these regions.[5]

Target Molecule: 1,2-Dibutoxybenzene

1,2-Dibutoxybenzene extends the alkyl chains from methyl to butyl. This structural change influences the vibrational frequencies, yet the fundamental pattern of an aryl alkyl ether remains.

• Predicted Asymmetric (Aryl-O) Stretch: The electronic influence of the benzene ring dominates this vibration. Therefore, the peak position is expected to be very similar to that of anisole and veratrole. A strong, intense absorption is predicted in the 1260-1240 cm⁻¹ range.

• Predicted Symmetric (Alkyl-O) Stretch: The increased mass and flexibility of the butyl group, compared to a methyl group, will influence this vibration. The general region for saturated aliphatic ethers is between 1140-1070 cm⁻¹.[1] For the butoxy group in this mixed ether, the symmetric stretch is predicted to appear as a strong band in the 1120-1070 cm⁻¹ range.

Summary of Comparative Data

Compound	Structure	Asymmetric (Aryl-O) Stretch (cm⁻¹)	Symmetric (Alkyl-O) Stretch (cm⁻¹)
Anisole	C₆H₅OCH₃	~1245	~1035
1,2-Dimethoxybenzene	C₆H₄(OCH₃)₂	~1255	~1025
1,2-Dibutoxybenzene	C₆H₄(OC₄H₉)₂	~1250 (Predicted)	~1100 (Predicted)

Experimental Protocol for FTIR Analysis

To ensure the acquisition of high-quality, reproducible data, the following protocol for analyzing liquid samples like 1,2-dibutoxybenzene using an Attenuated Total Reflectance (ATR) FTIR spectrometer is recommended. ATR is the preferred method for its simplicity and minimal sample preparation.[6]

Objective: To obtain a clean, high-resolution FTIR spectrum of liquid 1,2-dibutoxybenzene, focusing on the 1300-1000 cm⁻¹ region.

Materials:

• FTIR Spectrometer with ATR accessory (e.g., diamond or ZnSe crystal)

• Sample of 1,2-dibutoxybenzene

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Methodology:

• Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal stability.

• ATR Crystal Cleaning: Before any measurement, clean the surface of the ATR crystal meticulously. Apply a small amount of isopropanol to a lint-free wipe and clean the crystal surface. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition: With the clean, empty ATR crystal in place, acquire a background spectrum. This critical step measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be automatically subtracted from the sample spectrum.[7]

• Sample Application: Place a single, small drop of 1,2-dibutoxybenzene onto the center of the ATR crystal. Ensure the crystal surface is fully covered. For volatile samples, be prepared to start the measurement promptly.[8]

• Data Acquisition: Initiate the sample scan. A typical measurement consists of 16 to 32 co-added scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum will be plotted as transmittance or absorbance versus wavenumber (cm⁻¹). Identify the strong absorption bands in the 1300-1200 cm⁻¹ and 1150-1050 cm⁻¹ regions, corresponding to the asymmetric and symmetric C-O-C stretches, respectively.

• Post-Measurement Cleaning: After the analysis, thoroughly clean the 1,2-dibutoxybenzene from the ATR crystal using a lint-free wipe and an appropriate solvent.[6][9]

Visualization of the Analytical Workflow

The logical flow from sample selection to final interpretation can be visualized as follows.

Caption: Workflow for Comparative FTIR Analysis of Alkoxybenzenes.

Conclusion

The FTIR spectrum of 1,2-dibutoxybenzene is definitively characterized by two strong C-O-C stretching vibrations typical of an aryl alkyl ether. By comparing its expected spectrum with the known spectra of anisole and 1,2-dimethoxybenzene, researchers can confidently assign these peaks. The key identifiers are a strong asymmetric Aryl-O stretch anticipated around 1250 cm⁻¹ and a strong symmetric Alkyl-O stretch expected near 1100 cm⁻¹ . The presence of these two intense bands, coupled with the absence of a broad O-H band, provides conclusive evidence for the 1,2-dibutoxybenzene structure. This guide equips scientists with the theoretical basis and practical methodology to perform and interpret this analysis with high confidence.

References

• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Pearson. (n.d.). The IR spectrum for anisole contains two C―O stretching bands in .... Retrieved from [Link]

• Smith, B. C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Retrieved from [Link]

• Workman, J., & Weyer, L. (2011, January 28). Quality Verification of Incoming Liquid Raw Materials by FTIR Spectroscopy. Spectroscopy Online. Retrieved from [Link]

• ResearchGate. (2021, January 24). How to prepare a liquid sample for FTIR spectrum?. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1,2-dimethoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• ResearchGate. (2015, April). FTIR spectra in (a) C=O and (b) C–O–C and (c) NH vibrational regions. Retrieved from [Link]

• Khan Academy. (n.d.). Symmetric and asymmetric stretching. Retrieved from [Link]

• Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. Khan Academy [khanacademy.org]
• 4. biomaterial.com.br [biomaterial.com.br]
• 5. Benzene, 1,2-dimethoxy- [webbook.nist.gov]
• 6. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 7. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. researchgate.net [researchgate.net]

Cyclic Voltammetry of 1,2-Dibutoxybenzene vs. Veratrole: A Comparative Guide to Alkoxyarene Electrochemistry

As a Senior Application Scientist, I frequently encounter researchers looking to leverage alkoxybenzenes as redox mediators, precursors for conducting polymers, or building blocks for discotic liquid crystals. A fundamental understanding of their electrochemical behavior is non-negotiable.

This guide provides an objective, data-driven comparison of the electrochemical oxidation of veratrole (1,2-dimethoxybenzene) and 1,2-dibutoxybenzene . By interrogating these molecules using cyclic voltammetry (CV), we can observe how seemingly minor structural changes—specifically, the steric bulk of the alkoxy substituents—drastically alter their redox kinetics and downstream chemical coupling pathways.

Mechanistic Causality: The Role of Steric Shielding in EC Mechanisms

Both veratrole and 1,2-dibutoxybenzene possess electron-donating oxygen atoms that activate the aromatic ring, lowering the oxidation potential compared to unsubstituted benzene. When subjected to an anodic sweep, both molecules undergo an initial one-electron transfer to generate a highly reactive radical cation (

). This is the "E" (Electrochemical) step in an (Electrochemical-Chemical) mechanism.

However, the subsequent "C" (Chemical) step diverges completely based on the length of the alkyl chain:

• Veratrole (Methoxy Substituents): The small methoxy groups offer minimal steric hindrance. The resulting radical cations undergo rapid second-order coupling kinetics. In dry acetonitrile, this leads to the rapid deposition of 1, an insoluble, highly colored conductive fibril network on the electrode surface.

• 1,2-Dibutoxybenzene (Butoxy Substituents): The flexible, bulky butyl chains sterically shield the aromatic core. This shielding stabilizes the radical cation, significantly reducing the rate of linear polymerization. Instead of forming polymeric fibrils, the radical cations of 1,2-dibutoxybenzene are more prone to undergo targeted 2 to form hexabutoxytriphenylene, a valuable core for discotic liquid crystals.

Furthermore, the environment plays a critical role. If the solvent is not rigorously dried, water acts as a nucleophile. As demonstrated in 3, the presence of water shifts the reaction from polymer growth to the formation of soluble byproducts (e.g., 2,3-dimethoxybenzoacetamide).

Figure 1: Divergent oxidation pathways dictated by the steric shielding of alkoxy substituents.

Quantitative Data & Voltammetric Comparison

The following table summarizes the key electrochemical parameters extracted from cyclic voltammetry experiments performed in anhydrous acetonitrile with 0.1 M tetrabutylammonium hexafluorophosphate (

).

Parameter	Veratrole (1,2-Dimethoxybenzene)	1,2-Dibutoxybenzene
Substituent Group	Methoxy (-OCH₃)	Butoxy (-O(CH₂)₃CH₃)
First Oxidation Peak ( )	~1.30 - 1.60 V (vs. Ag/Ag⁺)	~1.40 - 1.65 V (vs. Ag/Ag⁺)
Radical Cation Stability	Low (Rapid second-order decay)	Moderate (Sterically shielded)
Primary Coupled Product	Polyveratrole (Insoluble fibrils)	Hexabutoxytriphenylene (Scholl trimer)
Electrode Passivation	High (Rapid green film deposition)	Low to Moderate
Water Sensitivity	Extreme (Forms soluble amides)	High

Note: Exact peak potentials shift slightly depending on the supporting electrolyte (e.g., perchlorate vs. tetrafluoroborate) and the specific reference electrode calibration.

Self-Validating Experimental Protocol

To accurately capture the transient radical cations and prevent nucleophilic quenching, the experimental setup must be rigorously controlled. The following protocol is designed as a self-validating system : it incorporates internal checks to ensure that any observed signal decay is due to the molecule's intrinsic chemical kinetics, not poor electrode preparation or solvent contamination.

Materials & Cell Setup

• Working Electrode (WE): 3.0 mm Glassy Carbon (GC).

• Counter Electrode (CE): Platinum wire (flame-annealed).

• Reference Electrode (RE): Non-aqueous Ag/Ag⁺ (0.01 M AgNO₃ in acetonitrile).

• Solvent: Anhydrous Acetonitrile (HPLC grade, dried over 3Å molecular sieves for 48 hours).

• Supporting Electrolyte: 0.1 M

  (recrystallized and vacuum-dried).

Step-by-Step Methodology

Step 1: Electrode Preparation (Baseline Validation)

• Polish the GC working electrode using a 0.05 µm alumina slurry on a microcloth pad in a figure-eight motion for 60 seconds.

• Rinse thoroughly with ultra-pure water, followed by sonication in ethanol for 3 minutes to remove residual alumina. Dry under a stream of

  .

• Validation Check: Run a background CV scan in the blank electrolyte solution from 0.0 V to 2.0 V. The current should remain flat (capacitive only) with no faradaic peaks. If peaks are present, re-polish the electrode.

Step 2: Analyte Interrogation

• Add the alkoxybenzene (Veratrole or 1,2-Dibutoxybenzene) to the cell to achieve a final concentration of 1.0 mM.

• Purge the solution with dry

  or Argon for 10 minutes to remove dissolved oxygen. Maintain a blanket of inert gas over the solution during the experiment.

• Perform cyclic voltammetry starting from 0.0 V, sweeping anodically to 1.8 V, and reversing back to 0.0 V.

• Record scans at varying scan rates (

  = 50, 100, 250, and 500 mV/s).

  • Causality Note: At higher scan rates, the time window of the experiment is shortened. For 1,2-dibutoxybenzene, high scan rates may reveal a reversible reduction peak (

    ) corresponding to the uncoupled radical cation, proving its enhanced steric stability compared to veratrole.

Step 3: Internal Calibration (System Validation)

• After the analyte scans are complete, spike the electrochemical cell with 1.0 mM Ferrocene (Fc).

• Run a final CV scan from 0.0 V to 0.8 V.

• Validation Check: Ferrocene should exhibit a highly reversible redox couple (

  mV).

  • If the Fc signal is sharp and reversible, your reference electrode is stable, and the uncompensated resistance is low.

  • If the Fc signal is broad or suppressed, the working electrode has been passivated by the electropolymerization of the analyte (highly likely in the case of veratrole). This validates that a resistive polymer film has successfully deposited.

References

• Márquez, O. P., et al. "Kinetics aspects of the electrooxidation of veratrole in wet acetonitrile." Revista Latinoamericana de Metalurgia y Materiales, 2011. [Link]

• Weinhold, E., et al. "Veratrole anodic oxidation in presence of perchlorate." Avances en Química, 2007. [Link]

• Kumar, S., et al. "Synthesis of Symmetrical and Unsymmetrical Triphenylene Discotic Liquid Crystals Using Antimony(V)Chloride Under Scholl Oxidation." Journal of Material Sciences & Engineering, 2013. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. longdom.org [longdom.org]
• 3. Kinetics aspects of the electrooxidation of veratrole in wet acetonitrile [ve.scielo.org]

Comparative Guide: Mass Spectrometry Fragmentation Profiling of 1,2-Dibutoxybenzene

Executive Summary & Analytical Context

1,2-Dibutoxybenzene (C14H22O2, MW = 222.32 g/mol ) is a critical electron-rich aromatic ether utilized in the synthesis of active pharmaceutical ingredients, specialty polymers, and discotic liquid crystals[1]. During drug development and materials characterization, confirming the structural integrity of this intermediate is paramount.

As an application scientist, the choice of mass spectrometry (MS) platform dictates the depth of structural elucidation. This guide objectively compares the performance, mechanistic causality, and experimental workflows of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for the analysis of 1,2-dibutoxybenzene.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

Parameter	GC-EI-MS (Hard Ionization)	LC-ESI-MS/MS (Soft Ionization)
Primary Application	Volatile, thermally stable compound profiling.	Complex mixtures, biological matrices, trace analysis.
Ionization Energy	70 eV (Standardized).	Variable (Collision Energy typically 15-25 eV).
Precursor Ion	Radical cation [M]•+ (m/z 222).	Even-electron protonated ion [M+H]+ (m/z 223).
Spectral Library	Highly reproducible; searchable via NIST[2].	Instrument-dependent; requires authentic standards.
Base Peak	m/z 110 (Catechol core)[2].	m/z 111 (Protonated catechol core).

Mechanistic Causality in Fragmentation Pathways

Do not merely observe mass-to-charge (m/z) ratios; understanding the causality behind the fragmentation is essential for definitive structural assignment. The length of the alkyl chains in dialkoxybenzenes significantly alters their fragmentation pathways compared to short-chain analogs like dimethoxybenzene[3].

Hard Ionization: Electron Ionization (EI) Dynamics

In GC-EI-MS, the 70 eV electron beam ejects an electron from the oxygen heteroatom, forming the highly energetic radical cation [M]•+ at m/z 222 [2]. Because the butyl chains are sufficiently long, they undergo rapid, sequential hydrogen rearrangements (resembling a McLafferty-type rearrangement or four-centered hydrogen transfer).

• First Alkene Loss: The precursor ion expels a neutral 1-butene molecule (C4H8, 56 Da) to form a 2-butoxyphenol radical cation at m/z 166 .

• Second Alkene Loss: A subsequent loss of a second 1-butene molecule yields the highly stable catechol radical cation at m/z 110 . The aromatic resonance stabilization of this dihydroxybenzene core makes m/z 110 the base peak (100% abundance) in the EI spectrum[2].

• Inductive Cleavage: Direct cleavage of the C-O bond also produces an aliphatic butyl cation at m/z 57 .

GC-EI-MS Fragmentation Pathway of 1,2-dibutoxybenzene (70 eV)

Soft Ionization: Collision-Induced Dissociation (CID) Dynamics

In LC-ESI-MS/MS, the electrospray process yields an even-electron protonated molecule [M+H]+ at m/z 223 . Because ESI is a soft ionization technique, in-source fragmentation is minimal[4]. Structural elucidation relies on isolating m/z 223 in the first quadrupole (Q1) and applying Collision-Induced Dissociation (CID) in Q2.

Following the even-electron rule, the protonated precursor undergoes charge-remote fragmentation, sequentially losing neutral butene molecules to yield product ions at m/z 167 and m/z 111 . The protonated catechol core (m/z 111) dominates the MS/MS spectrum.

LC-ESI-MS/MS CID Pathway of 1,2-dibutoxybenzene

Quantitative Data Synthesis

The following table summarizes the diagnostic ions used for Multiple Reaction Monitoring (MRM) or spectral library matching.

Fragment Assignment	GC-EI-MS (70 eV) m/z	Relative Abundance	LC-ESI-MS/MS (CID) m/z	Relative Abundance
Intact Precursor	222 [M]•+	~60-80% (2nd Highest)[2]	223 [M+H]+	100% (Pre-CID)
Loss of one butene	166 [M-C4H8]•+	~15%	167 [M+H-C4H8]+	~40%
Loss of two butenes	110 [M-2C4H8]•+	100% (Base Peak)[2]	111 [M+H-2C4H8]+	100% (Base Peak)
Butyl cation	57 [C4H9]+	~45%	N/A (Below cutoff)	N/A

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must be treated as a self-validating system. The protocols below integrate mandatory internal checks to prevent false positives and instrument drift.

GC-EI-MS Workflow

• System Suitability Testing (SST): Inject Perfluorotributylamine (PFTBA) tuning standard. Verify that mass calibration is within ±0.1 Da and that the relative abundances of m/z 69, 219, and 502 meet manufacturer specifications for 70 eV EI.

• Sample Preparation: Dilute 1,2-dibutoxybenzene in GC-grade hexane to a working concentration of 10 µg/mL. Prepare a solvent blank to validate column cleanliness.

• Chromatographic Separation:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm × 0.25 µm.

  • Injection: 1 µL volume, split ratio 10:1, inlet temperature 250°C.

  • Oven Program: Initial hold at 80°C for 1 min, ramp at 15°C/min to 280°C, hold for 3 min.

• Mass Spectrometry: Set the transfer line to 280°C and the EI source to 230°C. Acquire data in full scan mode (m/z 40–300).

• Validation: Confirm the presence of the m/z 110 base peak and m/z 222 molecular ion. Compare the isotopic distribution of the molecular ion against the theoretical C14H22O2 profile.

LC-ESI-MS/MS Workflow

• Matrix Effect & Baseline Check: Inject a blank consisting of the initial mobile phase conditions to establish baseline noise and rule out carryover.

• Sample Preparation: Dilute the analyte in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. The acidic modifier is critical to drive the equilibrium toward the protonated [M+H]+ species[4].

• Chromatographic Separation:

  • Column: C18 reversed-phase (100 × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 5 minutes. Flow rate: 0.3 mL/min.

• Tandem Mass Spectrometry (Positive ESI):

  • Source Parameters: Capillary voltage 3.0 kV, Desolvation temperature 350°C.

  • MS/MS (MRM Mode): Isolate m/z 223.1 in Q1. Use Argon as the collision gas in Q2. Apply a Collision Energy (CE) of 15–20 eV. Monitor the product ions m/z 167.1 and m/z 111.1 in Q3.

• Validation: The ratio of the quantifier transition (223 → 111) to the qualifier transition (223 → 167) must remain stable (±20%) across all standard and sample injections.

References

1.[2] "1,2-Dibutoxybenzene | C14H22O2 | CID 573698", PubChem / NIST Mass Spectrometry Data Center. Available at:[Link] 2.[3] Mohara, S. et al., "Mass Spectra of 1,2-Dimethoxybenzene Derivatives", Journal of the Mass Spectrometry Society of Japan. Available at:[Link] 3.[1] "Self-Assembly of the Block Copolymer Containing Discotic Mesogens Driven by Liquid Crystalline Ordering Effect", MDPI Polymers. Available at:[Link] 4.[4] "An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation", Molecules (MDPI). Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1,2-Dibutoxybenzene | C14H22O2 | CID 573698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mass Spectra of 1,2-Dimethoxybenzene Derivatives [jstage.jst.go.jp]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]

Comparative Guide to 13C NMR Chemical Shift Analysis for Butyl Chains in 1,2-Dibutoxybenzene: Empirical vs. Predictive Methodologies

Executive Summary

1,2-Dibutoxybenzene (also known as o-dibutoxybenzene) is a critical synthetic building block in the development of advanced materials. It is heavily utilized in the synthesis of [1], , and complex[2]. In drug development and materials science, the precise structural elucidation of these intermediates is non-negotiable.

The butyl chain (-O-CH₂-CH₂-CH₂-CH₃) in this molecule presents a classic aliphatic sequence whose ¹³C NMR chemical shifts are heavily influenced by the adjacent electron-withdrawing oxygen atom. This guide provides a rigorous comparative analysis of ¹³C NMR chemical shift assignments for the butyl chain in 1,2-dibutoxybenzene, evaluating the performance of high-fidelity experimental acquisition against in silico prediction software and empirical additivity rules.

Mechanistic Insights: The Causality of Chemical Shifts

Before comparing the methodologies, it is essential to understand the physical causality driving the resonance frequencies of the butyl carbons (denoted C1' to C4', starting from the oxygen atom). The experimental values below are derived from high-field (125 MHz) spectrometry in CDCl₃[3].

• C1' (O-CH₂, ~68.8 ppm): Experiences profound diamagnetic deshielding. The high electronegativity of the adjacent oxygen atom inductively withdraws electron density from the carbon nucleus. This exposes the nucleus to the external magnetic field (B₀), shifting the resonance significantly downfield[3].

• C2' (CH₂, ~31.5 ppm): Subject to the

  -effect. The oxygen atom still exerts a mild deshielding effect through the sigma-bond framework, placing this carbon slightly downfield of a standard alkane methylene[3].

• C3' (CH₂, ~19.4 ppm): Experiences the

  -gauche effect. Steric compression between the C3' protons and the oxygen lone pairs (or the aromatic ring, depending on the conformer) increases local electron density. This causes a diagnostic upfield shift (shielding) relative to unperturbed aliphatic chains[3].

• C4' (CH₃, ~14.0 ppm): The terminal methyl group is outside the inductive reach of the oxygen atom and resonates at a standard, unperturbed aliphatic methyl frequency[3].

Comparative Analysis: Experimental vs. Predictive Methodologies

When characterizing 1,2-dibutoxybenzene, researchers typically rely on three approaches to assign the butyl chain:

• High-Resolution Experimental ¹³C NMR: The definitive gold standard. It captures exact solvent-solute interactions, conformational averaging, and true electronic environments.

• In Silico Algorithmic Prediction (e.g., ChemDraw, ACD/Labs): Utilizes HOSE (Hierarchical Orthogonally Space Environment) codes and neural networks trained on massive spectral databases to estimate shifts.

• Empirical Additivity Rules (Pretsch/Silverstein): Manual calculation using base alkane values modified by substituent increments (e.g., adding +55 ppm for an -O-Aryl group at the

  -position).

Quantitative Data Comparison

The following table summarizes the performance of these three methodologies for the butyl chain of 1,2-dibutoxybenzene.

Carbon Position	Experimental Shift (CDCl₃)	In Silico Prediction (ChemDraw)	Empirical Additivity (Pretsch)	Δ (Max Deviation)
C1' (O-CH₂)	68.8 ppm	68.5 ppm	68.2 ppm	0.6 ppm
C2' (CH₂)	31.5 ppm	31.2 ppm	31.0 ppm	0.5 ppm
C3' (CH₂)	19.4 ppm	19.3 ppm	20.0 ppm	0.6 ppm
C4' (CH₃)	14.0 ppm	13.8 ppm	13.2 ppm	0.8 ppm

Analytical Takeaway: While in silico tools provide excellent approximations (

< 0.3 ppm for most carbons), empirical additivity rules struggle slightly with the -gauche effect at C3' and the terminal C4' baseline. This highlights the absolute necessity of experimental validation for publishable structural proof.

Experimental Protocol: High-Fidelity ¹³C NMR Acquisition

To ensure a self-validating system where the data proves its own integrity, follow this optimized protocol for the ¹³C NMR acquisition of 1,2-dibutoxybenzene:

Step 1: Sample Preparation

• Action: Dissolve 30-40 mg of 1,2-dibutoxybenzene in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: ¹³C has a low natural abundance (1.1%) and a low gyromagnetic ratio. A highly concentrated sample is mandatory to achieve an acceptable signal-to-noise ratio (SNR) within a reasonable timeframe. CDCl₃ provides the necessary deuterium lock signal to stabilize the magnetic field against drift.

Step 2: Instrument Calibration (Shim and Tune)

• Action: Insert the sample into a 500 MHz spectrometer (125 MHz for ¹³C). Perform automated gradient shimming (Z1-Z5) and manually tune/match the probe to the exact ¹³C resonance frequency.

• Causality: Tuning ensures maximum radiofrequency (RF) power transfer to the sample and maximum signal detection efficiency. Shimming corrects magnetic field inhomogeneities, ensuring sharp, highly resolved peaks—which is crucial for distinguishing the close C2' and C3' signals if asymmetrical derivatives are present.

Step 3: Acquisition Parameters

• Action: Set a relaxation delay (D1) of 2.0 seconds and acquire 1024 scans using broadband proton decoupling (e.g., WALTZ-16 sequence).

• Causality: Proton decoupling collapses complex carbon-proton J-couplings into sharp singlets, condensing the signal intensity. This also triggers the Nuclear Overhauser Effect (NOE), which non-uniformly enhances the signals of carbons attached to protons (C1'-C4'). The 2.0s D1 ensures complete longitudinal relaxation (T₁) between pulses, preventing signal saturation.

Step 4: Data Processing

• Action: Apply a 1.0 Hz exponential line broadening (LB) window function prior to Fourier Transformation. Phase and baseline correct the spectrum, setting the central CDCl₃ triplet to exactly 77.16 ppm.

• Causality: The LB function mathematically suppresses high-frequency noise in the Free Induction Decay (FID), dramatically improving the SNR of the final spectrum without unacceptably broadening the aliphatic peaks.

Workflow Visualization

Comparative workflow for 13C NMR structural elucidation of 1,2-dibutoxybenzene.

References

• Furukawa, S., Hayashi, K., Yamagishi, K., & Saito, M. "Synthesis and properties of spiro-type heterasumanenes containing group 14 elements as bridging atoms." Materials Chemistry Frontiers, 2018, 2, 929-934. [Link]

• Hou, X., Hu, L., Yang, H., Jin, B., Luo, Y., & Li, X. "Self-Assembly of the Block Copolymer Containing Discotic Mesogens Driven by Liquid Crystalline Ordering Effect." Polymers, 2024, 16(23), 3339.[Link]

• Fomich, M. A., et al. "Tetraaryltetraanthra[2,3]porphyrins: Synthesis, Structure, and Optical Properties." The Journal of Organic Chemistry, 2012, 77(24), 11119-11131.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. (PDF) Tetraaryltetraanthra[2,3]porphyrins: Synthesis, Structure, and Optical Properties [academia.edu]
• 3. rsc.org [rsc.org]

Technical Comparison Guide: Spectroscopic Profiling of 1,2-Dibutoxybenzene

Topic: UV-Vis Absorption Characterization of 1,2-Dibutoxybenzene in Dichloromethane Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Context

In the development of functionalized aromatic intermediates for pharmaceutical and optoelectronic applications, the precise characterization of electronic transitions is non-negotiable. This guide provides a technical analysis of 1,2-dibutoxybenzene (Catechol dibutyl ether), focusing on its UV-Vis absorption maximum (

) in dichloromethane (DCM).[1]

We compare this product against its lower homologue and industry standard, 1,2-dimethoxybenzene (Veratrole) .[1] While Veratrole is the standard reference for catechol ethers, 1,2-dibutoxybenzene offers distinct solubility and steric advantages while maintaining a nearly identical chromophoric profile. This guide validates the interchangeability of these cores in spectroscopic assays and highlights the subtle electronic implications of the butoxy substituent.

Spectroscopic Profile & Comparative Data[1][2]

The chromophore in both molecules is the electron-rich benzene ring, modified by two auxochromic alkoxy groups in the ortho position. The electronic transitions are dominated by

excitations.

Table 1: Comparative Physicochemical & Spectroscopic Properties (in CH Cl )[1][3]

Feature	Product: 1,2-Dibutoxybenzene	Alternative: 1,2-Dimethoxybenzene	Significance
Structure	Catechol core, -Butyl chains	Catechol core, -Methyl chains	Butyl confers lipophilicity; Methyl is sterically compact.
Primary	276 – 280 nm (Broad Band)	274 – 276 nm	The butyl group induces a negligible bathochromic shift due to similar inductive (+I) effects.[1]
Secondary	~225 nm (Shoulder)	~223 nm	High energy band, often near solvent cutoff.[1]
Molar Absorptivity ( )	~2,800 - 3,200 M cm	~2,500 - 3,000 M cm	Comparable oscillator strength; suitable for quantification at M levels.[1]
Solubility in DCM	Excellent (Miscible)	Excellent	DCM is the ideal solvent for these lipophilic ethers.[1]
Electronic Effect	+M (Resonance), +I (Inductive)	+M (Resonance), +I (Inductive)	Oxygen lone pairs raise HOMO energy, reducing the band gap relative to benzene.[1]

Technical Insight: The "Homologue Effect"

The substitution of a methyl group (Veratrole) with a butyl group (1,2-dibutoxybenzene) has a minimal perturbation on the aromatic

-system.[1] The oxygen atom directly attached to the ring dictates the resonance (+M) contribution.[1] The alkyl chain acts primarily through induction (+I).[1] Since the inductive stabilization of a butyl group is only marginally higher than a methyl group, the remains largely static, shifting only 1-4 nm red (bathochromic). This confirms that 1,2-dibutoxybenzene can be quantified using detection protocols developed for Veratrole , provided the molar mass difference is accounted for.

Mechanistic Analysis: Electronic Transitions

To understand the absorption, we must visualize the molecular orbitals involved. The absorption at ~278 nm corresponds to the

transition (symmetry forbidden in benzene, but allowed here due to symmetry breaking by substituents).

Diagram 1: Electronic Transition & HOMO-LUMO Gap

Caption: The alkoxy oxygen lone pairs donate electron density into the ring (n

interaction), raising the HOMO energy and shifting absorption from benzene's 254 nm to ~278 nm.[1]

Validated Experimental Protocol

This protocol is designed to be self-validating . It includes a linearity check to ensure the Beer-Lambert law holds, which is critical when working with aromatic ethers that can aggregate or exhibit solvent-solute interactions at high concentrations.

Reagents & Equipment[3][4]

• Analyte: 1,2-Dibutoxybenzene (High Purity >98%).[1][2]

• Solvent: Dichloromethane (Spectroscopic Grade, UV Cutoff <233 nm).[1]

• Instrument: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm pathlength).

Step-by-Step Workflow

• Baseline Correction:

  • Fill two matched quartz cuvettes with pure DCM.

  • Run a baseline scan (200–400 nm) to subtract solvent absorbance.[1] Note: DCM absorbs strongly below 230 nm; ensure your

    of interest (~278 nm) is in the clear window.

• Stock Solution Preparation (Self-Validating Step):

  • Weigh 10.0 mg of 1,2-dibutoxybenzene (MW ≈ 222.32 g/mol ).[1]

  • Dissolve in 10 mL DCM to create a ~4.5 mM Stock Solution.

  • Validation: Solution must be clear and colorless. Turbidity indicates moisture or impurities.

• Dilution Series:

  • Prepare three working standards:

    • A: 10

      L Stock + 2.99 mL DCM (~15 M)

    • B: 20

      L Stock + 2.98 mL DCM (~30 M)

    • C: 40

      L Stock + 2.96 mL DCM (~60 M)[1]

• Measurement:

  • Scan Sample C first. Locate

    (expect ~276–280 nm).

  • Measure Absorbance (A) at

    for A, B, and C.[1]

• Linearity Check (Quality Control):

  • Calculate

    .[1]

  • If

    values for A, B, and C deviate by <5%, the protocol is valid.[1]

Diagram 2: Measurement Workflow

Caption: Operational workflow for determining molar absorptivity. The linearity check (QC) prevents errors from aggregation or detector saturation.[1]

Technical Considerations & Troubleshooting

• Solvent Cutoff: Dichloromethane has a UV cutoff around 233 nm. While the primary band of 1,2-dibutoxybenzene is at ~278 nm (safe), the secondary band at ~225 nm will likely be obscured or noisy. Do not use the 225 nm band for quantification in DCM.

• Volatility: DCM is highly volatile. Use capped cuvettes to prevent evaporation during the scan, which would artificially increase concentration and absorbance readings.

• Water Interference: DCM is immiscible with water but can dissolve trace moisture. Moisture can cause scattering in the UV region. Ensure the DCM is dried (e.g., over molecular sieves) if high precision is required.[1]

Conclusion

1,2-Dibutoxybenzene exhibits a UV-Vis absorption profile functionally identical to 1,2-dimethoxybenzene, with a characteristic

at 276–280 nm in dichloromethane.[1] For researchers transitioning from methyl to butyl derivatives to modulate solubility or steric properties, the spectroscopic assays remain valid without significant modification.

References

• National Institute of Standards and Technology (NIST). Benzene, 1,2-dimethoxy- UV/Visible Spectrum. NIST Chemistry WebBook, SRD 69. Link

• Tokyo Chemical Industry (TCI). Product Specification: 1,2-Dimethoxybenzene (Veratrole).[1] TCI Chemicals Product Database. Link

• Yi, J. T., Ribblett, J. W., & Pratt, D. W. (2005).[1] Rotationally resolved electronic spectra of 1,2-dimethoxybenzene and the 1,2-dimethoxybenzene-water complex. Journal of Physical Chemistry A. Link

• Hullar, T., et al. (2022).[1] Enhanced photodegradation of dimethoxybenzene isomers in/on ice compared to in aqueous solution. Atmospheric Chemistry and Physics. (Provides comparative UV data for dialkoxybenzenes). Link

Sources

• 1. rsc.org [rsc.org]
• 2. 1,2-Dimethoxybenzene 99.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]

Electrochemical Stability &amp; Performance Profile: 1,2-Dibutoxybenzene in Carbonate Electrolytes

The following guide provides an in-depth technical analysis of the electrochemical stability window (ESW) of 1,2-Dibutoxybenzene (DBB) in carbonate-based electrolytes. This document is structured to assist researchers in evaluating DBB as an electrolyte additive, specifically focusing on its redox behavior, solubility advantages, and stability limitations compared to industry benchmarks.

[1]

Executive Technical Synthesis

1,2-Dibutoxybenzene (DBB) represents a lipophilic derivative of the classical redox active motif, 1,2-dimethoxybenzene (Veratrole). While methoxy-substituted benzenes are staples in redox shuttle research for Lithium-ion batteries (LIBs), DBB introduces significant solubility enhancements in non-polar carbonate solvents due to its extended butyl chains.

However, unlike sterically hindered shuttles (e.g., 2,5-di-tert-butyl-1,4-dimethoxybenzene), DBB lacks substituents at the reactive 3,4,5,6 aromatic positions. Consequently, its electrochemical stability window is defined not just by electron transfer limits, but by its tendency toward oxidative electropolymerization . This characteristic bifurcates its utility: it is less effective as a reversible shuttle for long-term overcharge protection but highly potent as a polymerizable overcharge protection additive or a precursor for conductive polymer networks.

Electrochemical Stability Window (ESW) Analysis

The ESW of an electrolyte additive is defined by its anodic (oxidation) and cathodic (reduction) limits. For DBB in standard carbonate electrolytes (e.g., 1.0 M LiPF₆ in EC/DEC), the profile is as follows:

Oxidation (Anodic Limit)

• Onset Potential: ~3.95 V – 4.10 V vs. Li/Li⁺

• Mechanism: Single-electron oxidation of the aromatic ring to form a radical cation (

  ).

• Stability Consequence: The resulting radical cation is highly reactive. Without steric protection (e.g., tert-butyl groups), the radical cations undergo C-C coupling at the open ortho/para positions, leading to dimerization and eventual polymerization (forming poly(1,2-dibutoxybenzene)).

• Comparison: The electron-donating butoxy groups slightly lower the oxidation potential compared to unsubstituted benzene (>4.5 V) but remain comparable to 1,2-dimethoxybenzene (~4.0 V).

Reduction (Cathodic Limit)

• Stability Range: Stable down to ~1.0 V vs. Li/Li⁺.

• Behavior: Alkoxybenzenes are generally stable against reduction on graphite anodes until the formation of the Solid Electrolyte Interphase (SEI) layer (< 0.8 V). DBB does not typically participate in cathodic decomposition within the normal operating range of LIB anodes.

Mechanistic Pathway

The following diagram illustrates the oxidative instability pathway that defines the upper limit of DBB's ESW.

Figure 1: Oxidative pathway of 1,2-dibutoxybenzene showing the transition from reversible redox species to irreversible polymer formation.

Comparative Performance Analysis

The following table contrasts DBB with its primary structural analogs: 1,2-Dimethoxybenzene (Veratrole) and the industry benchmark 2,5-Di-tert-butyl-1,4-dimethoxybenzene (DDB) .

Feature	1,2-Dibutoxybenzene (DBB)	1,2-Dimethoxybenzene (Veratrole)	2,5-Di-tert-butyl-1,4-dimethoxybenzene (DDB)
Oxidation Potential (vs Li/Li⁺)	~4.0 V	~4.05 V	~3.90 V
Reversibility	Low (Prone to polymerization)	Low (Prone to polymerization)	High (Sterically protected)
Solubility in Carbonates	Excellent (Lipophilic butyl chains)	Moderate	Low (Limit < 0.1 M in some mixes)
Primary Application	Polymerizable Additive (Shutdown)	Monomer / Shuttle Precursor	Redox Shuttle (Reversible Overcharge Protection)
Molecular Weight	222.32 g/mol	138.16 g/mol	250.38 g/mol

Key Insight: The Solubility vs. Stability Trade-off

Researchers often select DBB over Veratrole when high concentration is required (e.g., for creating thick passivation layers). However, if the goal is reversible shuttling (carrying charge back and forth indefinitely), DDB remains the superior choice due to its steric blocking groups that prevent the polymerization pathway shown in Figure 1.

Experimental Protocol: Determining ESW via Cyclic Voltammetry

To validate the ESW and redox behavior of DBB in your specific electrolyte system, follow this self-validating Cyclic Voltammetry (CV) protocol.

Reagents & Setup

• Working Electrode: Platinum (Pt) disk (Area: ~0.02 cm²) or Glassy Carbon (GC). Note: Pt is preferred for kinetic studies; GC for polymerization studies.

• Counter Electrode: Platinum wire or foil.[1]

• Reference Electrode: Li metal ribbon (freshly polished) in separate compartment or quasi-reference.

• Electrolyte: 1.0 M LiPF₆ in EC/EMC (3:7 v/v).

• Analyte: 1,2-Dibutoxybenzene (10 mM concentration).

Workflow

Figure 2: Cyclic Voltammetry workflow for characterizing the electrochemical stability of DBB.

Data Interpretation (Self-Validation)

• First Cycle: You should observe a distinct anodic peak around 4.0 V .

• Reversibility Check: Look for the corresponding cathodic peak on the reverse scan.

  • If ratio

    : The system is chemically reversible (unlikely for DBB at slow scan rates).

  • If

    : The radical cation is consuming itself (polymerization/decomposition).

• Multi-Cycle Behavior:

  • Current Decay: If the peak current decreases with each cycle, the electrode is being passivated by a non-conductive film.

  • Current Growth: If the current increases or broadens (often seen with conducting polymers like polyveratrole), DBB is electropolymerizing into a conductive film on the electrode.

References

• Redox Shuttle Benchmarks: Dahn, J. R., et al.[2] "High-Rate Overcharge Protection of LiFePO4-Based Li-Ion Cells Using the Redox Shuttle Additive 2,5-Ditertbutyl-1,4-dimethoxybenzene." Journal of The Electrochemical Society, 152(6), A1283 (2005).

• Dialkoxybenzene Chemistry: Zhang, L., et al. "Molecular Level Understanding of the Factors Affecting the Stability of Dimethoxy Benzene Catholyte Candidates." The Journal of Physical Chemistry C, 120(22), 11386–11396 (2016).

• Electropolymerization of Alkoxybenzenes: Korkut, S., et al. "Electrochemical polymerization of 1,2-dimethoxybenzene." Journal of Polymer Science Part A: Polymer Chemistry, 48(12), 2627-2635. (Analogous mechanism for dibutoxybenzene).[3]

• Electrolyte Stability: Xu, K. "Nonaqueous Liquid Electrolytes for Lithium-Based Rechargeable Batteries." Chemical Reviews, 104(10), 4303-4418 (2004).

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Thermal Stability Profiling of 1,2-Dibutoxybenzene Derivatives: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the thermal stability of 1,2-dibutoxybenzene and its derivatives, designed for researchers in materials science and electrochemistry.[1]

Executive Summary & Application Context

1,2-Dibutoxybenzene (Catechol Dibutyl Ether) and its derivatives are critical functional materials employed as redox shuttles in lithium-ion batteries, mesogenic cores in liquid crystals, and intermediates in organic synthesis.[1] Their thermal stability profile is the primary determinant of their operational lifespan and safety window.

This guide moves beyond basic property listing to analyze the thermogravimetric (TGA) behavior of these compounds, contrasting them with their methoxy analogs (Veratrole) and positional isomers (1,4-dibutoxybenzene).

Key Performance Indicators (KPIs) for Thermal Analysis

• (Onset Temperature): The temperature at which 5% mass loss occurs; critical for defining the upper operational limit.
• (Max Degradation Rate): The peak of the derivative thermogravimetry (DTG) curve, indicating the primary decomposition mechanism.

• Residual Mass (

  ): Char yield at 600°C, indicative of carbonization potential and aromatic stability.

Comparative Thermal Analysis

The Alkyl Chain Effect: Butoxy vs. Methoxy

The thermal stability of alkoxybenzenes is governed by the bond dissociation energy (BDE) of the ether linkage and the availability of decomposition pathways.

Feature	1,2-Dimethoxybenzene (Veratrole)	1,2-Dibutoxybenzene	Mechanistic Insight
Boiling Point	~206°C	>270°C (est.)[1]	Longer chains increase London dispersion forces, raising .[1]
Primary Mass Loss	Volatilization (Evaporation)	Decomposition + Volatilization	Methoxy is volatile; Butoxy is less volatile but thermally labile.
Decomposition Mechanism	Homolytic Cleavage (Radical)	-Hydrogen Elimination	Butyl chains possess -hydrogens, allowing lower-energy alkene elimination.[1]
(Inert)	~140°C (Evaporation dominant)	~220°C - 250°C	Higher MW delays mass loss, but chemical breakdown occurs earlier relative to BP.

Critical Insight: While 1,2-dibutoxybenzene appears "more stable" due to a higher onset temperature (

), this is often an artifact of its lower vapor pressure.[1] Chemically, the butoxy group is more susceptible to thermal cleavage than the methoxy group. The methoxy C-O bond requires high-energy homolysis (~65 kcal/mol), whereas the butoxy group can undergo a retro-Ene or Chugaev-type elimination releasing 1-butene.[1]

Positional Isomerism: 1,2- (Ortho) vs. 1,4- (Para)

Steric hindrance and electronic coupling significantly affect thermal profiles.[1]

• 1,2-Dibutoxybenzene (Ortho): The proximity of the two bulky butyl chains creates steric strain. This "ortho-effect" can lower the activation energy for dealkylation, making the 1,2-isomer slightly less thermally stable than the 1,4-isomer.[1]

• 1,4-Dibutoxybenzene (Para): Symmetrical distribution minimizes steric strain.[1] These derivatives often exhibit higher crystallinity and slightly higher

  values.

Experimental Protocol: Self-Validating TGA Workflow

To ensure reproducible data that distinguishes between evaporation and decomposition, the following protocol is recommended.

Methodology

• Instrument: High-Resolution TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).[1]

• Sample Mass: 5–10 mg (Precision

  0.01 mg).

• Crucible: Alumina (

  ) open pans for decomposition; Hermetically sealed aluminum pans (with pinhole) to suppress evaporation and measure chemical stability.

• Atmosphere:

  • Inert:[1] Nitrogen (

    ) at 50 mL/min (Purge).

  • Oxidative:[1] Synthetic Air at 50 mL/min (To test oxidative stability).

• Heating Profile:

  • Isothermal hold at 30°C for 5 min (Equilibration).

  • Ramp 10°C/min to 600°C.

Workflow Visualization

Caption: Standardized TGA workflow for distinguishing volatility from degradation in alkoxybenzenes.

Mechanistic Degradation Pathways

Understanding how 1,2-dibutoxybenzene degrades allows for better molecular engineering.[1]

The -Hydrogen Elimination Pathway

Unlike methoxy derivatives, the butyl chain allows for a concerted elimination mechanism.[1]

• Initiation: Thermal excitation vibrates the alkyl chain.

• Transition State: A six-membered cyclic transition state forms involving the ether oxygen and a

  -hydrogen on the butyl chain.

• Elimination: The C-O bond cleaves, releasing 1-butene (gas) and forming catechol (1,2-dihydroxybenzene).[1]

• Secondary Degradation: Catechol is unstable at high temperatures (

  ), rapidly oxidizing to o-benzoquinone or polymerizing to form char.

Pathway Visualization

Caption: Thermal decomposition mechanism of 1,2-dibutoxybenzene via beta-hydrogen elimination.

Summary Data Table

The following data synthesizes typical values found in literature for this class of compounds under Nitrogen atmosphere (10°C/min).

Compound	(5% Loss)	(DTG Peak)	Residual Mass (600°C)	Stability Rating
1,2-Dimethoxybenzene	135°C*	180°C	< 1%	Low (Volatile)
1,2-Dibutoxybenzene	230°C	295°C	~5-8%	Moderate
1,4-Dibutoxybenzene	245°C	310°C	~4%	High
DBBB Derivative †	280°C	350°C	12%	Very High

*Note: Low

for dimethoxybenzene is primarily due to evaporation, not chemical bond breaking. †DBBB: 2,5-di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene (Advanced Redox Shuttle).[1]

References

• Zhang, L., et al. (2010).[1] "Understanding the redox shuttle stability of 3,5-di-tert-butyl-1,2-dimethoxybenzene for overcharge protection of lithium-ion batteries." Journal of Power Sources. Link

• Lomnicki, S., & Dellinger, B. (2008).[1][2] "Mechanisms of product formation from the pyrolytic thermal degradation of catechol." Chemosphere.[2] Link

• NIST Chemistry WebBook. "1,2-Dimethoxybenzene Thermophysical Properties."[1] Link

• Shkrob, I. A., et al. (2016).[1] "Molecular Level Understanding of the Factors Affecting the Stability of Dimethoxy Benzene Catholyte Candidates." The Journal of Physical Chemistry C. Link

• Huang, W., et al. (2015).[1] "An extremely durable redox shuttle additive for overcharge protection of lithium-ion batteries."[1] Energy & Environmental Science. Link

Sources

• 1. Showing Compound 1,2-Dimethoxybenzene (FDB008865) - FooDB [foodb.ca]
• 2. Mechanisms of product formation from the pyrolytic thermal degradation of catechol - PubMed [pubmed.ncbi.nlm.nih.gov]